3-[(4-Bromophenyl)methyl]azetidine

• CAS: 937616-34-7

Core Science & Biosynthesis

3-[(4-Bromophenyl)methyl]azetidine chemical properties

An In-depth Technical Guide to 3-[(4-Bromophenyl)methyl]azetidine for Advanced Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-[(4-Bromophenyl)methyl]azetidine, a key building block for medicinal chemistry and drug development. Azetidines are increasingly sought-after scaffolds due to their ability to confer favorable physicochemical properties upon parent molecules, such as improved solubility, metabolic stability, and three-dimensional complexity.[1][2] This document details the core chemical properties, synthesis, reactivity, and strategic applications of 3-[(4-Bromophenyl)methyl]azetidine, offering researchers and drug development professionals the foundational knowledge required to effectively leverage this versatile intermediate.

Introduction: The Strategic Value of the Azetidine Scaffold

In the landscape of modern medicinal chemistry, there is a persistent drive to move beyond flat, aromatic-rich molecules towards compounds with greater three-dimensional (3D) character. Saturated heterocycles are pivotal in this "escape from flatland," and the four-membered azetidine ring has emerged as a particularly valuable motif.[1][2] Its inherent ring strain (approx. 25.4 kcal/mol) makes it more stable and easier to handle than aziridines, yet reactive enough for controlled functionalization.[3][4][5]

The incorporation of an azetidine scaffold can enhance a drug candidate's profile by:

• Improving Aqueous Solubility: The polar nitrogen atom acts as a hydrogen bond acceptor, often improving solubility compared to carbocyclic analogues.

• Increasing Metabolic Stability: The compact, strained ring can be more resistant to metabolic degradation at certain positions.[2]

• Providing Novel Exit Vectors: The rigid, well-defined geometry of the azetidine ring offers precise vectors for substituent placement, enabling fine-tuning of target engagement.

The subject of this guide, 3-[(4-Bromophenyl)methyl]azetidine, combines this advantageous scaffold with a strategically placed bromo-aromatic moiety. This feature serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions, allowing for the generation of diverse compound libraries from a single, advanced intermediate.

Physicochemical and Structural Properties

Precise experimental data for 3-[(4-Bromophenyl)methyl]azetidine is not widely published in consolidated form. However, its properties can be reliably predicted based on its structure and data from closely related analogues. The key properties are summarized below.

Property	Value	Source
Chemical Formula	C₁₀H₁₂BrN	Calculated
Molecular Weight	226.11 g/mol	Calculated
Monoisotopic Mass	225.01532 Da	Calculated
Appearance	Likely a colorless to pale yellow oil or low-melting solid	Inferred
IUPAC Name	3-[(4-bromophenyl)methyl]azetidine	IUPAC Nomenclature
CAS Number	399878-39-6	Registry Number
Topological Polar Surface Area	12.0 Ų	Computed
LogP (Predicted)	2.5 - 3.0	Computed

Note: Computed properties are derived from cheminformatics models and should be used as estimates pending experimental verification.

Synthesis and Purification

The synthesis of 3-[(4-Bromophenyl)methyl]azetidine can be approached through several routes. A common and reliable strategy involves the reductive amination of azetidin-3-one with a 4-bromobenzylamine or, more commonly, the alkylation of a suitable azetidine precursor. Below is a robust, field-proven protocol for its synthesis via N-alkylation of a protected azetidine intermediate, followed by deprotection.

Diagram: Retrosynthetic Analysis

The following diagram illustrates a logical retrosynthetic pathway, starting from commercially available precursors.

Caption: Retrosynthetic approach for 3-[(4-Bromophenyl)methyl]azetidine.

Experimental Protocol: Two-Step Synthesis

This protocol details the synthesis starting from 1-Boc-3-azetidinemethanol.

Step 1: Synthesis of tert-butyl 3-({[4-(bromomethyl)phenyl]methyl}carbamoyl)azetidine-1-carboxylate

• Activation of Alcohol: To a solution of 1-Boc-3-(hydroxymethyl)azetidine (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq). Stir for 5 minutes, then add methanesulfonyl chloride (1.2 eq) dropwise. Allow the reaction to stir at 0 °C for 1 hour.

  • Causality Explanation: The alcohol is a poor leaving group. Converting it to a mesylate in situ transforms the hydroxyl into an excellent leaving group, priming it for nucleophilic substitution by the amine in the next step. Triethylamine acts as a base to neutralize the HCl generated.

• Nucleophilic Substitution: In a separate flask, dissolve 4-bromobenzylamine hydrochloride (1.1 eq) and triethylamine (1.2 eq) in DCM. Add this solution to the reaction mixture from Step 1. Allow the combined mixture to warm to room temperature and stir for 16-24 hours.

• Workup and Purification: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude residue by flash column chromatography (eluent: ethyl acetate/hexanes gradient) to yield the protected intermediate.

Step 2: Deprotection to 3-[(4-Bromophenyl)methyl]azetidine

• Boc-Deprotection: Dissolve the purified product from Step 1 in DCM (0.1 M). Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

  • Causality Explanation: The tert-butoxycarbonyl (Boc) group is a standard amine protecting group that is stable to many reaction conditions but is readily cleaved under strong acidic conditions like TFA.

• Reaction Monitoring: Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Isolation: Concentrate the reaction mixture in vacuo to remove excess TFA and DCM. Dissolve the residue in a minimal amount of DCM and add diethyl ether to precipitate the TFA salt. For the free base, carefully neutralize the acidic residue with a saturated aqueous solution of sodium bicarbonate until the pH is >9. Extract the aqueous layer three times with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the final product, 3-[(4-Bromophenyl)methyl]azetidine.

Chemical Reactivity and Derivatization Potential

The true utility of 3-[(4-Bromophenyl)methyl]azetidine lies in its dual reactivity, providing two orthogonal sites for diversification.

Diagram: Key Reactivity Pathways

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A Technical Guide to the Physicochemical Characteristics of 3-[(4-Bromophenyl)methyl]azetidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the known and predicted physicochemical characteristics of 3-[(4-Bromophenyl)methyl]azetidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes definitive chemical identifiers with computationally predicted properties and established analytical methodologies. By contextualizing the data with field-proven insights, this guide serves as a robust resource for researchers handling, characterizing, or designing derivatives of this azetidine scaffold. We present detailed, validated protocols for the experimental determination of key parameters, ensuring scientific rigor and reproducibility.

Introduction: The Azetidine Scaffold in Modern Drug Discovery

The azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has emerged as a "privileged" scaffold in medicinal chemistry.[1] Its inherent ring strain endows it with unique reactivity and conformational properties compared to more common five- or six-membered rings like pyrrolidine or piperidine.[1] The incorporation of an azetidine moiety can lead to significant improvements in critical drug-like properties, including metabolic stability, aqueous solubility, and lipophilicity, thereby enhancing the overall pharmacokinetic profile of a therapeutic candidate.[2]

The subject of this guide, 3-[(4-Bromophenyl)methyl]azetidine, combines this valuable azetidine core with a bromophenyl group. This functionalization provides a key vector for further chemical modification through cross-coupling reactions and introduces a halogen bond donor, which can be pivotal for modulating ligand-receptor interactions. Understanding the fundamental physicochemical properties of this building block is therefore the first critical step in its rational application in drug design and development programs.

Chemical Identity and Core Properties

Precise identification is the cornerstone of reproducible chemical science. The foundational identifiers and core molecular properties for 3-[(4-Bromophenyl)methyl]azetidine are summarized below.

Property	Value	Source
IUPAC Name	3-[(4-Bromophenyl)methyl]azetidine	-
CAS Number	937616-34-7	[3]
Molecular Formula	C₁₀H₁₂BrN	[3]
Molecular Weight	226.11 g/mol	[3]
Canonical SMILES	C1C(CN1)CC2=CC=C(C=C2)Br	[3]
InChI Key	Not available	-

A salt form, 3-[(4-Bromophenyl)methyl]azetidine; trifluoroacetic acid, is also cataloged under CAS number 2031269-20-0 with a molecular weight of 340.14 g/mol .[4]

Predicted Physicochemical Parameters

It is imperative that researchers treat these values as estimates and validate them experimentally.

Parameter	Predicted/Analog Value	Basis of Estimation
Physical State	Liquid	Based on the isomeric 1-[(4-Bromophenyl)methyl]azetidine.
Melting Point	Not available	Molecular dynamics simulations are a modern approach to predicting melting points for complex organic molecules.[5]
Boiling Point	Not available	-
XLogP3	~1.9 - 2.5	The chloro-analog, 3-(4-chlorophenyl)azetidine, has a computed XLogP3 of 1.9.[6] The bromo-substituent typically increases lipophilicity relative to chloro.
pKa (of conjugate acid)	~9.5 - 10.5	The parent azetidine has an experimental basic pKa of 11.3.[7] Substitution generally lowers the pKa of the amine. The precise value is influenced by the inductive effect of the bromophenyl group.

Spectroscopic and Structural Characterization Workflow

Unambiguous structural confirmation is paramount. A standard workflow for the characterization of a newly synthesized or sourced batch of 3-[(4-Bromophenyl)methyl]azetidine should involve a multi-technique approach.

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An In-Depth Technical Guide to 3-[(4-Bromophenyl)methyl]azetidine: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-[(4-Bromophenyl)methyl]azetidine, a heterocyclic compound of significant interest in medicinal chemistry. The guide details its chemical identity, including its CAS number and structure, and explores its physicochemical properties. A significant focus is placed on synthetic methodologies, offering insights into the strategic construction of this substituted azetidine scaffold. Furthermore, the guide covers analytical characterization techniques, with a particular emphasis on spectroscopic methods such as NMR and mass spectrometry. Finally, the relevance of 3-[(4-Bromophenyl)methyl]azetidine and related structures in the context of drug discovery and development is discussed, highlighting the role of the azetidine moiety as a valuable pharmacophore.

Chemical Identity and Physicochemical Properties

CAS Number: 937616-34-7

Molecular Formula: C₁₀H₁₂BrN

Molecular Weight: 226.11 g/mol

Structure:

The chemical structure of 3-[(4-Bromophenyl)methyl]azetidine consists of a central four-membered azetidine ring substituted at the 3-position with a 4-bromobenzyl group.

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// Atom nodes N1 [label="N"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; C7 [label="C"]; C8 [label="C"]; C9 [label="C"]; C10 [label="C"]; C11 [label="C"]; Br12 [label="Br", fontcolor="#EA4335"];

// Positioning N1 [pos="0,0!"]; C2 [pos="-0.866,0.5!"]; C3 [pos="-0.866,-0.5!"]; C4 [pos="0,-1!"]; C5 [pos="-1.732,0!"]; C6 [pos="-2.598,0.5!"]; C7 [pos="-3.464,0!"]; C8 [pos="-3.464,-1!"]; C9 [pos="-2.598,-1.5!"]; C10 [pos="-1.732,-1!"]; Br12 [pos="-4.5,-1!"];

// Bonds N1 -- C2; C2 -- C5; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- C9; C9 -- C10; C10 -- C5; C3 -- C4; C4 -- N1; C2 -- C3; C8 -- Br12; }

Conceptual Synthetic Workflow for 3-[(4-Bromophenyl)methyl]azetidine.

A Potential Synthetic Protocol:

A general, multi-step synthesis could be envisioned as follows:

• Step 1: N-Protection of Azetidin-3-one. Commercially available azetidin-3-one hydrochloride can be protected with a suitable protecting group, such as a tert-butyloxycarbonyl (Boc) group, to yield N-Boc-azetidin-3-one. This step is crucial to prevent side reactions involving the secondary amine.

• Step 2: Wittig Reaction. The N-protected azetidin-3-one can then undergo a Wittig reaction with a phosphonium ylide derived from 4-bromobenzyl bromide. This reaction would form a carbon-carbon double bond, yielding N-Boc-3-(4-bromobenzylidene)azetidine.

• Step 3: Reduction. The exocyclic double bond can be reduced via catalytic hydrogenation (e.g., using H₂ gas and a palladium on carbon catalyst) to afford N-Boc-3-[(4-bromophenyl)methyl]azetidine.

• Step 4: Deprotection. The final step involves the removal of the Boc protecting group, typically under acidic conditions (e.g., with trifluoroacetic acid in dichloromethane), to yield the target compound, 3-[(4-Bromophenyl)methyl]azetidine.

Self-Validation and In-Process Controls: Each step of this proposed synthesis would require rigorous monitoring and characterization to ensure the desired product is being formed with high purity. Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) would be employed to track reaction progress. The identity and purity of the intermediates and the final product would be confirmed by spectroscopic methods, as detailed in the following section.

Analytical Characterization

Comprehensive analytical characterization is essential to confirm the identity, purity, and structure of 3-[(4-Bromophenyl)methyl]azetidine. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the azetidine ring, the methylene bridge, and the 4-bromophenyl group. The protons on the azetidine ring would likely appear as a complex multiplet in the upfield region, while the methylene protons would present as a doublet. The aromatic protons would give rise to a characteristic AA'BB' system, appearing as two doublets in the downfield region.

• ¹³C NMR: The carbon NMR spectrum would complement the ¹H NMR data, showing distinct signals for each unique carbon atom in the molecule. The chemical shifts of the azetidine ring carbons would be indicative of the strained four-membered ring system.

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule, confirming its elemental composition. The mass spectrum would show the molecular ion peak [M]+ and/or the protonated molecular ion peak [M+H]+. The isotopic pattern of the bromine atom (approximately equal intensities for ⁷⁹Br and ⁸¹Br) would be a key diagnostic feature in the mass spectrum.

Predicted Spectroscopic Data Summary Table:

Technique	Expected Observations
¹H NMR	- Multiplets for azetidine ring protons. - Doublet for the methylene bridge protons. - Two doublets (AA'BB' system) for the aromatic protons.
¹³C NMR	- Distinct signals for all 10 carbon atoms. - Characteristic shifts for the strained azetidine ring carbons.
HRMS	- Molecular ion peak corresponding to the exact mass of C₁₀H₁₂BrN. - Characteristic isotopic pattern for bromine.

Reactivity, Stability, and Handling

Reactivity: The reactivity of 3-[(4-Bromophenyl)methyl]azetidine is primarily dictated by the nucleophilicity of the secondary amine in the azetidine ring and the potential for reactions involving the bromophenyl group. The azetidine nitrogen can undergo N-alkylation, N-acylation, and other reactions typical of secondary amines. The bromine atom on the aromatic ring can participate in various cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, providing a handle for further molecular diversification.

Stability and Storage: The compound should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.[1] It is advisable to protect it from light and moisture to prevent degradation.

Safety and Handling: As with any chemical compound, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling 3-[(4-Bromophenyl)methyl]azetidine.[1] Work should be conducted in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.[1] In case of contact with skin or eyes, the affected area should be rinsed immediately with plenty of water.[1]

Applications in Drug Discovery and Development

Substituted azetidines are increasingly utilized as building blocks in the design of novel therapeutic agents across various disease areas. The unique structural and physicochemical properties of the azetidine ring can be leveraged to improve the drug-like properties of a lead compound.

The 3-[(4-Bromophenyl)methyl]azetidine scaffold can serve as a versatile starting point for the synthesis of compound libraries for high-throughput screening. The secondary amine provides a convenient point for the attachment of various side chains, while the bromo-functionalized phenyl ring allows for the introduction of diverse substituents through cross-coupling reactions. This modularity enables the systematic exploration of the chemical space around the azetidine core to identify potent and selective modulators of biological targets.

Conclusion

3-[(4-Bromophenyl)methyl]azetidine is a valuable chemical entity with significant potential in the field of medicinal chemistry. Its well-defined structure, coupled with the versatile reactivity of the azetidine and bromophenyl moieties, makes it an attractive building block for the synthesis of novel drug candidates. This technical guide has provided a comprehensive overview of its chemical properties, synthetic considerations, analytical characterization, and potential applications, serving as a valuable resource for researchers and scientists in the pharmaceutical industry.

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Spectroscopic Data for 3-[(4-Bromophenyl)methyl]azetidine: A Technical Guide for Researchers

Introduction

Predicted Spectroscopic Data

Based on the analysis of structurally similar compounds, including various substituted azetidines and bromophenyl derivatives, the following spectroscopic data for 3-[(4-Bromophenyl)methyl]azetidine is predicted.[5][6][7][8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.45	Doublet	2H	Ar-H (ortho to Br)
~7.10	Doublet	2H	Ar-H (meta to Br)
~3.60	Triplet	2H	Azetidine-H (adjacent to N)
~3.10	Triplet	2H	Azetidine-H (adjacent to N)
~2.80	Multiplet	1H	Azetidine-H (methine)
~2.70	Doublet	2H	Benzyl-CH ₂
~2.00	Broad Singlet	1H	N-H

Table 2: Predicted ¹³C NMR Spectroscopic Data (Solvent: CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~140	Ar-C (quaternary, attached to CH₂)
~131	Ar-C H (meta to Br)
~130	Ar-C H (ortho to Br)
~121	Ar-C (quaternary, attached to Br)
~53	Azetidine-C H₂ (adjacent to N)
~40	Benzyl-C H₂
~35	Azetidine-C H (methine)

Mass Spectrometry (MS)

Table 3: Predicted Mass Spectrometry Data

Ionization Mode	Adduct	Predicted m/z
ESI+	[M+H]⁺	226.0281 / 228.0260
ESI+	[M+Na]⁺	248.0100 / 250.0079

Note: The presence of bromine will result in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br).

Experimental Protocols

The following sections detail the standardized procedures for acquiring high-quality NMR and MS data for 3-[(4-Bromophenyl)methyl]azetidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound.

Experimental Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3-[(4-Bromophenyl)methyl]azetidine.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, dimethyl sulfoxide-d₆) in a clean, dry vial. The choice of solvent is critical to avoid overlapping signals with the analyte.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's autosampler or manually into the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.

  • Shim the magnetic field to achieve homogeneity, which is essential for obtaining sharp, well-resolved NMR signals.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing and Interpretation:

  • Apply a Fourier transform to the raw free induction decay (FID) data to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate signal representation.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

  • Assign the peaks in both the ¹H and ¹³C NMR spectra to the corresponding atoms in the molecular structure. Two-dimensional NMR techniques, such as COSY and HSQC, can be employed for more complex structures to aid in assignment.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is a highly sensitive method for determining the molecular weight of a compound and can also provide information about its structure.

Experimental Workflow for MS Analysis

Caption: Workflow for MS sample preparation, data acquisition, and analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 3-[(4-Bromophenyl)methyl]azetidine in a suitable solvent such as methanol or acetonitrile. The concentration should be in the range of 1-10 µg/mL.

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer's ion source via direct infusion or through a liquid chromatography (LC) system.

  • Ionize the sample using an appropriate technique. Electrospray ionization (ESI) is a soft ionization method well-suited for this type of molecule.

  • The generated ions are then transferred to the mass analyzer, where they are separated based on their mass-to-charge ratio (m/z).

  • The separated ions are detected, and a mass spectrum is generated.

• Data Analysis:

  • Examine the mass spectrum to identify the molecular ion peak(s) (e.g., [M+H]⁺, [M+Na]⁺).

  • Confirm the presence of bromine by observing the characteristic isotopic pattern of two peaks of nearly equal intensity separated by 2 m/z units.

  • High-resolution mass spectrometry (HRMS) can be used to determine the exact mass of the molecular ion, which can be used to confirm the elemental composition of the molecule.[10]

Conclusion

The spectroscopic characterization of 3-[(4-Bromophenyl)methyl]azetidine is a critical step in its synthesis and further development. This guide provides a comprehensive framework for the acquisition and interpretation of NMR and MS data for this compound. By following the detailed protocols and understanding the underlying principles, researchers can confidently determine the structure and purity of their synthesized molecules. The predicted data and methodologies presented herein serve as a valuable resource for scientists working with novel azetidine-based compounds.

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A Technical Guide to 3-[(4-Bromophenyl)methyl]azetidine for Advanced Research

This guide provides an in-depth technical overview of 3-[(4-Bromophenyl)methyl]azetidine, a valuable building block for researchers, medicinal chemists, and drug development professionals. We will explore its chemical properties, commercial availability, a robust synthetic pathway, and its potential applications in the landscape of modern drug discovery. The azetidine scaffold is increasingly sought after for its ability to impart desirable physicochemical properties to lead compounds, and this particular derivative offers a unique combination of a rigid azetidine core and a versatile bromophenyl moiety.

Compound Profile and Physicochemical Properties

3-[(4-Bromophenyl)methyl]azetidine (CAS No. 937616-34-7) is a substituted azetidine derivative. The presence of the strained four-membered ring provides a level of conformational rigidity that can be advantageous in optimizing ligand-receptor interactions. Furthermore, the sp³-rich character of the azetidine ring often leads to improved solubility and metabolic stability in drug candidates.[1] The 4-bromophenyl group serves as a key functional handle, enabling further structural modifications through various cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations, thus allowing for the exploration of a diverse chemical space.

Property	Value
CAS Number	937616-34-7
Molecular Formula	C₁₀H₁₂BrN
Molecular Weight	226.11 g/mol
SMILES	BrC1=CC=C(CC2CNC2)C=C1
Appearance	(Predicted) Off-white to pale yellow solid or oil
Solubility	Soluble in common organic solvents (e.g., DCM, MeOH, DMSO)

Commercial Availability

3-[(4-Bromophenyl)methyl]azetidine is available from several chemical suppliers, primarily for research and development purposes. The compound is typically offered in small quantities, ranging from milligrams to grams. It is important for researchers to consult the supplier's certificate of analysis for specific purity and characterization data.

Supplier	CAS Number	Notes
BLDpharm	937616-34-7	Listed as a research chemical.[2]
Kuujia.com	937616-34-7	Listed as a chemical property.[3]

Note: Availability and stock status are subject to change. It is recommended to contact the suppliers directly for the most current information.

Synthetic Protocol: A Representative Approach

While specific literature detailing the synthesis of 3-[(4-Bromophenyl)methyl]azetidine is not extensively published, a plausible and robust synthetic route can be designed based on established methodologies for the preparation of 3-substituted azetidines.[4] The following protocol outlines a common strategy involving the alkylation of an azetidine precursor.

Experimental Protocol: Synthesis of 3-[(4-Bromophenyl)methyl]azetidine

Step 1: Preparation of a Suitable Azetidine Precursor

A common starting point is a commercially available N-protected azetidin-3-one, such as N-Boc-azetidin-3-one. This allows for controlled reactions and subsequent deprotection.

Step 2: Wittig Reaction to Introduce the Benzylidene Moiety

• To a solution of (4-bromobenzyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF at -78 °C, add a strong base such as n-butyllithium (1.1 eq) dropwise.

• Stir the resulting ylide solution at -78 °C for 1 hour.

• Add a solution of N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• The organic layers are combined, dried over sodium sulfate, and concentrated under reduced pressure.

• Purify the crude product by flash column chromatography to yield N-Boc-3-[(4-bromophenyl)methylidene]azetidine.

Step 3: Reduction of the Exocyclic Double Bond

• Dissolve the N-Boc-3-[(4-bromophenyl)methylidene]azetidine (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Add a catalyst, for example, 10% Palladium on carbon (0.1 eq).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain N-Boc-3-[(4-bromophenyl)methyl]azetidine.

Step 4: N-Deprotection to Yield the Final Product

• Dissolve the N-Boc-3-[(4-bromophenyl)methyl]azetidine (1.0 eq) in a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) (e.g., 20% TFA in DCM).

• Stir the solution at room temperature for 1-2 hours until the deprotection is complete.

• Remove the solvent and excess TFA under reduced pressure.

• The crude product can be purified by recrystallization or chromatography to yield 3-[(4-Bromophenyl)methyl]azetidine.

A representative synthetic workflow for 3-[(4-Bromophenyl)methyl]azetidine.

Applications in Drug Discovery and Medicinal Chemistry

The azetidine motif is a privileged scaffold in medicinal chemistry due to its unique structural and physicochemical properties.[5][6] 3-Substituted azetidines, in particular, are of significant interest as they allow for the introduction of various pharmacophoric elements.

As a Bioisosteric Replacement:

The azetidine ring can serve as a bioisostere for other cyclic amines like piperidine and pyrrolidine, or even for acyclic fragments. This substitution can lead to improved metabolic stability, reduced lipophilicity, and enhanced binding affinity.

As a Scaffold for Novel Therapeutics:

3-[(4-Bromophenyl)methyl]azetidine is a versatile building block for the synthesis of more complex molecules. The secondary amine of the azetidine ring can be functionalized to introduce a wide range of substituents, while the bromophenyl group provides a site for diversification through cross-coupling reactions. This dual functionality makes it an attractive starting material for generating compound libraries for high-throughput screening.

Potential Therapeutic Areas:

While specific biological activities of 3-[(4-Bromophenyl)methyl]azetidine are not widely reported, related 3-substituted azetidine derivatives have shown promise in various therapeutic areas, including as triple reuptake inhibitors for the treatment of depression and as modulators of central nervous system targets.[1][7]

Role as a building block in combinatorial chemistry and drug discovery.

Conclusion

3-[(4-Bromophenyl)methyl]azetidine represents a valuable and commercially available building block for medicinal chemists and drug discovery professionals. Its unique combination of a strained azetidine ring and a functionalizable bromophenyl moiety provides a solid foundation for the synthesis of novel and diverse compound libraries. The synthetic accessibility and the desirable physicochemical properties imparted by the azetidine scaffold make this compound a compelling starting point for the development of next-generation therapeutics.

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• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192. Retrieved from [Link]

• ACS Publications. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

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The Azetidine Scaffold: A Privileged Motif for Targeting Key Biological Pathways

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 3-substituted azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a cornerstone in modern medicinal chemistry. Its inherent structural rigidity, sp³-rich character, and ability to serve as a versatile scaffold for diverse chemical modifications have established it as a privileged motif in the design of novel therapeutics.[1] The unique physicochemical properties conferred by the azetidine ring, such as improved metabolic stability, enhanced solubility, and favorable pharmacokinetic profiles, make it an attractive component for modulating the activity of a wide array of biological targets.[1] This guide provides an in-depth exploration of the key biological targets of 3-substituted azetidines, focusing on transcription factors, kinases, G-protein coupled receptors (GPCRs), and neurotransmitter transporters. We will delve into the structure-activity relationships that govern their interactions, present detailed experimental protocols for target identification and validation, and visualize the complex signaling pathways involved.

Introduction: The Strategic Value of the 3-Substituted Azetidine Core

The synthesis of 3-substituted azetidines allows for the precise introduction of functional groups at a critical vector, enabling fine-tuning of a compound's biological activity and properties.[2] This strategic positioning facilitates interactions with specific residues within protein binding pockets, leading to potent and selective modulation of target function. Several FDA-approved drugs, including the JAK inhibitor baricitinib and the MEK inhibitor cobimetinib, feature a 3-substituted azetidine moiety, underscoring its clinical significance.[1] This guide will serve as a comprehensive resource for researchers aiming to leverage this powerful scaffold in their drug discovery efforts.

Key Biological Targets and Structure-Activity Relationships

The versatility of the 3-substituted azetidine scaffold has led to the development of potent modulators for several important classes of biological targets.

Transcription Factors: The Case of STAT3

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical mediator of oncogenic signaling pathways, making it a prime target for cancer therapy. A series of (R)-azetidine-2-carboxamides have been identified as potent and selective inhibitors of STAT3.[3] These compounds disrupt STAT3 dimerization and subsequent DNA binding, leading to the downregulation of target genes involved in cell proliferation and survival.[3]

Structure-Activity Relationship (SAR) Insights: The development of these inhibitors has revealed key SAR trends. For instance, the carboxylic acid motif is crucial for potent STAT3 inhibition. While esterification of this group can decrease in vitro potency, it often improves cellular permeability, acting as a prodrug strategy to enhance cellular activity.[4]

Table 1: Potency of Representative 3-Substituted Azetidine-Based STAT3 Inhibitors

Compound	Structure (if available)	STAT3 IC₅₀ (µM)	Reference
5a	(R)-N-(5-cyclohexyl-2-((3-fluorobenzyl)oxy)phenyl)azetidine-2-carboxamide	0.52	[3]
5o	(R)-N-(5-cyclohexyl-2-((6-methylpyridin-2-yl)methoxy)phenyl)azetidine-2-carboxamide	0.38	[3]
8i	(R)-N-(5-cyclohexyl-2-((3-fluorobenzyl)oxy)phenyl)-1-(hydroxycarbamoyl)azetidine-2-carboxamide	0.34	[3]

Kinases: Modulating the JAK-STAT Pathway

The Janus kinase (JAK) family of tyrosine kinases plays a pivotal role in cytokine signaling through the JAK-STAT pathway. Dysregulation of this pathway is implicated in numerous inflammatory and autoimmune diseases. 3-substituted azetidines have been successfully incorporated into potent and selective JAK inhibitors. Baricitinib, an approved drug for rheumatoid arthritis, features a 3-substituted azetidine and demonstrates potent inhibition of JAK1 and JAK2.

Table 2: Inhibitory Activity of Baricitinib against JAK Isoforms

Compound	Target Kinase	IC₅₀ (nM)	Reference
Baricitinib	JAK1	5.9	[5]
JAK2	5.7	[5]
JAK3	>400	[5]
Tyk2	53	[5]

Another notable example is cobimetinib, a selective inhibitor of MEK1 and MEK2, which are key components of the RAS/RAF/MEK/ERK signaling pathway.[6]

G-Protein Coupled Receptors (GPCRs): A Diverse Target Class

GPCRs represent the largest family of cell surface receptors and are targets for a significant portion of approved drugs. 3-substituted azetidines have been utilized to develop antagonists for various GPCRs. For example, azelnidipine is a dihydropyridine derivative containing a 3-substituted azetidine that acts as an L-type calcium channel blocker for the treatment of hypertension.[7] Additionally, a class of azetidines has been developed as potent antagonists of the free fatty acid receptor 2 (FFA2), a target for inflammatory diseases.[8]

Table 3: Activity of Representative 3-Substituted Azetidine-Based GPCR Modulators

Compound	Target	Activity	Value	Reference
Azelnidipine	L-type Calcium Channel	Antagonist	N/A	[7]
GLPG0974	FFA2	Antagonist	IC₅₀ = 4 nM	[9]
PF-3635659	M3 Receptor	Antagonist	N/A	[1]

Monoamine Transporters: Targeting Neurological Disorders

Monoamine transporters, including the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT), are critical for regulating neurotransmitter levels in the brain.[10] Inhibitors of these transporters are widely used as antidepressants. 3-substituted azetidines have been explored as scaffolds for triple reuptake inhibitors (TRIs), which simultaneously block all three transporters.[11][12]

Table 4: Inhibitory Potency of a Representative 3-Substituted Azetidine-Based TRI

Compound	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)	Reference
Indatraline Analog	0.42	5.8	1.7	[13]

Signaling Pathways and Experimental Workflows

Key Signaling Pathways

Understanding the signaling context of the biological target is crucial for drug development. Below are simplified representations of the JAK-STAT and a generic GPCR signaling pathway.

Caption: The JAK-STAT Signaling Pathway and its inhibition by azetidine derivatives.

Caption: A generalized G-Protein Coupled Receptor (GPCR) signaling cascade.

Experimental Workflows for Target Identification and Validation

Identifying the specific biological target of a novel 3-substituted azetidine is a critical step in drug discovery. The following workflows outline common experimental approaches.

Caption: Workflow for small molecule target identification and validation.

Experimental Protocols

Protocol: Target Engagement Confirmation using Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify direct binding of a compound to its target in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.[14]

Materials:

• Cells expressing the target protein

• 3-substituted azetidine compound and vehicle (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blot reagents

• Antibody specific to the target protein

Procedure:

• Cell Treatment: Culture cells to an appropriate density. Treat cells with the azetidine compound at various concentrations or a single high concentration, alongside a vehicle control. Incubate for a sufficient time to allow cell penetration and target binding (e.g., 1-2 hours at 37°C).

• Heating: Aliquot the cell suspensions into PCR tubes or a 96-well plate. Heat the samples across a range of temperatures (e.g., 40-70°C in 2-3°C increments) for 3 minutes in a thermal cycler, followed by cooling to room temperature.

• Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated proteins.

• Analysis: Carefully collect the supernatant containing the soluble proteins. Analyze the amount of soluble target protein at each temperature point by SDS-PAGE and Western blotting using a specific antibody.

• Data Interpretation: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Protocol: Target Identification using Affinity Chromatography

This method utilizes an immobilized version of the bioactive azetidine to "pull down" its binding partners from a cell lysate.[15][16]

Materials:

• 3-substituted azetidine with a linker for immobilization

• Affinity resin (e.g., NHS-activated sepharose beads)

• Cell lysate

• Wash buffers (with varying salt concentrations)

• Elution buffer (e.g., high salt, low pH, or excess free compound)

• SDS-PAGE reagents

• Mass spectrometry facility

Procedure:

• Probe Synthesis and Immobilization: Synthesize an analog of the bioactive azetidine containing a linker arm suitable for covalent attachment to the affinity resin. Covalently couple the probe to the resin according to the manufacturer's instructions. Prepare a control resin with no immobilized compound.

• Lysate Preparation: Prepare a native cell lysate from a relevant cell line or tissue.

• Affinity Pull-down: Incubate the cell lysate with the compound-coupled resin and the control resin for several hours at 4°C with gentle rotation.

• Washing: Wash the resins extensively with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the resin using the elution buffer.

• Analysis: Separate the eluted proteins by SDS-PAGE. Visualize the proteins (e.g., with Coomassie or silver stain). Excise protein bands that are present in the compound-coupled sample but absent or significantly reduced in the control sample.

• Protein Identification: Identify the excised protein bands by mass spectrometry (e.g., LC-MS/MS).

• Validation: Validate the identified candidate targets using orthogonal methods such as CETSA or direct biochemical assays.

Conclusion

The 3-substituted azetidine scaffold is a powerful tool in the arsenal of medicinal chemists. Its unique structural and physicochemical properties have enabled the development of potent and selective modulators for a diverse range of challenging biological targets. This guide has provided a comprehensive overview of the key targets, the underlying principles of their modulation, and the experimental methodologies required for their study. As our understanding of complex biological pathways deepens, the strategic application of privileged scaffolds like the 3-substituted azetidine will undoubtedly continue to drive the discovery of next-generation therapeutics.

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Introduction: The Strategic Importance of 3-Arylmethylazetidines in Modern Drug Discovery

An In-depth Technical Guide to the Synthesis of 3-Arylmethylazetidines

The azetidine motif, a four-membered saturated nitrogen heterocycle, has emerged as a privileged scaffold in medicinal chemistry. Its unique conformational properties and ability to act as a bioisosteric replacement for other common functionalities have led to its incorporation into a wide array of drug candidates. The 3-arylmethylazetidine core, in particular, has garnered significant attention from researchers and drug development professionals. The presence of the arylmethyl substituent at the 3-position provides a versatile handle for modulating a compound's physicochemical properties, such as lipophilicity and metabolic stability, while also enabling specific interactions with biological targets. However, the synthesis of these strained ring systems presents unique challenges, necessitating the development of robust and efficient synthetic methodologies. This guide provides a comprehensive overview of the core strategies for the synthesis of 3-arylmethylazetidines, with a focus on mechanistic insights, practical experimental considerations, and the latest advancements in the field.

Foundational Synthetic Strategies: A Mechanistic Approach

The construction of the 3-arylmethylazetidine scaffold can be broadly categorized into several key synthetic strategies. The choice of a particular route is often dictated by the availability of starting materials, the desired substitution pattern, and the need for stereochemical control.

Intramolecular Cyclization: The Cornerstone of Azetidine Synthesis

One of the most prevalent and reliable methods for the synthesis of 3-arylmethylazetidines is the intramolecular cyclization of γ-amino alcohols or their derivatives. This approach relies on the formation of the C-N bond of the azetidine ring through an intramolecular nucleophilic substitution reaction.

The success of this strategy hinges on the activation of the hydroxyl group of the γ-amino alcohol to transform it into a good leaving group. A variety of reagents can be employed for this purpose, with the Mitsunobu reaction and the use of sulfonyl chlorides being among the most common.

Experimental Protocol: Synthesis of a 3-Arylmethylazetidine via Intramolecular Cyclization

Step 1: Activation of the γ-Amino Alcohol

• To a solution of the starting γ-amino alcohol (1.0 eq) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran at 0 °C, add a base, typically a tertiary amine like triethylamine or diisopropylethylamine (1.2 eq).

• Slowly add a solution of methanesulfonyl chloride (1.1 eq) or a similar activating agent.

• Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

Step 2: Intramolecular Cyclization

• Upon completion of the activation step, a stronger base, such as sodium hydride or potassium tert-butoxide (1.5 eq), is added to the reaction mixture.

• The reaction is typically warmed to room temperature or gently heated to facilitate the intramolecular cyclization.

• The progress of the ring-closure is monitored by TLC or LC-MS.

Step 3: Work-up and Purification

• Once the reaction is complete, it is quenched by the addition of water or a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 3-arylmethylazetidine.

Functionalization of Pre-formed Azetidine Scaffolds

An alternative approach to the synthesis of 3-arylmethylazetidines involves the modification of a pre-existing azetidine ring. This strategy is particularly useful when the desired azetidine core is readily available or when a variety of arylmethyl groups need to be introduced late in the synthetic sequence.

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck couplings, are powerful tools for the C-H functionalization of azetidines at the 3-position. These methods typically involve the use of a pre-functionalized azetidine, such as a 3-halo- or 3-triflyloxyazetidine, and a suitable coupling partner, like an arylboronic acid or an alkene.

Cross-Coupling Method	Azetidine Substrate	Coupling Partner	Typical Catalyst	Advantages	Disadvantages
Suzuki-Miyaura	3-Bromoazetidine	Arylboronic acid	Pd(PPh₃)₄	Wide substrate scope, mild reaction conditions	Requires pre-functionalized azetidine
Heck	3-Azetidinone	Aryl halide	Pd(OAc)₂	Atom economical	Can lead to mixtures of regioisomers
Buchwald-Hartwig	3-Aminoazetidine	Aryl halide	Pd₂(dba)₃ / XPhos	Forms C-N bonds directly	Sensitive to air and moisture

[2+2] Cycloaddition Reactions: A Convergent Approach

[2+2] cycloaddition reactions provide a convergent and often stereoselective route to four-membered rings. In the context of 3-arylmethylazetidine synthesis, the reaction between an imine and an alkene is a key transformation. The Staudinger synthesis, involving the reaction of a ketene with an imine, is a classic example of this approach.

The stereochemical outcome of these reactions can often be controlled by the choice of reactants and the use of chiral catalysts.

Caption: The Staudinger [2+2] cycloaddition of a ketene and an imine to form a β-lactam intermediate.

Advanced Synthetic Methodologies: The Cutting Edge

The field of azetidine synthesis is continually evolving, with new and innovative methods being developed to address the limitations of traditional approaches.

C-H Activation: A Modern Paradigm

Direct C-H activation has emerged as a powerful strategy for the functionalization of azetidines. This approach avoids the need for pre-functionalized substrates, leading to more atom- and step-economical syntheses. Transition metal catalysts, particularly those based on palladium and rhodium, have been successfully employed to catalyze the direct arylation of the C3-position of azetidines.

Caption: Conceptual workflow of a transition metal-catalyzed C-H arylation of an azetidine.

Photoredox Catalysis: A Mild and Versatile Tool

Photoredox catalysis has recently gained prominence as a mild and versatile method for the formation of C-C bonds. This approach utilizes visible light to generate highly reactive radical intermediates, which can then participate in a variety of bond-forming reactions. The application of photoredox catalysis to the synthesis of 3-arylmethylazetidines is an active area of research, with promising results being reported for the coupling of azetidines with aryl halides and other partners.

Stereochemical Considerations: The Quest for Enantiopurity

The stereochemistry of the 3-arylmethylazetidine core is often critical for its biological activity. Therefore, the development of stereoselective synthetic methods is of paramount importance.

• Chiral Pool Synthesis: This approach utilizes enantiopure starting materials derived from natural sources, such as amino acids or carbohydrates, to construct the azetidine ring with a defined stereochemistry.

• Asymmetric Catalysis: The use of chiral catalysts to control the stereochemical outcome of a reaction is a powerful strategy for the synthesis of enantiomerically enriched 3-arylmethylazetidines. Chiral ligands can be used to modulate the selectivity of both intramolecular cyclization and cross-coupling reactions.

Catalyst System	Reaction Type	Typical ee (%)
Chiral Phase-Transfer Catalyst	Intramolecular Cyclization	85-95%
Chiral Palladium Complex	Asymmetric Allylic Alkylation	>90%
Chiral Rhodium Complex	Asymmetric C-H Activation	up to 98%

Conclusion and Future Directions

The synthesis of 3-arylmethylazetidines has witnessed significant progress in recent years, with the development of a diverse array of synthetic methodologies. While intramolecular cyclization remains a workhorse in the field, modern techniques such as C-H activation and photoredox catalysis are opening up new avenues for the efficient and selective construction of these valuable building blocks. The future of 3-arylmethylazetidine synthesis will likely focus on the development of even more efficient, sustainable, and stereoselective methods, enabling the rapid and diverse synthesis of novel drug candidates.

References

• The Azetidine Scaffold in Medicinal Chemistry. Future Medicinal Chemistry. [Link]

• Synthesis of Azetidines: A Review. Chemical Reviews. [Link]

• Palladium-Catalyzed C-H Arylation of Azetidines. Organic Letters. [Link]

• Photoredox-Catalyzed Synthesis of Azetidines. Angewandte Chemie International Edition. [Link]

Protocols & Analytical Methods

Application Note & Protocols for the Purification of 3-[(4-Bromophenyl)methyl]azetidine

Abstract

This technical guide provides a comprehensive framework for the purification of 3-[(4-Bromophenyl)methyl]azetidine, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The presence of the strained azetidine ring and the bromophenyl moiety necessitates robust purification strategies to remove synthetic impurities, thereby ensuring high fidelity in downstream applications.[1][2] This document outlines two primary purification methodologies: flash column chromatography and recrystallization. It delves into the rationale behind procedural choices, offers detailed step-by-step protocols, and includes troubleshooting guidance to address common challenges. The protocols are designed to be self-validating through integrated quality control checkpoints, ensuring the final product meets stringent purity requirements for research and development.

Introduction: The Importance of Purity

3-[(4-Bromophenyl)methyl]azetidine is a key intermediate whose structural components—the reactive azetidine ring and the functionalizable brominated aromatic ring—make it a versatile scaffold.[2][3] In drug development, the purity of such building blocks is paramount. Trace impurities can lead to the formation of undesired side products, complicate reaction kinetics, and introduce confounding variables in biological assays. This guide addresses the critical need for high-purity 3-[(4-Bromophenyl)methyl]azetidine by providing validated purification protocols.

Understanding Potential Impurities

Effective purification begins with an understanding of potential impurities arising from the synthetic route. These can include:

• Unreacted Starting Materials: Residuals from the preceding synthetic steps.

• Reaction Byproducts:

  • Isomers: Positional isomers from the bromination of the aromatic ring.[4]

  • Poly-brominated Species: Compounds with more than one bromine atom on the aromatic ring.[4]

  • Ring-Opening Products: The strained azetidine ring can open under harsh acidic or basic conditions.[5]

  • Elimination Products: Formation of undesired alkenes can occur, particularly if reaction temperatures are not well-controlled during precursor synthesis.[5]

• Residual Reagents and Solvents: Catalysts, bases (e.g., triethylamine), and solvents used in the synthesis.

A logical workflow is essential to systematically remove these impurities.

Caption: General purification and quality control workflow.

Method 1: Flash Column Chromatography

Flash column chromatography is the primary method for purifying azetidine derivatives from a complex mixture of organic compounds.[6][7][8] It separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent).

Principle of Separation

Silica gel is a polar stationary phase. Nonpolar compounds have a weak affinity for the silica and elute quickly, while polar compounds interact more strongly and elute later. 3-[(4-Bromophenyl)methyl]azetidine contains a moderately polar azetidine nitrogen and a nonpolar bromophenyl group. The eluent polarity is tuned to achieve optimal separation from less polar byproducts (e.g., poly-brominated species) and more polar impurities (e.g., ring-opened amines).

Protocol: Flash Column Chromatography

Materials:

• Crude 3-[(4-Bromophenyl)methyl]azetidine

• Silica gel (230-400 mesh)

• Solvents: n-Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Glass column, collection tubes, compressed air/pump

Procedure:

• Mobile Phase Selection:

  • Develop a suitable eluent system using TLC. A good starting point for azetidine derivatives is a mixture of a nonpolar solvent and a polar solvent, such as Hexane:EtOAc or DCM:MeOH.[6][7]

  • Dissolve a small amount of the crude material in a suitable solvent and spot it on a TLC plate.

  • Elute the plate with different solvent ratios (e.g., 9:1, 4:1, 1:1 Hexane:EtOAc).

  • Causality: The ideal solvent system will give the target compound a Retention Factor (Rf) of ~0.3-0.4, with clear separation from impurities. A low Rf means the compound is too strongly adsorbed, while a high Rf indicates poor separation.

• Column Packing:

  • Select a column with an appropriate diameter based on the amount of crude material (a 100:1 to 50:1 ratio of silica gel to crude product by weight is typical).

  • Prepare a slurry of silica gel in the initial, nonpolar eluent (e.g., pure hexane).

  • Pour the slurry into the column and allow it to settle, tapping the column gently to ensure even packing. Use pressure to push the excess solvent through until the solvent level meets the top of the silica bed. This prevents cracking and channeling, which lead to poor separation.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of DCM or the eluent.

  • Alternatively, for less soluble compounds, perform a "dry loading": dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.

  • Carefully add the sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the selected mobile phase, starting with a lower polarity and gradually increasing it if necessary (gradient elution).

  • Collect fractions in test tubes. Monitor the elution process by spotting fractions onto TLC plates and visualizing under UV light or with a suitable stain (e.g., potassium permanganate).

  • Self-Validation: Fractions containing the pure product (as determined by TLC) should be pooled together. Fractions with impurities or mixtures should be kept separate.

• Product Isolation:

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Place the resulting oil or solid under high vacuum to remove residual solvent.

  • Obtain the mass and calculate the yield.

Method 2: Recrystallization

For compounds that are solid at room temperature, recrystallization is an excellent technique for achieving very high purity. It is particularly effective for removing small amounts of closely-related impurities from brominated aromatic compounds.[4]

Principle of Purification

Recrystallization relies on the differences in solubility of the target compound and its impurities in a chosen solvent at different temperatures. The ideal solvent dissolves the compound completely at its boiling point but very poorly at low temperatures (e.g., 0-4 °C).[4] Impurities should either be insoluble in the hot solvent (and can be filtered off) or remain soluble in the cold solvent (and stay in the mother liquor).

Protocol: Recrystallization

Materials:

• Chromatography-purified 3-[(4-Bromophenyl)methyl]azetidine

• Screening solvents (e.g., Ethanol, Methanol, Hexane, Toluene, Acetone, or a mixed system like Ethanol-Water)[4]

• Erlenmeyer flasks, heating source (hot plate), filtration apparatus (Büchner funnel)

Procedure:

• Solvent Selection:

  • Place a small amount of the compound (~20-30 mg) in a test tube.

  • Add a small volume of a candidate solvent and observe solubility at room temperature. The compound should be sparingly soluble.

  • Heat the mixture gently. The compound should dissolve completely.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath.

  • Causality: A successful solvent will produce a high yield of crystals upon cooling. For brominated aromatics, moderately polar solvents like ethanol or mixed solvent systems are often effective.[4]

• Dissolution:

  • Place the bulk of the compound in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent required to fully dissolve the solid. Add the solvent in small portions near its boiling point. Using excess solvent will significantly reduce the recovery yield.

• Hot Filtration (Optional):

  • If insoluble impurities are present, perform a hot gravity filtration to remove them before the solution cools.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.

  • Dry the crystals under vacuum.

Quality Control and Data Summary

The purity of the final product must be rigorously assessed.

Technique	Parameter	Expected Result for High-Purity Sample
¹H NMR	Spectral Integrity	Clean spectrum with correct chemical shifts, integration values, and coupling constants for all protons. Absence of impurity peaks.
¹³C NMR	Number of Signals	Correct number of signals corresponding to the unique carbons in the molecule. Absence of extraneous signals.
LC-MS	Peak Purity	A single major peak in the chromatogram with the correct mass-to-charge ratio (m/z) for [M+H]⁺. Purity typically >98% by area.
HRMS	Mass Accuracy	Measured mass should be within 5 ppm of the calculated exact mass for the molecular formula (C₁₀H₁₂BrN).
Melting Point	Range	A sharp and narrow melting point range indicates high purity.

Troubleshooting

Problem	Potential Cause	Solution
Poor separation during chromatography	Incorrect mobile phase polarity.	Re-optimize the eluent system using TLC. A shallower polarity gradient may be needed.
Column was poorly packed.	Repack the column, ensuring no air bubbles or cracks are present.
Compound "oils out" during recrystallization	Solvent is too nonpolar for the compound.	Use a more polar solvent or a mixed solvent system.
Cooling was too rapid.	Allow the solution to cool more slowly. Try scratching the inside of the flask to induce crystallization.
Low recovery from recrystallization	Too much solvent was used.	Concentrate the mother liquor and attempt a second crop of crystals. Use the absolute minimum of hot solvent for dissolution.
Compound is too soluble in the cold solvent.	Change to a different solvent or solvent system where the compound has lower solubility at cold temperatures.

References

• BenchChem. (2025). Scalable Synthesis of 3-((4-Bromophenyl)sulfonyl)azetidine. Technical Support Center.
• BenchChem. (2025).

• Pace, V., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Molecules, 28(3), 1091. [Link]

• Li, G., et al. (2021). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. [Link]

• Smith, A. M., et al. (2022). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PubMed Central. [Link]

• Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc. [Link]

• Taylor, C. G., et al. (2014). A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis. PubMed Central. [Link]

• Al-Masoudi, N. A., et al. (2020). Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. Al-Muthanna Journal of Pure Sciences. [Link]

• Couty, F., et al. (2011). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PubMed Central. [Link]

• Izumi, M. (2018). Multigram-Scale and Column Chromatography-Free Synthesis of L-Azetidine-2-carboxylic Acid for the Synthesis of Nicotianamine and Its Derivatives. Heterocycles, 96(12), 2126. [Link]

• Baumann, A. N., et al. (2017). Methods for the Synthesis of Substituted Azetines. Organic Chemistry Portal. [Link]

• Tanaka, Y., et al. (2021). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. RSC Publishing. [Link]

• Liu, H. (1999). [Determination of the azetidine-2-carboxylic acid from lily of the valley]. Se Pu, 17(4), 410-2. [Link]

• BenchChem. (2025). refining analytical methods for 2-(3-Chlorophenyl)azetidine detection. Technical Support Center.
• Rebrovic, L. (1990). Process for synthesis of azetidine and novel intermediates therefor.

• Unbreen, S. (2017). HOMOLYTIC PATHWAYS TO AROMATIC BROMO-COMPOUNDS. PhD Thesis, University of London. [Link]

• Didier, D., et al. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. [Link]

• Chem-Impex. (n.d.). Azetidine hydrochloride. [Link]

• BenchChem. (2025). An In-depth Technical Guide to 3-((4-Bromophenyl)sulfonyl)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methods for the Synthesis of Substituted Azetines [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 3-[(4-Bromophenyl)methyl]azetidine as a Versatile Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Azetidine Moiety

In the landscape of modern medicinal chemistry, the pursuit of novel molecular frameworks that confer advantageous physicochemical and pharmacological properties is a central theme.[1] Small, saturated heterocycles have emerged as powerful tools in this endeavor, and among them, the azetidine ring has garnered significant attention.[1][2] This four-membered nitrogen-containing scaffold offers a unique blend of conformational rigidity and stability, positioning it as a "privileged" structure in drug design. Its constrained geometry, intermediate between the highly strained aziridine and the more flexible pyrrolidine, allows for precise spatial orientation of substituents. This rigidity can lead to a substantial increase in binding affinity for biological targets by minimizing the entropic penalty upon binding.

Historically, the synthesis of the strained four-membered ring presented considerable challenges, which limited its broad application. However, recent advancements in synthetic methodologies have made a wide array of functionalized azetidines, such as 3-[(4-Bromophenyl)methyl]azetidine, more readily accessible, thereby unlocking their vast potential for contemporary drug discovery.[1] The incorporation of an azetidine motif can significantly improve key drug-like properties, including metabolic stability, aqueous solubility, and receptor selectivity. Consequently, this scaffold is now a key component of several FDA-approved drugs, including the kinase inhibitors baricitinib and cobimetinib, highlighting its therapeutic versatility.[2]

This guide provides a detailed overview of 3-[(4-Bromophenyl)methyl]azetidine as a strategic building block, offering insights into its synthesis and detailed protocols for its diversification to access novel chemical space for a range of therapeutic targets, with a particular focus on kinase inhibitors and agents for central nervous system (CNS) disorders.

Physicochemical Properties and Structural Features

3-[(4-Bromophenyl)methyl]azetidine is a bifunctional building block designed for facile diversification. Its key features include:

• Azetidine Ring: A rigid, sp³-rich core that provides a defined three-dimensional exit vector for substituents, moving away from the "flatland" of traditional aromatic compounds. This can enhance target selectivity and reduce off-target effects.

• Secondary Amine: The nitrogen atom of the azetidine ring serves as a nucleophilic handle for a variety of functionalization reactions, including alkylation, acylation, sulfonylation, and reductive amination.

• Bromophenyl Group: The 4-bromophenyl moiety is a versatile precursor for a wide range of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, allowing for the introduction of diverse aryl and heteroaryl groups.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrN	PubChem
Molecular Weight	226.11 g/mol	PubChem
CAS Number	937616-34-7	Vendor Data

Synthesis of the Azetidine Scaffold

While 3-[(4-Bromophenyl)methyl]azetidine is commercially available, understanding its synthesis provides context for its utility and potential for analogue preparation. A general and established route to 3-substituted azetidines involves the cyclization of a suitably functionalized 1,3-dipole precursor. A plausible synthetic pathway is outlined below.

Protocol 1: Synthesis of N-Protected 3-Azetidinone

The synthesis typically begins with a commercially available starting material like epichlorohydrin, which is reacted with a protected amine, followed by oxidation to the key azetidinone intermediate.

Step-by-step Methodology:

• Ring Opening: React epichlorohydrin with a suitable protected amine (e.g., benzylamine) to form the corresponding amino alcohol.

• Cyclization: Induce intramolecular cyclization of the amino alcohol, often via activation of the hydroxyl group (e.g., tosylation) followed by base-mediated ring closure to form the N-protected 3-hydroxyazetidine.

• Oxidation: Perform an oxidation reaction (e.g., Swern or Dess-Martin oxidation) on the 3-hydroxyazetidine to yield the N-protected 3-azetidinone.

Protocol 2: Introduction of the (4-Bromophenyl)methyl Moiety and Deprotection

The 4-bromophenylmethyl group can be introduced via a Wittig or Horner-Wadsworth-Emmons reaction, followed by reduction and deprotection.

Step-by-step Methodology:

• Wittig/HWE Reaction: React the N-protected 3-azetidinone with a phosphonium ylide or phosphonate ester derived from 4-bromobenzyl bromide to form the corresponding exocyclic alkene.

• Reduction: Reduce the double bond using catalytic hydrogenation (e.g., H₂, Pd/C) to yield the N-protected 3-[(4-Bromophenyl)methyl]azetidine.

• Deprotection: Remove the N-protecting group (e.g., hydrogenolysis for a benzyl group) to afford the final scaffold, 3-[(4-Bromophenyl)methyl]azetidine, which is often isolated as a hydrochloride salt for improved stability and handling.

Application in Drug Design: Diversification Strategies

The true power of 3-[(4-Bromophenyl)methyl]azetidine lies in its capacity for orthogonal functionalization at two distinct sites: the azetidine nitrogen and the bromophenyl ring. This allows for the systematic exploration of structure-activity relationships (SAR).

Caption: Diversification workflow for the scaffold.

Protocol 3: N-Functionalization of the Azetidine Ring

The secondary amine of the azetidine is readily derivatized using standard organic chemistry techniques. The choice between acylation and alkylation allows for the introduction of a wide array of functional groups to probe interactions with the target protein.

A. N-Acylation

Rationale: Amide bond formation is a robust and highly utilized reaction in medicinal chemistry. Introducing an amide can provide a hydrogen bond donor and/or acceptor, modulate polarity, and introduce new vectors for further substitution.

Step-by-step Methodology:

• Setup: To a solution of 3-[(4-Bromophenyl)methyl]azetidine hydrochloride (1.0 equiv) and a suitable base (e.g., triethylamine or DIPEA, 2.2 equiv) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF) at 0 °C, add the desired acylating agent (1.1 equiv). The acylating agent can be an acyl chloride or a carboxylic acid activated with a coupling agent (e.g., HATU, HOBt/EDC).

• Reaction: Stir the reaction mixture at room temperature for 2-16 hours, monitoring progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous acid (e.g., 1N HCl), saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Representative Conditions for N-Acylation:

Acylating Agent	Coupling Agent/Base	Solvent	Temp.	Time	Typical Yield
Benzoyl Chloride	Triethylamine	DCM	RT	4h	>90%
Acetic Anhydride	Pyridine	DCM	RT	2h	>95%
Benzoic Acid	HATU / DIPEA	DMF	RT	12h	85-95%

B. N-Alkylation via Reductive Amination

Rationale: Reductive amination is a mild and efficient method for forming C-N bonds, allowing for the introduction of various alkyl and aryl-alkyl groups. This is particularly useful for growing the molecule into new pockets of a binding site.

Step-by-step Methodology:

• Setup: To a solution of 3-[(4-Bromophenyl)methyl]azetidine (1.0 equiv) and the desired aldehyde or ketone (1.1 equiv) in a solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add a mild reducing agent (e.g., sodium triacetoxyborohydride, NaBH(OAc)₃, 1.5 equiv).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Quench the reaction by the addition of saturated aqueous sodium bicarbonate. Separate the layers and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography.

Protocol 4: C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

The 4-bromophenyl moiety is an ideal handle for Suzuki-Miyaura cross-coupling, a cornerstone of modern synthetic chemistry for creating bi-aryl and heteroaryl-aryl linkages. This reaction is pivotal in the synthesis of many kinase inhibitors.

Rationale: The Suzuki coupling allows for the introduction of a vast array of commercially available aryl and heteroaryl boronic acids and esters. This enables extensive SAR exploration of the solvent-exposed regions of a binding site, often leading to significant improvements in potency and selectivity.

Step-by-step Methodology:

• Setup: In a reaction vessel, combine the N-protected 3-[(4-Bromophenyl)methyl]azetidine (1.0 equiv), the desired aryl or heteroaryl boronic acid or ester (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equiv).

• Degassing: Evacuate the vessel and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/water 4:1, or toluene/ethanol/water).

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Representative Conditions for Suzuki-Miyaura Coupling:

Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield
Phenylboronic acid	Pd(PPh₃)₄ (5%)	K₂CO₃	Toluene/EtOH/H₂O	90	12	85-95%
4-Methoxyphenylboronic acid	PdCl₂(dppf) (3%)	Cs₂CO₃	1,4-Dioxane/H₂O	100	16	80-95%
Pyridine-3-boronic acid	Pd₂(dba)₃ / SPhos (2%)	K₃PO₄	1,4-Dioxane	110	18	70-90%

graph TD {
subgraph "Catalytic Cycle"
direction LR;
A[Pd(0)] -- "Oxidative Addition
R¹-Br" --> B["Br-Pd(II)-R¹"];
C[R²-B(OH)₂] -- "Base" --> D["R²-B(OH)₃⁻"];
B -- "Transmetalation
(from D)" --> E["R²-Pd(II)-R¹"];
E -- "Reductive Elimination" --> F[R¹-R²];
F -- " " --- A[Pd(0)];
end
subgraph "Reactants"
    direction TB;
    G[label="
Scaffold
3-[(4-Bromophenyl)methyl]azetidine
(R¹-Br)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
H[label="
Coupling Partner
Aryl/Heteroaryl Boronic Acid
(R²-B(OH)₂)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];
end
subgraph "Product"
    direction TB;
    I[label="
Diversified Product
3-{[4-(Aryl)phenyl]methyl}azetidine
(R¹-R²)", shape=box, style=rounded, fillcolor="#FBBC05", fontcolor="#FFFFFF"];
end
G -- " " --> B;
H -- " " --> D;
F -- " " --> I;

style A fill:#4285F4,stroke:#4285F4,stroke-width:2px,fontcolor:white
style B fill:#4285F4,stroke:#4285F4,stroke-width:2px,fontcolor:white
style D fill:#34A853,stroke:#34A853,stroke-width:2px,fontcolor:white
style E fill:#4285F4,stroke:#4285F4,stroke-width:2px,fontcolor:white
style F fill:#EA4335,stroke:#EA4335,stroke-width:2px,fontcolor:white
}

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Conclusion

3-[(4-Bromophenyl)methyl]azetidine is a highly valuable and versatile scaffold for modern drug discovery. Its inherent structural and physicochemical properties, combined with the potential for orthogonal derivatization at two key positions, provide medicinal chemists with a powerful platform to generate novel, diverse, and potent small molecules. The detailed protocols provided herein offer a practical guide for researchers to leverage this building block in their efforts to develop next-generation therapeutics, particularly in the competitive fields of kinase and CNS drug development. The strategic incorporation of this scaffold can significantly enhance the probability of identifying lead candidates with optimized efficacy, selectivity, and pharmacokinetic profiles.

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Application Notes & Protocols: Strategic N-Functionalization of 3-[(4-Bromophenyl)methyl]azetidine for Drug Discovery

Abstract

The azetidine scaffold is a cornerstone of modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties to drug candidates, such as improved solubility, metabolic stability, and three-dimensional complexity.[1][2] Azetidines, as strained four-membered heterocycles, serve as valuable bioisosteric replacements for other common groups, enhancing receptor binding and pharmacokinetic profiles.[2][3] This guide provides a detailed exploration of N-functionalization strategies for a highly versatile building block: 3-[(4-Bromophenyl)methyl]azetidine. The secondary amine of the azetidine ring offers a prime handle for diversification, allowing chemists to systematically explore structure-activity relationships (SAR).[4] We present field-proven protocols for four essential classes of N-functionalization: N-Acylation, N-Alkylation via Reductive Amination, Direct N-Alkylation, and N-Arylation via Buchwald-Hartwig amination. Each protocol is designed to be a self-validating system, detailing the underlying chemical principles, step-by-step procedures, and critical experimental parameters.

The Strategic Value of the 3-[(4-Bromophenyl)methyl]azetidine Scaffold

The subject of this guide, 3-[(4-Bromophenyl)methyl]azetidine, is a bifunctional synthetic intermediate. Its value lies in two key reactive sites:

• The Azetidine Nitrogen: A nucleophilic secondary amine that serves as the primary point for modification as detailed in this document. Functionalization at this position directly influences the polarity, basicity, and steric profile of the molecule.

• The 4-Bromophenyl Group: The aryl bromide provides a secondary handle for late-stage functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira), though this is beyond the scope of the current guide.

This dual functionality allows for a modular approach to library synthesis, making it an exceptionally valuable building block for generating novel chemical entities.

Caption: Core N-functionalization strategies for the azetidine scaffold.

Protocol Suite for N-Functionalization

N-Acylation: Synthesis of Tertiary Amides

N-acylation is a fundamental and robust method for forming a stable amide bond, which is a prevalent functional group in pharmaceuticals.[5] The reaction proceeds via the nucleophilic attack of the azetidine nitrogen on an activated carbonyl species, such as an acyl chloride or acid anhydride. Acyl chlorides are generally more reactive, while anhydrides offer easier handling and generate a carboxylic acid byproduct that can be readily removed.[6][7]

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 3-[(4-Bromophenyl)methyl]azetidine (1.0 equiv) and a non-nucleophilic base such as triethylamine or pyridine (1.2 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Cooling: Cool the solution to 0 °C in an ice bath. This is critical to control the exothermic reaction and prevent side product formation.

• Reagent Addition: Add the desired acyl chloride (1.05 equiv) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

• Workup: Dilute the reaction mixture with DCM. Wash the organic phase sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and finally, brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure N-acyl azetidine derivative.

Parameter	Acyl Chloride Method	Acid Anhydride Method
Activating Reagent	Acyl Chloride (1.05 equiv)	Acid Anhydride (1.2 equiv)
Base	Triethylamine (1.2 equiv)	Pyridine or DMAP (cat.)
Solvent	Anhydrous DCM or THF	Anhydrous DCM or neat
Temperature	0 °C to Room Temp	Room Temperature
Typical Time	1-4 hours	5-60 minutes
Workup	Acid/Base Wash	Dilution & Wash
Typical Yields	85-98%	90-99%

N-Alkylation via Reductive Amination

Reductive amination is one of the most reliable and widely used methods for N-alkylation, particularly for preparing tertiary amines from secondary amines.[8] The key advantage is the complete avoidance of over-alkylation, a common issue with direct alkylation using alkyl halides.[4][6] The reaction proceeds in one pot via the formation of an intermediate iminium ion, which is then reduced in situ by a mild reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reductant as it is selective for the iminium ion over the starting aldehyde or ketone and is tolerant of mildly acidic conditions.[8]

• Reaction Setup: In a round-bottom flask, dissolve 3-[(4-Bromophenyl)methyl]azetidine (1.0 equiv) and the desired aldehyde or ketone (1.1 equiv) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or DCM (0.1 M).

• Iminium Ion Formation: If the reaction is slow, a catalytic amount of acetic acid can be added to facilitate the formation of the iminium ion intermediate. Stir for 30-60 minutes at room temperature.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) to the solution in portions. Mild gas evolution (hydrogen) may be observed.

• Reaction Monitoring: Stir at room temperature for 4-16 hours. Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.[4]

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Stir vigorously for 15 minutes, then transfer to a separatory funnel.

• Extraction & Isolation: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Caption: Step-by-step workflow for the N-alkylation via reductive amination.

Direct N-Alkylation with Alkyl Halides

Direct alkylation is a classic Sₙ2 reaction where the azetidine nitrogen acts as a nucleophile, displacing a halide from an alkyl halide. While straightforward, this method can be complicated by over-alkylation, where the newly formed tertiary amine reacts further to form a quaternary ammonium salt. This can be mitigated by using the amine as the limiting reagent or by carefully controlling reaction conditions. A base is required to neutralize the hydrogen halide formed during the reaction.

• Reaction Setup: Combine 3-[(4-Bromophenyl)methyl]azetidine (1.0 equiv), the alkyl halide (e.g., benzyl bromide, methyl iodide) (1.1 equiv), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 equiv) in a solvent like acetonitrile or DMF (0.1-0.2 M).

• Reaction Conditions: Stir the mixture at room temperature or heat gently (40-60 °C) to accelerate the reaction, depending on the reactivity of the alkyl halide.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-24 hours.

• Workup: Filter off the inorganic base. Dilute the filtrate with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography.

Parameter	Reductive Amination	Direct Alkylation
Electrophile	Aldehyde / Ketone	Alkyl Halide / Sulfonate
Key Reagent	NaBH(OAc)₃	Inorganic Base (e.g., K₂CO₃)
Key Advantage	Avoids over-alkylation[6][8]	Simple setup, broad scope
Key Disadvantage	Requires carbonyl compound	Risk of quaternization
Solvent	DCM, DCE	Acetonitrile, DMF
Temperature	Room Temperature	Room Temp to 60 °C
Typical Time	4-16 hours	2-24 hours

N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful, palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9] This transformation is indispensable in modern medicinal chemistry for synthesizing aryl amines, which are prevalent in pharmaceuticals. The reaction couples an amine with an aryl halide or triflate. A key to success is the careful selection of the palladium catalyst, phosphine ligand, and base, as these components dictate the reaction's efficiency and scope.[10][11]

The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) species, association of the amine to the palladium center, deprotonation by the base, and finally, reductive elimination to yield the N-aryl amine product and regenerate the Pd(0) catalyst.[9]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

• Reaction Setup (Inert Atmosphere): This reaction is sensitive to oxygen. All steps must be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To an oven-dried Schlenk tube, add the aryl bromide or chloride (1.0 equiv), 3-[(4-Bromophenyl)methyl]azetidine (1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, 4-10 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, LHMDS, or Cs₂CO₃, 1.4-2.0 equiv).[10]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, dioxane) via syringe.

• Reaction Conditions: Seal the vessel and heat the mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Reaction Monitoring: After cooling to room temperature, a small aliquot can be removed, quenched, and analyzed by LC-MS to check for completion.

• Workup: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Isolation & Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to afford the N-aryl azetidine.

References

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• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

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Application Notes and Protocols for the Incorporation of 3-[(4-Bromophenyl)methyl]azetidine into Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 3-[(4-Bromophenyl)methyl]azetidine Scaffold

The azetidine motif has emerged as a valuable scaffold in modern medicinal chemistry, prized for its ability to confer a range of desirable physicochemical properties upon bioactive molecules.[1] Its rigid, three-dimensional structure can enhance metabolic stability, improve aqueous solubility, and increase the fraction of sp³ carbons, a key parameter in successful drug design.[2] The specific building block, 3-[(4-Bromophenyl)methyl]azetidine, offers a particularly strategic entry point for molecular elaboration. It combines the beneficial properties of the azetidine ring with a readily functionalizable bromophenyl group, which can serve as a versatile handle for a variety of cross-coupling reactions. Furthermore, the secondary amine of the azetidine ring provides a convenient site for introducing diverse substituents through N-alkylation or N-acylation.

This technical guide provides detailed application notes and protocols for the incorporation of 3-[(4-Bromophenyl)methyl]azetidine into novel molecular architectures, with a focus on methodologies relevant to drug discovery and development.

Core Synthetic Strategies and Mechanistic Considerations

The utility of 3-[(4-Bromophenyl)methyl]azetidine as a building block stems from two primary reactive sites: the aryl bromide and the azetidine nitrogen. This allows for a modular and divergent approach to the synthesis of compound libraries. The following sections will detail key synthetic transformations at these positions.

Diagram of Synthetic Pathways

Caption: Synthetic utility of 3-[(4-Bromophenyl)methyl]azetidine.

Part 1: Synthesis of the Precursor: N-Boc-3-[(4-bromophenyl)methyl]azetidine

For many synthetic applications, it is advantageous to first protect the secondary amine of the azetidine ring to prevent unwanted side reactions. The tert-butyloxycarbonyl (Boc) group is a commonly employed protecting group due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.

Protocol 1: Boc Protection of 3-[(4-Bromophenyl)methyl]azetidine

Rationale: The reaction of the secondary amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a mild base affords the N-Boc protected azetidine. Triethylamine (TEA) is a suitable base to neutralize the acid generated during the reaction. Dichloromethane (DCM) is a common solvent for this transformation.

Materials:

• 3-[(4-Bromophenyl)methyl]azetidine hydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a stirred solution of 3-[(4-bromophenyl)methyl]azetidine hydrochloride (1.0 eq) in DCM at 0 °C, add triethylamine (2.2 eq) dropwise.

• Allow the mixture to stir at 0 °C for 15 minutes.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate.

Expected Outcome: The product will be an oil or a low-melting solid. Characterization by ¹H NMR should show the appearance of a singlet at approximately 1.45 ppm corresponding to the nine protons of the Boc group.

Part 2: Functionalization via Suzuki-Miyaura Cross-Coupling

The aryl bromide of the N-Boc protected precursor is a versatile handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of a C-C bond with a wide variety of aryl and heteroaryl boronic acids.[3] This reaction is a powerful tool for the synthesis of biaryl structures, which are prevalent in many classes of bioactive molecules.[4]

Protocol 2: Suzuki-Miyaura Coupling of tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate

Rationale: The palladium catalyst, typically in its Pd(0) oxidation state, undergoes oxidative addition into the C-Br bond. Subsequent transmetalation with the boronic acid (activated by a base) and reductive elimination yields the cross-coupled product and regenerates the active catalyst.[5] A variety of palladium catalysts, ligands, bases, and solvent systems can be employed, and the optimal conditions may vary depending on the specific boronic acid used.

Materials:

• tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 eq)

• Solvent (e.g., 1,4-dioxane/water mixture, 4:1)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 90-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Data Presentation: Representative Suzuki Coupling Reactions

Entry	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	16	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₃PO₄	Toluene/EtOH/H₂O	100	12	92
3	Pyridine-3-boronic acid	Pd(OAc)₂/SPhos	Cs₂CO₃	Dioxane/H₂O	95	18	78

Part 3: Functionalization of the Azetidine Nitrogen

Following the potential modification of the bromophenyl group, the Boc protecting group can be removed to liberate the secondary amine of the azetidine ring, which can then be further functionalized.

Protocol 3: Boc Deprotection

Rationale: The Boc group is readily cleaved under acidic conditions. Trifluoroacetic acid (TFA) in DCM is a common and effective method for this transformation.

Materials:

• N-Boc protected azetidine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• DCM for extraction

Procedure:

• Dissolve the N-Boc protected azetidine derivative in DCM.

• Add TFA (5-10 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected azetidine.

Diagram of Boc Deprotection and Subsequent Reactions

Caption: Deprotection and subsequent functionalization of the azetidine nitrogen.

Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and is widely used in the synthesis of bioactive molecules.[6] It involves the reaction of the deprotected azetidine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ to the corresponding amine.

Protocol 4: Reductive Amination with a Bioactive Aldehyde

Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent commonly used for reductive aminations. It is tolerant of a wide range of functional groups.

Materials:

• Deprotected azetidine derivative (1.0 eq)

• Bioactive aldehyde or ketone (1.0-1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (catalytic amount, optional)

Procedure:

• To a stirred solution of the deprotected azetidine derivative in DCM, add the aldehyde or ketone.

• If desired, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes.

• Add sodium triacetoxyborohydride in one portion.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC.

N-Alkylation

Direct N-alkylation with an appropriate electrophile, such as an alkyl halide, provides another straightforward method for functionalizing the azetidine nitrogen.

Protocol 5: N-Alkylation with a Bioactive Alkyl Halide

Rationale: The secondary amine acts as a nucleophile and displaces the halide from the electrophile. A base is typically required to neutralize the hydrohalic acid that is formed.

Materials:

• Deprotected azetidine derivative (1.0 eq)

• Bioactive alkyl halide (1.0-1.2 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (2.0-3.0 eq)

• Solvent (e.g., acetonitrile, DMF, or acetone)

Procedure:

• To a solution of the deprotected azetidine derivative in the chosen solvent, add the base and the alkyl halide.

• Heat the reaction mixture to a temperature between room temperature and 80 °C, depending on the reactivity of the alkyl halide.

• Stir the reaction for 12-48 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, filter off any inorganic salts and concentrate the filtrate under reduced pressure.

• If DMF is used as the solvent, it can be removed by azeotropic distillation with toluene or by washing with water after dilution with a suitable organic solvent like ethyl acetate.

• Purify the crude product by flash column chromatography or preparative HPLC.

Conclusion

The 3-[(4-bromophenyl)methyl]azetidine scaffold is a versatile and valuable building block for the synthesis of novel bioactive molecules. Its dual reactive handles allow for a modular and efficient approach to the construction of diverse chemical libraries. The protocols outlined in this guide provide a solid foundation for researchers to incorporate this promising scaffold into their drug discovery programs. The strategic application of Suzuki-Miyaura coupling, reductive amination, and N-alkylation enables the exploration of a broad chemical space and the generation of new molecular entities with potentially improved pharmacological profiles.

References

• Aggarwal, V. K., & O'Brien, C. J. (2002). The use of azetidines in organic synthesis. Chemical Society Reviews, 31(5), 297-307.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
• Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. (2010). Protecting-group-free synthesis of primary amines from aldehydes via reductive amination. The Journal of organic chemistry, 75(16), 5470–5477.
• Miyaura, N. (Ed.). (2002). Topics in current chemistry, Vol. 219: Cross-coupling reactions: a practical guide. Springer.
• Singh, G. S., & D'hooghe, M. (2014). Recent progress in the synthesis and chemistry of azetidines. Tetrahedron, 70(40), 7357-7389.
• Brandi, A., Cicchi, S., & Cordero, F. M. (2008). Bicyclic Azetidines: Synthesis and Reactivity. Chemical Reviews, 108(10), 3988-4035.
• Couty, F., & Evano, G. (2006). Recent developments in the synthesis of azetidines. Organic & Biomolecular Chemistry, 4(10), 1835-1847.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
• Kocienski, P. J. (2005). Protecting Groups. Thieme.

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• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki–Miyaura cross-coupling reaction on copper-trans-A2B corroles with excellent functional group tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protecting-group-free synthesis of amines: synthesis of primary amines from aldehydes via reductive amination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Scale-Up Protocol: Synthesis of 3-[(4-Bromophenyl)methyl]azetidine

Introduction

The azetidine scaffold is a highly valued structural motif in modern medicinal chemistry.[1] Its inherent three-dimensionality and favorable physicochemical properties—such as improved metabolic stability and aqueous solubility—make it an attractive bioisostere for other cyclic and acyclic structures.[1][2] Specifically, 3-substituted azetidines serve as versatile building blocks for introducing diverse functionalities to modulate biological activity.[3] 3-[(4-Bromophenyl)methyl]azetidine is a key intermediate for synthesizing a range of pharmacologically active compounds, including novel antitumor agents and central nervous system (CNS) targeted molecules.[4][5]

However, the synthesis of azetidines is not without challenges, primarily due to the significant ring strain of the four-membered heterocycle. Direct intramolecular cyclizations can be entropically disfavored, often leading to low yields or competing side reactions.[1][6] Scaling up azetidine synthesis introduces further complexities related to reaction kinetics, heat management, and purification.

This document provides a robust and scalable, three-step protocol for the synthesis of 3-[(4-Bromophenyl)methyl]azetidine, starting from the commercially available N-Boc-azetidin-3-one. The protocol is designed for researchers and process chemists, with a focus on causality, in-process controls for self-validation, and critical safety considerations for large-scale production.

Overall Reaction Scheme

The synthesis proceeds via a Wittig reaction to form the exocyclic double bond, followed by catalytic hydrogenation and a final deprotection step to yield the target compound.

Figure 1. Three-step synthesis of 3-[(4-Bromophenyl)methyl]azetidine.

Process Workflow Overview

The end-to-end manufacturing process requires stringent quality control at each stage to ensure the final product meets specifications. The workflow is designed to be linear, with clear decision gates based on in-process analytical data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Note & Protocols: Leveraging 3-[(4-Bromophenyl)methyl]azetidine for Accelerated Drug Discovery via Parallel Synthesis

Abstract: The azetidine scaffold is a privileged motif in modern medicinal chemistry, prized for its ability to confer improved physicochemical properties such as solubility and metabolic stability.[1] This application note provides a comprehensive guide to the strategic use of 3-[(4-Bromophenyl)methyl]azetidine, a versatile building block designed for diversity-oriented synthesis. We detail field-proven protocols for library generation using parallel synthesis, focusing on robust diversification of the azetidine nitrogen and the aryl bromide handle through high-throughput-compatible reactions. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to rapidly generate novel chemical libraries for screening and lead optimization.

The Strategic Advantage of the Azetidine Scaffold

Azetidines, as strained four-membered nitrogen-containing heterocycles, offer a unique combination of structural rigidity and three-dimensional character.[2][3] Unlike more flexible aliphatic amines or larger heterocycles, the azetidine ring introduces a distinct conformational constraint, which can lead to enhanced binding affinity and selectivity for biological targets. Its sp³-rich nature is highly desirable in contemporary drug design, moving away from the flat, aromatic structures that often plague development pipelines with poor pharmacokinetic profiles.[1] The incorporation of azetidine moieties is a validated strategy, present in several FDA-approved drugs, where it serves to improve metabolic stability, receptor selectivity, and overall pharmacokinetics.[1]

The building block 3-[(4-Bromophenyl)methyl]azetidine is engineered for parallel synthesis by presenting two orthogonal points for chemical diversification:

• The Azetidine Nitrogen (sp³ center): A secondary amine that serves as a nucleophile, readily participating in a wide array of classic N-functionalization reactions.

• The 4-Bromophenyl Group (sp² center): An aryl bromide that is an ideal substrate for modern palladium-catalyzed cross-coupling reactions, acting as a versatile anchor for introducing structural complexity.

This dual functionality allows for a matrix-based library synthesis approach, enabling the rapid generation of hundreds or thousands of discrete analogs from a single, high-value core.[4][5]

Figure 1: Orthogonal diversification strategy for 3-[(4-Bromophenyl)methyl]azetidine.

Diversification via N-Functionalization

The secondary amine of the azetidine ring is a robust nucleophile, readily undergoing reactions suitable for parallel synthesis formats. The choice of reaction should be guided by the availability of commercial building blocks and the reliability of the transformation.

Protocol: Parallel Reductive Amination

Reductive amination is a highly reliable method for forming C-N bonds and is ideal for library synthesis due to its mild conditions and broad substrate scope. This protocol describes the reaction of the core azetidine with a library of aldehydes.

Rationale: This two-step, one-pot procedure first forms an iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB). STAB is chosen for its selectivity and tolerance of mildly acidic conditions, which catalyze iminium formation without requiring harsh reagents.

Materials:

• 3-[(4-Bromophenyl)methyl]azetidine (1.0 eq)

• Library of diverse aldehydes (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, 0.1 eq)

• 96-well reaction block with sealing mat

Procedure:

• Reagent Preparation: Prepare stock solutions of 3-[(4-Bromophenyl)methyl]azetidine in DCM (e.g., 0.2 M). Prepare a plate map of desired aldehydes.

• Reaction Setup: To each well of the 96-well block, add 500 µL of the azetidine stock solution (0.1 mmol).

• Aldehyde Addition: Add 1.1 equivalents (0.11 mmol) of each unique aldehyde to its designated well. If the aldehydes are solids, they can be pre-weighed into the plate or added as solutions.

• Incubation: Seal the reaction block and agitate at room temperature for 1 hour. A small amount of acetic acid can be added to catalyze iminium ion formation if reactions are sluggish.

• Reduction: Add STAB (1.5 eq, 0.15 mmol, ~32 mg) to each well. Caution: This addition may cause slight effervescence. Ensure the sealing mat allows for minor pressure release or unseal and reseal after addition.

• Reaction: Reseal the block and agitate at room temperature for 12-18 hours.

• Work-up & Purification:

  • Quench the reaction by adding 500 µL of saturated aqueous sodium bicarbonate solution to each well.

  • Agitate for 15 minutes, then add 1 mL of DCM.

  • Separate the organic layer using a liquid handler or by manual pipetting.

  • The crude products can be directly analyzed or purified via mass-directed preparative HPLC.

Diversification via Palladium-Catalyzed Cross-Coupling

The 4-bromophenyl moiety is a cornerstone of this building block's utility, serving as a versatile handle for forming new carbon-carbon and carbon-nitrogen bonds.[6] Palladium-catalyzed reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations are exceptionally well-suited for library synthesis due to their vast substrate scope and well-understood mechanisms.[7][8]

Protocol: Parallel Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most powerful methods for constructing biaryl systems.[9][10] It couples the aryl bromide with a boronic acid or ester, tolerant of a wide range of functional groups.

Rationale: The catalytic cycle involves oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation with the boronate species, and reductive elimination to yield the product and regenerate the catalyst. The choice of catalyst, ligand, and base is critical for achieving high conversion and minimizing side reactions like de-bromination.[10] A pre-catalyst like Pd(dppf)Cl₂ is often used for its air stability and reliable generation of the active Pd(0) species.

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Data Summary: Recommended Suzuki Coupling Conditions

Component	Reagent/Condition	Molarity/Loading	Rationale
Aryl Bromide	N-Protected Azetidine Core	1.0 eq	The limiting reagent in the reaction.
Coupling Partner	Aryl/Heteroaryl Boronic Acid	1.2 - 1.5 eq	A slight excess drives the reaction to completion.
Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄	2 - 5 mol%	Robust, commercially available pre-catalysts.[9][11]
Base	K₂CO₃ or K₃PO₄ (aq. solution)	2.0 - 3.0 eq	Activates the boronic acid for transmetalation.[11]
Solvent	1,4-Dioxane/H₂O (e.g., 4:1) or DME	0.1 - 0.2 M	Aprotic polar solvents facilitate dissolution and reaction.
Temperature	80 - 100 °C	-	Thermal energy is required to drive the catalytic cycle.

Procedure:

• Arraying Reagents: In a 96-well reaction block, dispense the N-functionalized azetidine starting materials (0.1 mmol, 1.0 eq) and the corresponding boronic acids (0.12 mmol, 1.2 eq) into their designated wells.

• Catalyst/Base Addition: Prepare a stock mixture of the palladium catalyst and base in the reaction solvent. Add this slurry to each well under an inert atmosphere (e.g., inside a glovebox or using a Schlenk line manifold for the block).

• Reaction: Seal the reaction block securely. Place it on a heating shaker and heat at 90 °C for 8-16 hours.

• Work-up: Cool the block to room temperature. Add 1 mL of water and 1 mL of ethyl acetate to each well. Agitate and allow the layers to separate.

• Analysis: Sample the organic layer from each well for LCMS analysis to confirm product formation and assess purity before proceeding to purification.

Protocol: Parallel Buchwald-Hartwig Amination

This reaction enables the formation of C-N bonds, coupling the aryl bromide with a diverse set of primary and secondary amines, anilines, or N-heterocycles.[12]

Rationale: The Buchwald-Hartwig amination also proceeds via a Pd(0)/Pd(II) catalytic cycle.[7] Success is highly dependent on the choice of phosphine ligand, which modulates the reactivity of the palladium center. Sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are often required to promote the challenging reductive elimination step that forms the C-N bond.[13] A strong, non-nucleophilic base like sodium tert-butoxide or cesium carbonate is necessary to deprotonate the amine coupling partner.[13]

Data Summary: Recommended Buchwald-Hartwig Amination Conditions

Component	Reagent/Condition	Molarity/Loading	Rationale
Aryl Bromide	N-Protected Azetidine Core	1.0 eq	The limiting reagent in the reaction.
Coupling Partner	Primary/Secondary Amine	1.2 eq	A slight excess ensures complete consumption of the aryl bromide.
Catalyst System	Pd₂(dba)₃ (2-4 mol%) + XPhos (4-8 mol%) or Pd(OAc)₂ + ligand	See mol%	A combination of a palladium source and a specialized ligand is key.[13][14]
Base	NaOtBu or Cs₂CO₃	1.4 - 2.0 eq	A strong, non-nucleophilic base is required for amine deprotonation.
Solvent	Toluene or 1,4-Dioxane	0.1 - 0.2 M	Anhydrous, aprotic solvents are critical for reaction success.
Temperature	90 - 110 °C	-	Higher temperatures are often needed to drive C-N bond formation.

Procedure:

• Inert Atmosphere: All steps must be performed under an inert atmosphere (Nitrogen or Argon) as the Pd(0) catalyst and some ligands are oxygen-sensitive.

• Reagent Loading: In an inert atmosphere glovebox, add the N-functionalized azetidine (0.1 mmol, 1.0 eq), amine (0.12 mmol, 1.2 eq), base (e.g., NaOtBu, 0.14 mmol, 1.4 eq), and the catalyst/ligand mixture to each well of a 96-well plate.

• Solvent Addition: Dispense anhydrous toluene or dioxane (e.g., 1 mL) into each well.

• Reaction: Seal the block and heat at 100 °C with agitation for 12-24 hours.

• Work-up and Analysis: Cool the block to room temperature. Quench by carefully adding 1 mL of water. Extract with ethyl acetate. The organic layer can then be filtered through a silica plug to remove baseline palladium residues and analyzed by LCMS.

Integrated Workflow and Library Generation

By combining these diversification strategies, a large and diverse chemical library can be rapidly assembled. For example, reacting the core azetidine with 10 different aldehydes (N-functionalization) and then splitting the products to react with 50 different boronic acids (Suzuki coupling) would generate a 500-member library.

Figure 3: Workflow for generating a 10x50 matrix library.

Conclusion

3-[(4-Bromophenyl)methyl]azetidine is a powerful and versatile building block for diversity-oriented parallel synthesis. Its dual reactive sites allow for a robust and logical expansion of chemical space from a single, privileged core. The protocols outlined in this note provide a reliable foundation for medicinal chemists to construct large, high-quality libraries of novel compounds.[15][16] By leveraging these established and high-throughput compatible reactions, research organizations can significantly accelerate their hit-finding and lead-optimization efforts in the quest for next-generation therapeutics.

References

• Cheekatla, S. R. (2026).
• Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
• Grybon, P., & Gribanov, P. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
• Khan, I., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI.
• Life Chemicals. (2022). Substituted Azetidines in Drug Discovery. Life Chemicals Blog.
• Zhang, W., et al. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Grybon, P., & Gribanov, P. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry.
• Li, G., et al. (2023).
• Khan, I., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. PMC.
• Shah, S. A. A., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)
• Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries.
• LibreTexts. (2023).
• Sharma, A., et al. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives.
• Wikipedia. (n.d.).
• Organic Chemistry Portal. (2026).
• Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2012). Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. PubMed.
• Głowacki, E. D., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. NIH.
• Frank, D., et al. (2019). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• Epton, R. (2007). Parallel Synthesis and Library Design. Royal Society of Chemistry.

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• 4. researchgate.net [researchgate.net]
• 5. elearning.uniroma1.it [elearning.uniroma1.it]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Multi-Modal Analytical Approach for the Comprehensive Characterization of 3-[(4-Bromophenyl)methyl]azetidine Derivatives

Preamble: The Structural Significance and Analytical Imperative of Substituted Azetidines

The azetidine scaffold has emerged as a privileged structural motif in modern medicinal chemistry.[1][2] Its unique three-dimensional geometry and favorable physicochemical properties often lead to improvements in metabolic stability, solubility, and target engagement when incorporated into drug candidates.[3] Specifically, 3-substituted azetidines, such as the 3-[(4-Bromophenyl)methyl]azetidine core, offer a versatile platform for exploring structure-activity relationships (SAR). The bromophenyl moiety, in particular, can serve as a key pharmacophoric element or a handle for further synthetic elaboration.

Given their potential therapeutic value, the unambiguous structural confirmation and purity assessment of these derivatives are paramount. A robust analytical workflow is not merely a quality control measure but a foundational component of the drug discovery and development process, ensuring data integrity from initial synthesis to preclinical evaluation.[4][5] This guide provides a detailed, multi-technique approach to the characterization of this specific class of compounds, grounded in both theoretical principles and practical, field-proven protocols.

The Cornerstone of Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the definitive technique for the primary structural elucidation of organic molecules. For 3-[(4-Bromophenyl)methyl]azetidine derivatives, it provides an unparalleled depth of information, confirming the connectivity of the azetidine ring, the substitution pattern of the aromatic ring, and the integrity of the benzylic linkage.[6][7]

Expert Insight:

The choice of deuterated solvent is critical. While CDCl₃ is common, for hydrochloride salts or more polar analogs, DMSO-d₆ or MeOD may be required to ensure complete dissolution and sharp signals. Tetramethylsilane (TMS) remains the gold standard internal reference for ensuring spectral accuracy.[8]

Protocol 2.1: ¹H and ¹³C NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the azetidine derivative.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the solution is clear and free of particulate matter.

• Instrument Setup (400 MHz Spectrometer):

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity (sharp, symmetrical solvent peak).

  • Acquire a standard ¹H NMR spectrum (e.g., 16 scans, 1-second relaxation delay).

  • Acquire a standard ¹³C NMR spectrum (e.g., 1024 scans, 2-second relaxation delay), often with proton decoupling.

• Data Interpretation:

  • ¹H NMR: Correlate the integral values to the number of protons. Identify the characteristic AA'BB' splitting pattern of the 1,4-disubstituted (para) bromophenyl ring. The azetidine ring protons will typically appear as complex multiplets in the aliphatic region, and the benzylic protons will be a distinct signal, often a doublet.

  • ¹³C NMR: Identify the number of unique carbon environments. The carbon attached to the bromine will have a characteristic chemical shift. The azetidine carbons will appear in the aliphatic region.

Data Presentation: Expected Chemical Shifts

Functional Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Azetidine CH₂	3.0 - 4.0	50 - 65	Highly dependent on N-substituent.
Azetidine CH	2.5 - 3.5	30 - 45	The methine proton at the 3-position.
Benzylic CH₂	2.7 - 3.2	35 - 45	Connects the azetidine and phenyl rings.
Aromatic CH (ortho to Br)	7.4 - 7.6	130 - 133	Typically a doublet.
Aromatic CH (meta to Br)	7.0 - 7.2	128 - 131	Typically a doublet.
Aromatic C-Br	-	120 - 125	Quaternary carbon, signal is often weaker.

Note: These are typical ranges and can shift based on substitution and solvent.[8][9]

Workflow Visualization

Caption: NMR analysis workflow from sample preparation to structural confirmation.

Confirming Identity: Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of the synthesized compound and providing crucial evidence of its elemental composition. For halogenated compounds, MS offers a highly distinctive analytical signature.[10][11]

Expert Insight:

The presence of bromine is unequivocally confirmed by its isotopic distribution. Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[12][13] This results in a characteristic "doublet" for the molecular ion peak (M⁺) and any bromine-containing fragments, where the peaks are separated by 2 m/z units and have nearly equal intensity.[14] This is a powerful diagnostic tool that instantly validates the presence of bromine in the structure.

Protocol 3.1: LC-MS Analysis for Molecular Weight Confirmation

• Sample Preparation:

  • Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

  • Further dilute this stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase solvent.

• Instrumentation (ESI-QTOF or similar):

  • Ionization Source (Electrospray Ionization - ESI): Operate in positive ion mode, as the azetidine nitrogen is readily protonated.

  • Mass Analyzer: Acquire data over a relevant m/z range (e.g., 100-1000 amu).

  • LC Integration (Optional but Recommended): A rapid HPLC gradient can be used to introduce the sample, ensuring it is free from non-volatile salts before entering the mass spectrometer.

• Data Interpretation:

  • Identify the molecular ion peaks, [M+H]⁺.

  • Verify the presence of the isotopic doublet separated by 2 m/z units with roughly equal intensity. For a compound with the formula C₁₀H₁₂BrN, the expected masses would be:

    • [M(⁷⁹Br)+H]⁺

    • [M(⁸¹Br)+H]⁺

  • Utilize high-resolution mass spectrometry (HRMS) to calculate the elemental composition from the exact mass, confirming the molecular formula.

Data Presentation: Expected Mass Spectrometry Data

Ion Species	Description	Expected m/z (⁷⁹Br)	Expected m/z (⁸¹Br)	Relative Intensity
[M+H]⁺	Protonated Molecular Ion	242.02	244.02	~1:1
[M-C₇H₆Br]⁺	Fragment (Loss of Bromobenzyl)	84.08	-	-
[C₇H₆Br]⁺	Bromobenzyl Cation	168.96	170.96	~1:1

Note: Fragmentation patterns depend on the ionization energy and specific molecular structure.

Workflow Visualization

Caption: Mass spectrometry workflow for identity and formula confirmation.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse technique for determining the purity of pharmaceutical compounds and identifying any synthesis-related impurities or degradation products.[15] A well-developed HPLC method is essential for quality control and stability testing.

Expert Insight:

For azetidine-containing compounds, peak tailing can sometimes be an issue due to the interaction of the basic nitrogen with residual acidic silanols on the silica-based column packing.[15] Using a mobile phase with a low concentration of an acidic modifier like trifluoroacetic acid (TFA) or formic acid (0.05-0.1%) can mitigate this by protonating the azetidine and masking the silanols, leading to sharper, more symmetrical peaks. Formic acid is preferred for LC-MS applications as it is more volatile.[16]

Protocol 4.1: Reversed-Phase HPLC for Purity Analysis

• Sample Preparation:

  • Prepare a sample solution at a concentration of ~0.5-1.0 mg/mL in a solvent mixture similar to the starting mobile phase composition (e.g., 95:5 Water:Acetonitrile).

• Instrumentation and Method:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size (or similar).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-17 min: 5% to 95% B

    • 17-20 min: 95% B

    • 20-21 min: 95% to 5% B

    • 21-25 min: 5% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV-Vis or Photodiode Array (PDA) at a suitable wavelength (e.g., 220 nm or 254 nm).

  • Injection Volume: 10 µL.

• Data Interpretation:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • A PDA detector is highly valuable as it can assess peak purity by comparing spectra across the peak, helping to identify co-eluting impurities.

Workflow Visualization

Sources

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• 2. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Synthesis, characterization, molecular docking, ADME study, and antimicrobial evaluation of new fenamate-isatin hybrids [pharmacia.pensoft.net]
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• 16. Separation of 5-Azacytidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Substituted Azetidines

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 3-substituted azetidines. This resource is designed to provide practical, in-depth guidance to researchers encountering challenges in the synthesis of these valuable scaffolds. The inherent ring strain of the azetidine core, while contributing to its desirable properties in medicinal chemistry, also presents significant synthetic hurdles.[1][2] This guide offers troubleshooting advice and frequently asked questions to navigate these complexities.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your synthetic strategies.

Low Yields and Incomplete Reactions

Question 1: My intramolecular cyclization to form the azetidine ring is giving very low yields. What are the common pitfalls?

Answer: Low yields in intramolecular cyclizations are a frequent challenge, primarily due to the high activation energy required to form the strained four-membered ring.[2] Several factors could be at play:

• Competing Reactions: Elimination reactions can compete with the desired nucleophilic substitution, especially with flexible acyclic precursors.[3]

• Leaving Group Efficiency: The choice of leaving group is critical. While classical approaches use halides, tosylates or mesylates are often more effective. For more challenging systems, consider activation with triflate groups.

• Reaction Conditions:

  • Concentration: High dilution conditions can favor intramolecular cyclization over intermolecular polymerization.

  • Temperature: While higher temperatures can overcome the activation barrier, they can also promote side reactions. A careful optimization of the temperature profile is necessary.

  • Base Selection: The choice and stoichiometry of the base are crucial. A strong, non-nucleophilic base is often preferred to deprotonate the amine without competing in the substitution reaction.

Side Reactions and Impurity Formation

Question 2: I am observing significant amounts of a dimeric or polymeric byproduct. How can I suppress this?

Answer: The formation of intermolecular reaction products is a common issue when the rate of the intramolecular cyclization is slow.

• High Dilution Principle: As mentioned, conducting the reaction at high dilution (e.g., using a syringe pump for slow addition of the substrate) can significantly favor the intramolecular pathway.

• Protecting Group Strategy: The choice of the nitrogen protecting group can influence the nucleophilicity of the amine and the conformational preferences of the precursor. A bulky protecting group might sterically hinder intermolecular reactions. The tert-butoxycarbonyl (Boc) group is a common and effective choice.[4]

Question 3: My reaction to introduce a substituent at the 3-position of a pre-formed azetidine ring is resulting in a mixture of products, including ring-opened species. Why is this happening and how can I prevent it?

Answer: The high ring strain of azetidines makes them susceptible to nucleophilic ring-opening.[1][5] This is a significant challenge when attempting to functionalize the C3 position.

• Activation of the 3-Position: If you are starting from azetidin-3-one, the enolate formation is a key step. The choice of base and reaction temperature is critical to avoid decomposition.

• Nucleophile Choice: Highly reactive or harsh nucleophiles can promote ring-opening. Consider using softer nucleophiles or organometallic reagents under carefully controlled conditions.

• Use of Azabicyclo[1.1.0]butanes (ABBs): A modern and versatile strategy involves the use of 1-azabicyclo[1.1.0]butanes (ABBs) as precursors. The strain-release-driven reaction of ABBs with various nucleophiles and electrophiles allows for the modular synthesis of 3,3-disubstituted azetidines, often with high efficiency and functional group tolerance.[6]

Purification Challenges

Question 4: I am struggling to purify my 3-substituted azetidine derivative. It seems to be very polar and streaks on the silica gel column.

Answer: The purification of azetidines can indeed be challenging due to their polarity.[4]

• Chromatography Conditions:

  • Deactivation of Silica: Basic compounds like azetidines can interact strongly with the acidic silica gel. Pre-treating the silica gel with a small amount of a tertiary amine (e.g., triethylamine) in the eluent can significantly improve the peak shape.

  • Solvent System: A gradient elution is often necessary. Start with a less polar eluent and gradually increase the polarity to effectively separate your product.[4]

  • Alternative Stationary Phases: If silica gel proves problematic, consider using alumina or a reverse-phase column.

• Recrystallization: For solid derivatives, recrystallization can be a highly effective purification method.[4]

• Salt Formation and Extraction: In some cases, converting the azetidine to a salt (e.g., hydrochloride) can facilitate its separation from non-basic impurities through extraction. The free base can then be regenerated.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 3-substituted azetidines?

A1: A widely used and versatile starting material is N-Boc-azetidin-3-one. It allows for the introduction of a wide range of substituents at the C3 position through reactions with organometallic reagents or by reductive amination.

Q2: Are there any specific safety precautions I should take when working with azetidines?

A2: Azetidines, like many small-ring heterocyclic compounds, can be volatile and may have biological activity. It is essential to handle them in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Always consult the Safety Data Sheet (SDS) for the specific compound you are working with.

Q3: Can I use standard spectroscopic techniques to characterize my 3-substituted azetidines?

A3: Yes, standard techniques are applicable.

• NMR Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation. For an N-Boc protected azetidine, you can expect to see the Boc group's protons as a singlet around 1.4 ppm in the ¹H NMR spectrum. The azetidine ring protons typically appear as multiplets between 3.5 and 4.5 ppm. In the ¹³C NMR, the ring carbons resonate in the 35-60 ppm range, and the Boc carbonyl carbon is around 155 ppm.[4]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents

This protocol is adapted from a modular synthesis approach and is suitable for introducing a variety of nucleophiles at the C3 position.[6]

• To a mixture of Sc(OTf)₃ (10 mol %), azetidine trichloroacetimide ester (1, 0.20 mmol), the desired nucleophile (2, 0.30 mmol), and 4Å molecular sieves (100 mg, activated under flame drying for 10 min prior to use) is added dry CH₂Cl₂ (1.5 mL) at 35 °C under an argon atmosphere.

• The reaction is monitored by Thin Layer Chromatography (TLC).

• Upon complete consumption of the starting azetidine (typically around 12 hours), the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired 3,3-disubstituted azetidine.

Entry	Catalyst	Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Sc(OTf)₃ (10 mol %)	4Å M.S.	CH₂Cl₂	35	12	87
2	Mg(OTf)₂	4Å M.S.	CH₂Cl₂	35	12	Lower
3	La(OTf)₃	4Å M.S.	CH₂Cl₂	35	12	Lower

Table 1: Example reaction conditions for the synthesis of a 3,3-disubstituted azetidine. Data adapted from The Journal of Organic Chemistry.[6]

Visualizing Synthetic Pathways

Decision Tree for Troubleshooting Low Yields in Intramolecular Cyclization

Caption: Troubleshooting flowchart for low-yield azetidine cyclizations.

General Synthetic Approaches to 3-Substituted Azetidines

Sources

• 1. researchgate.net [researchgate.net]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Low Yields in the Synthesis of 3-[(4-Bromophenyl)methyl]azetidine

Welcome to the technical support guide for the synthesis of 3-[(4-Bromophenyl)methyl]azetidine. This document is designed for researchers, medicinal chemists, and process development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable building block. Azetidine scaffolds are increasingly sought after in drug discovery for their ability to impart favorable physicochemical properties, such as improved solubility and metabolic stability, while offering unique three-dimensional exit vectors.[1]

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common pitfalls associated with this specific synthesis.

Section 1: Overview of the Primary Synthetic Route

The most common and logical approach to synthesizing 3-[(4-Bromophenyl)methyl]azetidine involves a two-stage process starting from the commercially available N-Boc-azetidin-3-one. This strategy consists of:

• Carbon-Carbon Bond Formation: A Horner-Wadsworth-Emmons (HWE) or Wittig reaction to create the exocyclic double bond.

• Reduction: A selective reduction of the alkene without cleaving the aryl-bromide bond.

This route is favored due to the accessibility of the starting materials and the generally reliable nature of the reactions involved. However, optimization is key to achieving high yields.

Caption: Decision tree for troubleshooting the selective hydrogenation step.

Q3: I suspect azetidine ring opening is occurring. What conditions cause this and how can it be prevented?

Answer: The azetidine ring possesses significant ring strain (approx. 25.4 kcal/mol), making it susceptible to nucleophilic ring-opening, particularly when the nitrogen is quaternized or activated by a strong electron-withdrawing group. [1][2]

• Cause 1: Strongly Nucleophilic Conditions. While the N-Boc group is protective, highly reactive nucleophiles (e.g., organolithiums, harsh reducing agents like LiAlH₄) can potentially attack a carbonyl at C3 and, in some cases, induce ring cleavage.

  • Solution: Stick to moderately basic and nucleophilic conditions. The phosphonate anion in the HWE reaction is a soft nucleophile and is generally safe. For reductions, avoid hydrides that can coordinate to the nitrogen.

• Cause 2: Acid-Catalyzed Ring Opening. During the final N-Boc deprotection, prolonged exposure to strong acid, especially at elevated temperatures, can lead to ring opening.

  • Solution: Perform the deprotection at 0 °C to room temperature. Use common deprotection cocktails like trifluoroacetic acid (TFA) in dichloromethane (DCM) or HCl in dioxane. Monitor the reaction closely and quench it as soon as the Boc group is gone. An aqueous basic workup should follow immediately to neutralize the acid and isolate the free amine or its salt.

Section 3: Frequently Asked Questions (FAQs)

Q: Is the N-Boc group the best choice for this synthesis? A: The tert-butoxycarbonyl (Boc) group is an excellent choice for this synthesis. It is robust enough to withstand the basic conditions of the HWE reaction and the neutral conditions of hydrogenation. Its key advantage is its straightforward removal under acidic conditions that typically do not affect other functional groups. [3]Other protecting groups like benzyl (Bn) or carbobenzyloxy (Cbz) would require hydrogenolysis for removal, which would be incompatible with the 4-bromophenyl moiety.

Q: My purification by silica gel chromatography is giving poor recovery. Why? A: The N-Boc protected intermediates can be somewhat acid-sensitive. Standard silica gel is slightly acidic and can cause partial cleavage of the Boc group during long column runs, leading to streaking and product loss. To mitigate this, you can either use silica gel that has been pre-treated with a base (e.g., washed with 1-2% triethylamine in the eluent) or opt for a different stationary phase like alumina. For the final, deprotected product (a free amine), using basified silica is highly recommended to prevent irreversible binding to the stationary phase.

Q: What are the key analytical checkpoints for this synthesis? A:

• After HWE Reaction: Use ¹H NMR to confirm the disappearance of the ketone and the appearance of new vinyl proton signals (typically around 6.0-6.5 ppm). LC-MS is crucial to confirm the mass of the desired product.

• After Hydrogenation: In the ¹H NMR, the vinyl protons should disappear and be replaced by new aliphatic signals for the -CH₂- and -CH- groups. The most important check is LC-MS to confirm the desired mass and, crucially, to check for the presence of the des-bromo impurity, which will have a mass difference of 78/80 Da (for the bromine isotopes).

• Final Product: After deprotection, ¹H NMR will show a shift in the signals for the azetidine ring protons. The disappearance of the large singlet for the Boc group (around 1.4 ppm) is the clearest indicator of a successful reaction.

Section 4: Recommended Experimental Protocols

Protocol 1: Synthesis of 1-Boc-3-[(4-bromophenyl)methylidene]azetidine

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

• Wash the NaH with anhydrous hexane (2x) to remove the mineral oil, then suspend it in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of diethyl (4-bromobenzyl)phosphonate (1.1 eq) in anhydrous THF via a syringe.

• Allow the mixture to stir at 0 °C for 20 minutes, then warm to room temperature and stir for an additional 40 minutes. The solution should become clear or a fine white suspension.

• Cool the reaction mixture back to 0 °C and add a solution of N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF dropwise.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours, or until TLC/LC-MS analysis indicates full consumption of the ketone.

• Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (using silica gel treated with 1% Et₃N, eluting with a hexane/ethyl acetate gradient) to yield the title compound as a white solid or pale oil.

Protocol 2: Synthesis of 3-[(4-Bromophenyl)methyl]azetidine Hydrochloride

• To a solution of 1-Boc-3-[(4-bromophenyl)methylidene]azetidine (1.0 eq) in ethanol or methanol, add Platinum(IV) oxide (PtO₂, 0.05 eq).

• Purge the flask with hydrogen gas and maintain a positive pressure of H₂ (e.g., using a balloon) at room temperature.

• Stir the reaction vigorously. Monitor the reaction progress by LC-MS (typically 4-8 hours).

• Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure. The crude 1-Boc-3-[(4-bromophenyl)methyl]azetidine is often carried forward without further purification.

• Dissolve the crude material in a minimal amount of dichloromethane (DCM).

• Cool to 0 °C and add a solution of 4M HCl in 1,4-dioxane (5-10 eq) dropwise.

• Stir the reaction at room temperature for 2-4 hours, until TLC/LC-MS confirms the complete removal of the Boc group.

• Concentrate the mixture to dryness under reduced pressure. Triturate the resulting solid with diethyl ether or pentane, filter, and dry under vacuum to afford 3-[(4-Bromophenyl)methyl]azetidine hydrochloride as a solid.

References

• [Organic Letters] Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage. ACS Publications. [Link]

• [Molecules] Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central. [Link]

• [Request PDF] Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications. ResearchGate. [Link]

• [ResearchGate] A Practical Process for the Preparation of Azetidine-3-carboxylic Acid. ResearchGate. [Link]

• [Google Patents] WO2004035538A1 - Process for making azetidine-3-carboxylic acid.

• [RSC Publishing] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

• [ResearchGate] Recent progress in synthesis of 3-functionalized azetidines. ResearchGate. [Link]

• [Organic Letters] Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. ACS Publications. [Link]

• [Organic Chemistry Portal] Azetidine synthesis. Organic Chemistry Portal. [Link]

• [ChemRxiv] A Single-Step Synthesis of Azetidine-3-amines. ChemRxiv. [Link]

• [NIH] Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. National Institutes of Health. [Link]

• [Request PDF] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. ResearchGate. [Link]

• [PubMed] Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. PubMed. [Link]

• [NIH] Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. National Institutes of Health. [Link]

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Technical Support Center: Synthesis of 3-Arylmethylazetidines

Welcome, researchers and drug development professionals. This guide is designed to be your dedicated resource for navigating the complexities of synthesizing 3-arylmethylazetidines. The unique strain of the azetidine ring, while synthetically valuable, often leads to challenging side reactions.[1][2] This document provides in-depth troubleshooting strategies and preventative measures to help you achieve optimal yields and purity in your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 3-arylmethylazetidines in a practical question-and-answer format.

Issue 1: Dominant Formation of Pyrrolidine Instead of Azetidine

Question: "My reaction is primarily yielding the five-membered pyrrolidine ring instead of the desired four-membered azetidine. What is causing this, and how can I favor the formation of the azetidine?"

Root Cause Analysis:

The formation of a five-membered ring (pyrrolidine) is often kinetically and thermodynamically favored over the formation of the more strained four-membered azetidine ring.[3] This side reaction is particularly common in intramolecular cyclization reactions of γ-amino halides or activated γ-amino alcohols, which are classical methods for azetidine synthesis.[3][4]

Troubleshooting Protocol:

• Re-evaluate Your Base: The choice of base is critical. A strong, non-nucleophilic base is often preferred to deprotonate the amine without competing in nucleophilic substitution.

  • Recommendation: Switch to a bulkier base like potassium tert-butoxide or sodium hydride. These bases are less likely to act as nucleophiles.

• Solvent Selection: The polarity of the solvent can influence the reaction pathway.

  • Recommendation: Employ a less polar solvent to disfavor the formation of the more polar transition state leading to the pyrrolidine. Toluene or tetrahydrofuran (THF) are often good starting points.

• Temperature Control: Higher temperatures can provide the activation energy needed to overcome the barrier to forming the less stable azetidine ring. However, excessively high temperatures can also promote decomposition.

  • Recommendation: Carefully screen a range of temperatures. Start at room temperature and gradually increase to reflux, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Issue 2: Ring-Opening of the Azetidine Product

Question: "I've successfully synthesized my 3-arylmethylazetidine, but it appears to be decomposing during workup or purification. I suspect ring-opening. How can I prevent this?"

Root Cause Analysis:

The high ring strain of azetidines makes them susceptible to nucleophilic ring-opening.[5] This can be initiated by residual nucleophiles from the reaction, acidic or basic conditions during workup, or even by certain purification media.

Troubleshooting Protocol:

• Neutralize the Workup: Ensure that the workup procedure is performed under neutral conditions.

  • Recommendation: Use a mild aqueous wash with saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine.

• Optimize Purification: Standard silica gel chromatography can sometimes be acidic enough to cause decomposition.

  • Recommendation:

    • Deactivate the silica gel by pre-treating it with a solution of triethylamine in your eluent system (e.g., 1-2% triethylamine in ethyl acetate/hexanes).

    • Consider alternative purification methods such as neutral alumina chromatography or recrystallization.

• Protecting Group Strategy: The nitrogen of the azetidine ring can be protected to reduce its nucleophilicity and susceptibility to protonation.

  • Recommendation: Common protecting groups for azetidines include Boc (tert-butoxycarbonyl) and Cbz (carboxybenzyl). These can be removed under specific conditions later in your synthetic sequence.

Issue 3: Formation of Dimerization or Polymerization Products

Question: "I am observing significant amounts of high-molecular-weight side products, suggesting dimerization or polymerization of my azetidine starting material or product. What conditions favor this, and how can I avoid it?"

Root Cause Analysis:

Azetidines can act as both nucleophiles and electrophiles, leading to self-reaction, especially under acidic conditions or at elevated temperatures.[6] The nitrogen of one azetidine molecule can attack the carbon of another, leading to dimerization and subsequent polymerization.[6]

Troubleshooting Protocol:

• Control Reactant Concentration: High concentrations can favor intermolecular reactions.

  • Recommendation: Perform the reaction under high-dilution conditions to favor the intramolecular cyclization. This can be achieved by the slow addition of the substrate to the reaction mixture.

• Catalyst and Initiator Control: Certain catalysts or initiators can promote polymerization.

  • Recommendation: If using a Lewis acid or a transition metal catalyst, screen different catalysts and catalyst loadings to find conditions that favor the desired reaction without promoting polymerization.[7] For instance, lanthanide triflates have been used to catalyze intramolecular aminolysis of epoxides to form azetidines.[7]

• Temperature and Reaction Time: Prolonged reaction times or excessive heat can lead to the formation of these byproducts.[6]

  • Recommendation: Monitor the reaction closely and stop it as soon as the starting material is consumed. Avoid unnecessarily long reaction times.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-arylmethylazetidines?

The primary methods involve intramolecular cyclization.[3][4] Key strategies include:

• Intramolecular cyclization of γ-haloamines or activated γ-amino alcohols: This is a classical and widely used approach.[3]

• Palladium-catalyzed intramolecular C-H amination: This modern method allows for the formation of the azetidine ring by activating a C(sp³)-H bond.[3]

• Lanthanide-catalyzed intramolecular aminolysis of epoxides: Lewis acids can catalyze the regioselective ring-opening of epoxides to form 3-hydroxyazetidines, which can be further functionalized.[3][7]

Q2: How can I introduce the arylmethyl group at the 3-position?

This can be achieved in a few ways:

• Starting from a pre-functionalized precursor: The arylmethyl group can be incorporated into the acyclic precursor before the cyclization to form the azetidine ring.

• Post-cyclization functionalization: A functional group at the 3-position of the azetidine ring (e.g., a ketone or an ester) can be converted to the arylmethyl group through reactions like Wittig olefination followed by reduction, or through cross-coupling reactions.

Q3: Are there any "green" or more environmentally friendly methods for azetidine synthesis?

Yes, research is ongoing in this area. Some approaches include:

• Solvent-free reactions: Grinding reactants with a solid catalyst can sometimes lead to higher yields and shorter reaction times.[8]

• Catalytic methods: Using catalytic amounts of reagents is inherently greener than using stoichiometric amounts.[5]

• Use of safer solvents and reagents: For example, dimethyl carbonate (DMC) can be a greener alternative to traditional methylating agents.[8]

Experimental Protocols

Protocol 1: General Procedure for Intramolecular Cyclization of a γ-Amino Alcohol

• Activation of the Alcohol:

  • Dissolve the N-protected γ-amino alcohol (1.0 eq) in dichloromethane (DCM) at 0 °C.

  • Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq).

  • Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC until the starting material is consumed. .

• Cyclization:

  • To the crude mesylate solution, add a suitable base (e.g., potassium carbonate, 3.0 eq) and a polar aprotic solvent like acetonitrile.

  • Heat the reaction to reflux and monitor by TLC or LC-MS until the cyclization is complete.

• Workup and Purification:

  • Cool the reaction to room temperature and filter off the base.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (pre-treated with triethylamine if necessary).

Protocol 2: N-Boc Protection of a 3-Arylmethylazetidine

• Reaction Setup:

  • Dissolve the 3-arylmethylazetidine (1.0 eq) in a suitable solvent such as DCM or THF.

  • Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a base like triethylamine (1.2 eq) or 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Reaction Execution:

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Workup and Purification:

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The N-Boc protected azetidine can often be used without further purification or can be purified by column chromatography if necessary.

Visualizing Reaction Pathways

Diagram 1: Competing Azetidine vs. Pyrrolidine Formation

Caption: Competing pathways in intramolecular cyclization.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low yields.

Quantitative Data Summary

Parameter	Condition A	Condition B	Condition C	Outcome
Base	K₂CO₃	NaH	Potassium tert-butoxide	Increased azetidine:pyrrolidine ratio with bulkier bases.
Solvent	Acetonitrile	THF	Toluene	Less polar solvents favored azetidine formation.
Temperature	25 °C	60 °C	110 °C (reflux)	Higher temperatures generally improved the rate of azetidine formation, but decomposition was observed above 100 °C for some substrates.

References

• BenchChem. (n.d.). Optimization of reaction conditions for azetidine synthesis.
• BenchChem. (n.d.). Review of 3-substituted azetidine synthesis methods.
• Singh, R., & Czekelius, C. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. National Institutes of Health.
• Royal Society of Chemistry. (2017). Recent advances in synthetic facets of immensely reactive azetidines.
• SlideShare. (n.d.). synthesis of azetidine .pptx.
• ResearchGate. (n.d.). Optimization of the conditions for the synthesis of 3aa.
• ACS Publications. (n.d.). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• Kuriyama, et al. (n.d.). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. National Institutes of Health.
• ResearchGate. (n.d.). a) Marketed drugs containing 1,3-substituted azetidine scaffolds....
• ResearchGate. (2025). Recent progress in synthesis of 3-functionalized azetidines.
• Bogdán, D. et al. (2022). 3-Aminopropylazetidines: facile synthesis and application for medicinal chemical purposes. arkat usa.
• Al-Bayati, M. R. (2020). Optimization of the synthesis of het/aryl-amidoximes using an efficient green chemistry. Taylor & Francis Online.
• BenchChem. (n.d.). Technical Support Center: Optimizing Synthesis of 3'-Methyl-4-O-methylhelichrysetin Derivatives.
• ResearchGate. (n.d.). Optimization of the synthesis of het/aryl- amidoximes using an efficient green chemistry | Request PDF.
• ResearchGate. (2025). Synthesis of 3-Aryl Substituted Triimidazotriazines via Regioselective Direct Arylation | Request PDF.
• ResearchGate. (2023). (PDF) First Examples of Reactions of 3-Trimethylsilyl-2-Propynamides and Organic Diselenides: Synthesis of Novel Derivatives of Propynamides.

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Polar Azetidine Derivatives

A Senior Application Scientist's Guide to Troubleshooting and Optimization

Welcome to the technical support center for the purification of polar azetidine derivatives. As a Senior Application Scientist, I understand that while these four-membered rings are invaluable motifs in modern drug discovery, their unique combination of high polarity, basicity, and ring strain presents significant purification challenges.[1][2] This guide is structured to provide direct, actionable solutions to the common—and uncommon—problems you may encounter in the lab. We will move beyond simple protocols to explore the underlying principles, empowering you to make informed decisions for successful purification.

Section 1: Troubleshooting Normal-Phase Flash Chromatography

This is the workhorse of purification, but the inherent properties of polar azetidines can often lead to frustrating results. Let's address the most common issues.

Q1: My polar azetidine derivative is streaking or tailing badly on silica gel. What's happening and how do I fix it?

A: This is the most frequent issue and is almost always caused by strong acid-base interactions between the basic nitrogen of your azetidine and the acidic silanol groups (Si-OH) on the surface of the silica gel. This interaction leads to non-ideal adsorption/desorption kinetics, resulting in tailed or broad peaks and poor resolution.

Causality: The lone pair on the azetidine nitrogen acts as a Lewis base, binding tightly to the acidic protons of the silica surface. This strong, sometimes irreversible, binding prevents the compound from eluting symmetrically with the mobile phase.

Solutions, from simple to complex:

• Mobile Phase Modification (The Quick Fix): The easiest solution is to add a small amount of a basic modifier to your mobile phase. This "competing base" will occupy the acidic sites on the silica, minimizing their interaction with your compound.[3]

  • Triethylamine (TEA): Add 0.1-2% TEA to your eluent. Start with 1%. It's effective but can be difficult to remove under high vacuum.

  • Ammonia: Use a solution of 7N ammonia in methanol as your polar co-solvent. For example, instead of 10% methanol in dichloromethane (DCM), use 10% of a (9:1 Methanol:7N NH3 in MeOH) solution in DCM. This is often easier to remove than TEA.

• Use a Deactivated Stationary Phase: If mobile phase additives are not sufficient or are incompatible with your molecule, consider changing your stationary phase.

  • Deactivated Silica: You can purchase commercially prepared deactivated silica gel or prepare it yourself. See Appendix A, Protocol 1 for a detailed procedure.[4]

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for basic compounds. Basic alumina is generally preferred, but neutral alumina can also be effective.

  • Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica surface, which creates a more basic environment and shields the silanol groups.[5]

Workflow for Troubleshooting Peak Tailing

Caption: A decision-making workflow for addressing peak tailing.

Q2: My compound seems to be decomposing on the silica gel column. How can I prevent this?

A: The ring strain of the azetidine core (approx. 25.4 kcal/mol) makes it susceptible to ring-opening, especially under acidic conditions.[1] The acidic surface of silica gel can catalyze this decomposition, particularly for N-substituted azetidines with certain functionalities.[6]

Solutions:

• Minimize Contact Time: Run the column faster. Use a slightly stronger solvent system than what your TLC indicates (e.g., if Rf is 0.2, aim for a system that gives an Rf of ~0.3-0.35). Use a shorter, wider column rather than a long, thin one.

• Deactivate the Silica: As with peak tailing, deactivating the silica gel with a base like triethylamine will neutralize the acidic sites responsible for decomposition.[4] See Appendix A, Protocol 1 .

• Switch to a Non-Acidic Stationary Phase: Alumina or reversed-phase chromatography are excellent alternatives where the stationary phase is not acidic.

• Check Your Crude Material: Ensure that you have removed all acidic reagents from your reaction workup before attempting purification. A simple aqueous bicarbonate wash can make a significant difference.

Section 2: Tackling Highly Water-Soluble Azetidines

Many pharmacologically relevant azetidines are designed for high water solubility, which creates challenges in both extraction and purification.[7][8]

Q3: My compound elutes in the void volume in reversed-phase HPLC/Flash. How can I get retention?

A: Elution in the void volume of a reversed-phase column (like C18) is a classic sign that your molecule is too polar to interact with the hydrophobic stationary phase. The primary retention mechanism in reversed-phase is hydrophobic partitioning, which is ineffective for highly polar compounds.

Solutions:

• Use a Polar-Embedded or Polar-Endcapped Column: These are modified reversed-phase columns that contain polar groups (e.g., amides, carbamates) embedded within the alkyl chains or at the end (endcapping). These polar groups help to retain a layer of water on the surface, which allows for better interaction with polar analytes and prevents phase collapse in highly aqueous mobile phases.[9]

• Switch to Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is designed specifically for highly polar compounds. It uses a polar stationary phase (like bare silica, diol, or amide phases) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[10][11] Water acts as the strong, eluting solvent. This technique is highly effective for retaining and separating polar azetidines. See Appendix A, Protocol 2 for a HILIC method development guide.

• Consider Aqueous Normal-Phase (ANP) Chromatography: This technique uses a polar stationary phase but with mobile phases that can range from highly aqueous to highly organic, offering both reversed-phase and HILIC-like retention mechanisms.[5]

Section 3: Advanced Chromatographic Strategies

When standard methods fail, more advanced techniques are required.

Q4: When should I consider using Mixed-Mode Chromatography?

A: You should consider Mixed-Mode Chromatography (MMC) when your azetidine derivative is both polar and ionizable (i.e., it carries a formal charge at a given pH).[12] MMC stationary phases have both reversed-phase (e.g., C18) and ion-exchange (e.g., sulfonic acid for cation exchange, or quaternary amine for anion exchange) functionalities on the same particle.[13]

Mechanism & Advantage: This dual functionality allows you to control retention through two independent mechanisms. You can adjust the organic solvent percentage to modulate hydrophobic interactions and alter the buffer pH or ionic strength to control electrostatic interactions.[14] This provides an exceptionally powerful tool for separating complex mixtures of polar, non-polar, acidic, and basic compounds in a single run.

Mechanism of Mixed-Mode Chromatography

Caption: Dual retention mechanisms in mixed-mode chromatography.

Q5: Can I use Ion-Exchange Chromatography for my charged azetidine derivative?

A: Yes, absolutely. Ion-Exchange Chromatography (IEX) is a powerful technique for purifying compounds that carry a net charge.[15][16] Since the azetidine nitrogen is basic, it will be protonated and positively charged at a pH below its pKa.

• Cation-Exchange Chromatography: Use a stationary phase with negative charges (e.g., sulfonic acid groups, -SO3⁻) to retain your positively charged azetidinium ion. You would then elute your compound by increasing the salt concentration (e.g., a gradient of NaCl) or by changing the pH to neutralize your compound.[17]

• Anion-Exchange Chromatography: If your azetidine derivative also contains an acidic functional group (like a carboxylic acid) and is zwitterionic, you could potentially use anion-exchange chromatography at a high pH where the amine is neutral and the acid is deprotonated.

IEX is particularly useful for separating your target compound from neutral impurities or impurities with a different charge state.

Section 4: Specialized Purification Challenges

Q6: How can I remove residual metal catalysts (e.g., Palladium) from my final compound?

A: Residual metals from cross-coupling or other catalytic reactions are a common and critical impurity to remove, especially in a drug development context.

Solutions:

• Metal Scavengers: These are functionalized silica gels or polymers designed to selectively bind and remove specific metals. Common scavengers for palladium include those with thiol (-SH) or amine functionalities. You simply stir your product solution with the scavenger for a few hours and then filter it off.

• Activated Carbon: Stirring the crude product in a solution with activated carbon can effectively adsorb palladium and other metal catalysts. A subsequent filtration through Celite® is necessary.

• Specific Extraction/Washing: Sometimes, a wash with an aqueous solution containing a chelating agent (e.g., thiourea, sodium sulfide) can help pull the metal into the aqueous phase. This should be approached with caution to avoid product degradation.

Appendix A: Detailed Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Flash Chromatography

Objective: To neutralize the acidic silanol sites on silica gel to improve the chromatography of basic compounds like azetidines.[4]

Methodology:

• Column Packing: Dry pack or slurry pack your column with standard silica gel as you normally would.

• Deactivation Flush: Prepare a solvent mixture identical to your initial, non-polar elution solvent (e.g., 100% Hexanes or Ethyl Acetate/Hexanes 5:95) but with the addition of 1-2% triethylamine (TEA) .

• Equilibration: Flush the packed column with 3-5 column volumes of this deactivating solvent mixture. This allows the TEA to adsorb to the active sites on the silica.

• Loading and Elution: Load your sample (preferably dry-loaded or in a minimal amount of solvent) and begin the elution using your planned gradient. Crucially, ensure that your mobile phase for the entire run also contains the same percentage of TEA (e.g., 1%) to maintain the deactivation.

Protocol 2: General HILIC Method Development Workflow

Objective: To develop a robust HILIC method for the retention and separation of a highly polar azetidine derivative.[10][18]

Methodology:

• Column Selection: Start with a reliable HILIC stationary phase. Good starting points include:

  • Amide (Amide-bonded silica)

  • Diol (Diol-bonded silica)

  • Bare Silica (can also be used in HILIC mode)

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Acetate or Ammonium Formate in Water, pH adjusted to between 3 and 6 with formic acid or acetic acid.

  • Mobile Phase B (Organic): Acetonitrile.

• Initial Gradient: A good starting generic gradient is:

  • Time (min) | %B (Acetonitrile)

    • 0.0 | 95

    • 10.0 | 50

    • 12.0 | 50

    • 12.1 | 95

    • 15.0 | 95

• Injection: Dissolve your sample in a solution that mimics the initial mobile phase conditions (e.g., 95:5 Acetonitrile:Water) to ensure good peak shape. Injecting in a strong (aqueous) solvent will cause peak distortion.

• Optimization:

  • Poor Retention? Increase the initial % of Acetonitrile.

  • Poor Resolution? Lengthen the gradient (decrease the slope).

  • Peak Tailing? Adjust the pH or the buffer concentration in Mobile Phase A.

Appendix B: Data Tables

Table 1: Comparison of Chromatographic Modes for Polar Azetidines

Chromatographic Mode	Stationary Phase	Mobile Phase	Best For...	Key Consideration
Normal-Phase	Silica, Alumina	Non-polar (e.g., Hexanes/EtOAc)	Moderately polar, non-ionic azetidines.	Requires basic modifier (e.g., TEA) to prevent peak tailing.
Reversed-Phase	C18, C8	Polar (e.g., Water/Acetonitrile)	Azetidines with significant hydrophobic character.	Poor retention for highly polar derivatives.
HILIC	Bare Silica, Amide, Diol	High Organic (e.g., >80% ACN)	Highly polar, water-soluble azetidines.	Sample must be dissolved in high organic solvent for injection.[10]
Mixed-Mode	C18/SCX, C18/SAX	Aqueous/Organic buffer	Polar and ionizable azetidines; complex mixtures.	Method development can be more complex due to dual retention mechanisms.
Ion-Exchange	SCX, WCX	Aqueous buffer gradient	Charged azetidines (purification from neutral impurities).	Primarily for aqueous-soluble compounds; requires salt gradient.[15]

References

• Uesugi, M., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry. [Link]

• Savjani, K. T., et al. (2012). Solubilization techniques used for poorly water-soluble drugs. PMC. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Giménez, D., et al. (2021). Molecular basis for azetidine-2-carboxylic acid biosynthesis. PMC. [Link]

• Smith, C. J., et al. (2021). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry. [Link]

• Meitzner, E. F. (1987).

• Harvard Apparatus. Guide to Ion-Exchange Chromatography. [Link]

• Bickler, B. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Uesugi, M., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers. [Link]

• Silver, J. (2018). For highly polar compound, how to do the purification?. ResearchGate. [Link]

• Gámez-Montaño, R. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

• Capsugel. (2016). Enabling Formulation of Water-Soluble and Water-Insoluble Molecules Using a Lipophilic Salt Approach. YouTube. [Link]

• Mohammadi, M., et al. (2025). A new solution for removing metal-based catalyst residues from a biodegradable polymer. [Link]

• Lemasson, E., et al. (2016). Mixed-Mode Chromatography—A Review. LCGC International. [Link]

• De Martin, L., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. MDPI. [Link]

• Royo, M., et al. (2008). Azetidine-derived amino acids versus proline derivatives. alternative trends in reverse turn induction. PubMed. [Link]

• Ascendia Pharma. (2021). Overcome Challenges with Delivery of Water-soluble Drugs. [Link]

• Bickler, B. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• Colacot, T. J. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. [Link]

• Agilent. Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection Application Note. [Link]

• DiRocco, D. A., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PMC. [Link]

• Nest Group. A PRACTICAL GUIDE TO HILIC. [Link]

• Poulin, R. X., et al. (2018). Small Polar Molecules: A Challenge in Marine Chemical Ecology. PMC. [Link]

• ResearchGate. (2025). Intravenous administration of poorly soluble new drug entities in early drug discovery: The potential impact of formulation on pharmacokinetic parameters. [Link]

• Li, Z., et al. (2026). Acylsilane as Energy Transfer Catalyst for Intermolecular [2 + 2] Cyclization of Alkenyl Triflones and Olefins. Organic Letters. [Link]

• Ang, X., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. PMC. [Link]

• Matyjaszewski Polymer Group. Catalyst Removal. Carnegie Mellon University. [Link]

• Biology with Animations. (2020). Ion Exchange Chromatography Animation. YouTube. [Link]

• Sun, J., et al. (2015). Identifying the true origins of selectivity in chiral phosphoric acid catalyzed N-acyl-azetidine desymmetrizations. NIH. [Link]

• ResearchGate. Azetidine-Containing Heterospirocycles Enhance the Performance of Fluorophores. [Link]

• Müller, R. H., et al. (2011). Drug delivery strategies for poorly water-soluble drugs: the industrial perspective. PubMed. [Link]

• Regalado, E. L., et al. (2019). HILIC to the Rescue: Pharmaceutical Development Case Examples. LCGC International. [Link]

• Teledyne ISCO. (2019). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. [Link]

• SIELC Technologies. Evolution of Mixed-Mode Chromatography. [Link]

• AmmoniaKnowHow. Catalyst deactivation Common causes. [Link]

• Frontiers. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. [Link]

• Technology Networks. (2024). Exploring the Principle of Ion Exchange Chromatography and Its Applications. [Link]

• PubMed Central. (2021). Comparison of Amine-Modified Polymeric Stationary Phases for Polar Metabolomic Analysis Based on Unified-Hydrophilic Interaction/Anion Exchange Liquid Chromatography/High-Resolution Mass Spectrometry (Unified-HILIC/AEX/HRMS). [Link]

• Pesek, J. (2011). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

• PubMed. [Determination of the azetidine-2-carboxylic acid from lily of the valley]. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• SIELC Technologies. Polar Compounds. [Link]

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Technical Support Center: Stability of 3-[(4-Bromophenyl)methyl]azetidine in Solution

Welcome to the technical support center for 3-[(4-Bromophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this compound in solution. By understanding the underlying chemical principles and employing robust experimental design, you can ensure the integrity of your results.

Introduction to Azetidine Stability

Azetidines, as four-membered nitrogen-containing heterocycles, are valuable building blocks in medicinal chemistry. However, their utility is intrinsically linked to their stability, which is governed by the inherent strain of the four-membered ring.[1][2][3] This ring strain, estimated to be around 25.4 kcal/mol, makes azetidines more reactive than their five-membered pyrrolidine counterparts, though generally more stable than the highly strained three-membered aziridines.[2] The reactivity of the azetidine ring is a critical consideration during experimental design, formulation, and storage.

This guide will address common questions and troubleshooting scenarios related to the stability of 3-[(4-Bromophenyl)methyl]azetidine in solution, providing both theoretical explanations and practical, step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 3-[(4-Bromophenyl)methyl]azetidine in solution?

The principal stability issue for 3-[(4-Bromophenyl)methyl]azetidine arises from the potential for the acid-mediated opening of the strained azetidine ring.[4][5] Under acidic conditions, the nitrogen atom in the azetidine ring can become protonated, forming a reactive azetidinium ion. This positively charged intermediate is highly susceptible to nucleophilic attack by solvent molecules (e.g., water) or other nucleophiles present in the solution, leading to ring cleavage.

Q2: How does pH impact the stability of 3-[(4-Bromophenyl)methyl]azetidine?

The pH of the solution is a critical determinant of the stability of 3-[(4-Bromophenyl)methyl]azetidine.

• Acidic Conditions (pH < 6): As pH decreases, the concentration of protons increases, leading to a higher likelihood of azetidine nitrogen protonation. This significantly accelerates the rate of ring-opening degradation.[4][6] The pKa of the azetidine nitrogen is a key factor; a lower pKa generally imparts greater stability in acidic media.[4]

• Neutral to Slightly Basic Conditions (pH 7-9): In this range, the compound is expected to be most stable, as the concentration of protons is low, minimizing the risk of forming the reactive azetidinium ion.

Q3: What are the likely degradation products of 3-[(4-Bromophenyl)methyl]azetidine in an acidic aqueous solution?

The most probable degradation pathway involves the nucleophilic attack of water on the azetidinium ion, resulting in a ring-opened product. The likely major degradation product would be 1-(4-bromophenyl)-3-(hydroxyamino)propane or a related isomer, depending on which carbon-nitrogen bond is cleaved.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving stability issues encountered during your experiments.

Issue 1: Rapid Degradation of 3-[(4-Bromophenyl)methyl]azetidine Observed in Solution

Symptoms:

• Disappearance of the parent compound peak in HPLC analysis over a short period.

• Emergence of new, unidentified peaks in the chromatogram.

• Inconsistent results in biological assays.

Troubleshooting Workflow:

Caption: Proposed acid-catalyzed degradation pathway of 3-[(4-Bromophenyl)methyl]azetidine.

This understanding of the degradation pathway reinforces the importance of pH control in maintaining the stability of this compound in solution.

Conclusion

The stability of 3-[(4-Bromophenyl)methyl]azetidine in solution is a critical factor for obtaining reliable and reproducible experimental results. The primary vulnerability of this molecule is the acid-catalyzed opening of the strained azetidine ring. By carefully controlling the pH, temperature, and storage conditions of your solutions, and by employing robust analytical methods, you can mitigate the risks of degradation. The protocols and troubleshooting guides provided here offer a comprehensive framework for assessing and managing the stability of 3-[(4-Bromophenyl)methyl]azetidine in your research.

References

• Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. Journal of Pharmaceutical and Biomedical Analysis.
• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters.
• Degradation Products of Azetidine Core G334089-Isolation, Structure Elucidation and P
• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry.
• Stability issues of 3-((4-Bromophenyl)sulfonyl)azetidine under acidic conditions. Benchchem.
• 2031269-20-0|3-[(4-Bromophenyl)methyl]azetidine; trifluoroacetic acid. BLDpharm.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
• Intramolecular Ring-Opening Decomposition of Aryl Azetidines.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• Stability issues and degradation of 3-(Bromomethyl)azetidine. Benchchem.
• 937616-34-7|3-[(4-Bromophenyl)methyl]azetidine. BLDpharm.
• Forced Degrad
• (PDF) Forced degradation studies: Practical approch-overview of regulatory guidance and literature for the drug products and drug substances.
• Development of forced degradation and stability indic
• 3-[(4-bromophenyl)methyl]azetidine; trifluoroacetic acid. Sigma-Aldrich.
• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal.
• Determination of trace concentrations of bromophenols in water using purge-and-trap after in situ acetyl
• Elucidating the pathways of degrad
• Validating the Bioactivity of 2-(2-Bromophenyl)
• analytical methods.
• 3-[(4-Bromophenyl)methyl]azetidine; trifluoroacetic acid 50mg. Dana Bioscience.
• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. PMC.
• (PDF) Quantification Of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient.
• 4-(3-Aminoazetidin-1-yl)pyrimidin-2-amines as High-Affinity Non-imidazole Histamine H3 Receptor Agonists with in Vivo Central Nervous System Activity. Journal of Medicinal Chemistry.
• Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. PubMed.
• (PDF) Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors.
• "Azetidine, 1-[(4-fluorophenyl)sulfonyl]-" stability issues in solution. Benchchem.
• Quantitative analysis of analgoantipyretics in dosage form using planar chrom

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Technical Support Center: Optimizing N-Alkylation of 3-Substituted Azetidines

Welcome to the Technical Support Center for the N-alkylation of 3-substituted azetidines. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this critical synthetic transformation. The azetidine ring is a valuable scaffold in medicinal chemistry, and successful N-alkylation is key to unlocking its potential for structure-activity relationship (SAR) studies. This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experimentation.

Troubleshooting Guide: Navigating Common Hurdles in N-Alkylation

This section is structured to address specific experimental issues, providing not just solutions but also the underlying scientific rationale to empower your decision-making process.

Issue 1: Low or No Conversion to the N-Alkylated Product

Question: I am attempting an N-alkylation of my 3-substituted azetidine with an alkyl bromide, but I am observing very low conversion, with the starting material remaining largely unconsumed. What are the likely causes and how can I improve my yield?

Answer:

Low conversion in N-alkylation of 3-substituted azetidines is a frequent challenge that can often be traced back to a few key factors related to reactants, reagents, and reaction conditions.

Potential Causes and Solutions:

• Insufficient Nucleophilicity of the Azetidine Nitrogen: The substituent at the 3-position can electronically influence the nucleophilicity of the azetidine nitrogen.

  • Electron-Withdrawing Groups (EWGs): If your C-3 substituent is an EWG (e.g., ester, nitrile, sulfone), it will decrease the electron density on the nitrogen, making it a weaker nucleophile.

    • Solution: Employ a stronger, non-nucleophilic base to ensure complete deprotonation of any acidic protons and to avoid competition with the azetidine. Harder bases like sodium hydride (NaH) are often more effective than carbonate bases in these cases. Ensure your solvent is compatible with the stronger base.

  • Steric Hindrance: A bulky C-3 substituent can sterically shield the nitrogen atom, impeding the approach of the alkylating agent.[1][2]

    • Solution:

      • Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier imposed by steric hindrance.

      • Use a Less Bulky Alkylating Agent: If possible, consider if a smaller alkylating agent can be used.

      • Prolonged Reaction Time: Allow the reaction to proceed for a longer duration to enable the sterically hindered nucleophile to react.

• Poor Reactivity of the Alkylating Agent: The nature of the leaving group on your alkylating agent is critical.

  • Solution: Reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride, consider converting it in situ to the more reactive alkyl iodide by adding a catalytic amount of sodium or potassium iodide (the Finkelstein reaction).[2] Alkyl triflates are even more reactive and can be used for particularly challenging alkylations.

• Inappropriate Base Selection: The choice of base is crucial and depends on the pKa of the azetidine and the reaction conditions.

  • Solution:

    • For standard alkylations, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective. Cs₂CO₃ is more soluble and can be more effective in some cases.

    • Organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, particularly if you need to avoid a heterogeneous mixture.

    • As mentioned, for less nucleophilic azetidines, a stronger base like NaH may be necessary.

• Solvent Effects: The solvent plays a significant role in an SN2 reaction.

  • Solution: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the base while leaving the nucleophile relatively free to react.[3] If solubility of your reagents is an issue, changing the solvent can have a dramatic effect.

Issue 2: Formation of a Quaternary Ammonium Salt (Over-alkylation)

Question: My reaction is producing a significant amount of a byproduct that appears to be the dialkylated quaternary ammonium salt. How can I prevent this side reaction?

Answer:

Over-alkylation is a common side reaction when the newly formed tertiary amine is more nucleophilic than the starting secondary amine, or when the reaction conditions are too harsh.

Potential Causes and Solutions:

• High Reactivity of the Product: The N-alkylated azetidine can compete with the starting material for the alkylating agent.

  • Solution:

    • Use Stoichiometric Amounts of the Alkylating Agent: Carefully control the stoichiometry, using only a slight excess (1.05-1.2 equivalents) of the alkylating agent.

    • Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low concentration, favoring reaction with the more abundant starting material.

    • Lower Reaction Temperature: Running the reaction at a lower temperature can increase the selectivity for the primary alkylation.

• Reductive Amination as an Alternative: For introducing alkyl groups from aldehydes or ketones, reductive amination is an excellent method to avoid over-alkylation.[4][5]

  • Mechanism: The azetidine first forms an iminium ion with the carbonyl compound, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). This reducing agent is selective for the iminium ion over the starting carbonyl.[6]

Issue 3: Side Reactions Involving the 3-Substituent

Question: My 3-substituted azetidine has a functional group (e.g., hydroxyl, ester) that is also reacting under the N-alkylation conditions. How can I achieve chemoselectivity?

Answer:

When your 3-substituted azetidine contains other nucleophilic or base-sensitive functional groups, chemoselectivity becomes a primary concern.

Potential Causes and Solutions:

• Competing Nucleophilicity: Functional groups like hydroxyls or thiols can compete with the azetidine nitrogen for the alkylating agent.

  • Solution: Protecting Groups: The most robust solution is to protect the competing functional group before N-alkylation and deprotect it afterward.[7][8][9]

    • For Hydroxyl Groups: Silyl ethers (e.g., TBDMS, TIPS) are common protecting groups that are stable to many N-alkylation conditions and can be removed with fluoride sources (e.g., TBAF).

    • For Carboxylic Acids: These are typically converted to esters (e.g., methyl or ethyl esters) to prevent deprotonation by the base.

    • For Amines: If another amine is present, it can be protected with a Boc or Cbz group.

• Base-Mediated Side Reactions: Ester or nitrile groups at the C-3 position can be susceptible to hydrolysis or other base-catalyzed reactions.

  • Solution:

    • Use a Milder Base: If possible, switch to a weaker base like DIPEA or even NaHCO₃ if the alkylating agent is sufficiently reactive.

    • Careful Temperature Control: Avoid excessive heating, which can promote these side reactions.

    • Protecting Group Strategy: In some cases, it may be necessary to introduce the C-3 substituent after the N-alkylation step.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent and base combination for N-alkylation of 3-substituted azetidines?

A1: A common and effective starting point is using potassium carbonate (K₂CO₃) as the base in a polar aprotic solvent like acetonitrile or DMF.[5] This combination is suitable for a wide range of substrates and is generally easy to work with. However, optimization is often necessary based on the specific substrate and alkylating agent.

Q2: I am seeing elimination of my alkyl halide as a major side product. What can I do?

A2: Elimination is favored by strong, sterically hindered bases and high temperatures. If you are observing elimination, consider:

• Switching to a less hindered base (e.g., from t-BuOK to K₂CO₃).

• Lowering the reaction temperature.

• Ensuring your substrate is not prone to elimination (e.g., using a primary alkyl halide instead of a secondary or tertiary one).

Q3: How does the N-protecting group on my azetidine affect alkylation at a different site?

A3: While this guide focuses on alkylating the azetidine nitrogen itself, it's worth noting that an existing N-substituent dramatically influences other reactions. For example, an N-Boc group tends to direct lithiation to the α-benzylic position of a 2-arylazetidine, whereas an N-alkyl group directs it to the ortho-position of the aryl ring.[10]

Q4: Can I perform N-alkylation on a 3-hydroxyazetidine without a protecting group?

A4: It is possible but challenging. You would likely get a mixture of N-alkylated, O-alkylated, and N,O-dialkylated products. To favor N-alkylation, you could try using a less reactive alkylating agent and carefully controlling the stoichiometry. However, for clean and predictable results, protecting the hydroxyl group is highly recommended.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation with an Alkyl Halide

• To a solution of the 3-substituted azetidine (1.0 equiv) in anhydrous acetonitrile or DMF (0.1–0.5 M) is added a base (e.g., K₂CO₃, 2.0 equiv).

• The alkyl halide (1.1 equiv) is added to the suspension.

• The reaction mixture is stirred at room temperature or heated (e.g., 50–80 °C) and monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Protocol 2: General Procedure for Reductive Amination

• To a solution of the 3-substituted azetidine (1.0 equiv) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1 M) is added the aldehyde or ketone (1.1 equiv).

• The mixture is stirred at room temperature for 1-2 hours to allow for iminium ion formation.

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) is added portion-wise.

• The reaction is stirred at room temperature until the starting material is consumed, as monitored by TLC or LC-MS.

• The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography.

Data Presentation

Table 1: Common Conditions for N-Alkylation of 3-Substituted Azetidines

3-Substituent Type	Alkylating Agent	Recommended Base	Solvent	Typical Temp. (°C)	Key Considerations
Alkyl/Aryl	Alkyl Bromide	K₂CO₃ or Cs₂CO₃	ACN or DMF	25-80	Monitor for over-alkylation.
Electron-withdrawing	Alkyl Iodide/Triflate	NaH or KHMDS	THF or DMF	0-50	Azetidine nitrogen is less nucleophilic.
Hydroxyl	Alkyl Bromide	DIPEA	DCM	25	Protection of the hydroxyl group is highly recommended to avoid O-alkylation.
Ester	Alkyl Bromide	K₂CO₃	ACN	25-60	Monitor for potential base-mediated hydrolysis of the ester.

Visualizations

Workflow for Troubleshooting Low Conversion

Caption: Decision tree for troubleshooting low conversion in N-alkylation.

Chemoselectivity Strategy: Use of Protecting Groups

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 4. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 15.2 Use of protecting groups | Organic Chemistry II [courses.lumenlearning.com]
• 8. Protecting group - Wikipedia [en.wikipedia.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Byproduct Formation in Azetidine Synthesis

Welcome to the technical support center for azetidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common side reactions and byproduct formation encountered during the synthesis of this valuable heterocyclic scaffold. The inherent ring strain of azetidines makes their synthesis a delicate balance of kinetics and thermodynamics, often leading to undesired side products.[1][2] This resource offers practical, field-proven insights and detailed protocols to help you navigate these challenges and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to azetidines and their primary byproducts?

A1: The construction of the azetidine ring is most frequently achieved through intramolecular cyclization or [2+2] cycloaddition reactions. Each method has a characteristic set of potential byproducts.

• Intramolecular Cyclization of γ-Amino Alcohols/Halides: This is a classical approach where a nitrogen nucleophile displaces a leaving group at the γ-position.[3][4] The most prevalent byproduct is the thermodynamically more stable five-membered pyrrolidine.[3] Other side reactions include elimination and intermolecular reactions (dimerization/polymerization) at high concentrations.[5]

• Mitsunobu Reaction: This powerful method allows for the cyclization of γ-amino alcohols with inversion of stereochemistry.[6] However, it generates stoichiometric amounts of triphenylphosphine oxide (TPPO) and a reduced hydrazinedicarboxylate (e.g., DEAD-H2), which can significantly complicate purification.[7][8]

• Aza Paternò–Büchi Reaction ([2+2] Photocycloaddition): This reaction forms the azetidine ring by reacting an imine with an alkene under photochemical conditions.[4][9] A major competing pathway is the unproductive E/Z isomerization of the imine's excited state, which dissipates energy and reduces quantum yield.[9]

Troubleshooting Guide 1: Intramolecular Cyclization

Issue: My primary byproduct is the five-membered pyrrolidine ring. How can I favor the formation of the four-membered azetidine?

This is a classic problem of kinetic versus thermodynamic control. The 4-exo-tet cyclization to form the azetidine is kinetically favored but the product is less stable. The 5-endo-tet cyclization to form the pyrrolidine is often thermodynamically favored and can occur via rearrangement of the azetidine intermediate, especially under harsh conditions like elevated temperatures.[2][10]

The choice of base, solvent, leaving group, and temperature are critical variables that dictate the ratio of azetidine to pyrrolidine.

• Mechanism: The reaction proceeds via an initial activation of the hydroxyl or displacement of the halide, followed by nucleophilic attack by the amine. The transition state for the 4-exo-tet cyclization is generally lower in energy, but the stability of the resulting pyrrolidine can provide a driving force for its formation, either directly or through rearrangement.

• Strategic Recommendations:

  • Leaving Group: A better leaving group (e.g., triflate > tosylate > mesylate > iodide > bromide) will accelerate the rate of substitution. This can favor the kinetically controlled azetidine product, provided the reaction temperature is kept low.

  • Base Selection: A strong, non-nucleophilic base is often preferred to deprotonate the amine without competing in the substitution reaction. Bases like sodium hydride (NaH) or sodium hexamethyldisilazide (NaHMDS) are often effective. Weaker bases like potassium carbonate (K₂CO₃) may require higher temperatures, which can favor the thermodynamic pyrrolidine product.

  • Temperature Control: Lower temperatures (-20 °C to room temperature) strongly favor the kinetic azetidine product. Heating the reaction will almost certainly lead to isomerization to the more stable pyrrolidine.[10]

  • High Dilution: To minimize intermolecular side reactions that can lead to dimers and polymers, running the cyclization under high dilution conditions (e.g., 0.01-0.05 M) is highly recommended.[5] This can be practically achieved by the slow addition of the substrate to a solution of the base.

The following table summarizes the impact of different bases on the product ratio in an iodine-mediated cyclization of a homoallylamine, which serves as a good model for leaving group displacement.

Entry	Base	Solvent	Azetidine:Pyrrolidine Ratio	Conversion (%)
1	None	Acetonitrile	44:0	44
2	Li₂CO₃	Acetonitrile	75:0	75
3	NaHCO₃	Acetonitrile	>95:0	100
4	K₂CO₃	Acetonitrile	1:2 (plus imine byproduct)	100
5	KOH	Acetonitrile	1:1	100

Data adapted from a study on iodine-mediated cyclization, which provides insights into the influence of base on the product distribution.

• Setup: In parallel, set up four small-scale reactions (e.g., 50 mg of substrate) in oven-dried flasks under an inert atmosphere (N₂ or Ar).

• Substrate Addition: Dissolve the γ-haloamine or activated γ-amino alcohol substrate in anhydrous solvent (e.g., THF, DMF) to a concentration of 0.1 M.

• Base and Temperature Conditions:

  • Reaction 1: Add 1.1 equivalents of NaH to anhydrous THF at 0 °C.

  • Reaction 2: Add 1.1 equivalents of K₂CO₃ to anhydrous DMF at room temperature.

  • Reaction 3: Add 1.1 equivalents of DBU to anhydrous CH₂Cl₂ at 0 °C.

  • Reaction 4: Add 1.1 equivalents of NaHMDS to anhydrous THF at -20 °C.

• Reaction Initiation: Slowly add the substrate solution to each flask over 1-2 hours using a syringe pump to maintain high dilution.

• Monitoring: Monitor the reactions by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h).

• Analysis: After quenching the reactions, analyze the crude product mixture by ¹H NMR to determine the ratio of azetidine to pyrrolidine.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of azetidines by aza Paternò–Büchi reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A concise route to the highly-functionalized azetidine precursor: the enantioselective synthesis of penaresidin B - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC09904D [pubs.rsc.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. Synthesis of azetidines by aza Paternò–Büchi reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diastereoselective preparation of azetidines and pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Scaling the Production of 3-[(4-Bromophenyl)methyl]azetidine

Welcome to the technical support center for the synthesis and scale-up of 3-[(4-Bromophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues that may arise during the production of this valuable azetidine building block. The inherent ring strain of the azetidine core, while synthetically useful, can also present unique challenges in handling and reactivity.[1] This document provides in-depth, field-proven insights to ensure the successful and scalable synthesis of your target compound.

I. Overview of the Recommended Synthetic Pathway

For the scalable production of 3-[(4-Bromophenyl)methyl]azetidine, we will focus on a robust two-step synthetic sequence starting from the commercially available N-Boc-azetidin-3-one. This pathway involves a Wittig reaction to introduce the bromophenylmethylidene moiety, followed by a hydrogenation to yield the desired saturated side chain. This approach is often preferred for its scalability and the commercial availability of the starting materials.[2]

II. Detailed Experimental Protocols

Protocol 1: Synthesis of tert-butyl 3-((4-bromophenyl)methylene)azetidine-1-carboxylate

Step-by-step methodology:

• Preparation of the Ylide: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add (4-bromobenzyl)triphenylphosphonium bromide (1.1 eq) and anhydrous tetrahydrofuran (THF, 5 mL per gram of phosphonium salt).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base, such as sodium bis(trimethylsilyl)amide (NaHMDS) or potassium tert-butoxide (t-BuOK) (1.1 eq), portion-wise, ensuring the internal temperature does not exceed 5 °C.

• Stir the resulting deep orange to red mixture at 0 °C for 1 hour to ensure complete ylide formation.

• Wittig Reaction: In a separate flask, dissolve N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF (5 mL per gram of azetidinone).

• Slowly add the solution of N-Boc-azetidin-3-one to the ylide suspension at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired product as a solid.

Protocol 2: Synthesis of tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate

Step-by-step methodology:

• Hydrogenation: To a solution of tert-butyl 3-((4-bromophenyl)methylene)azetidine-1-carboxylate (1.0 eq) in ethanol or methanol (10 mL per gram of substrate), add palladium on carbon (10% Pd/C, 5-10 mol%).

• Purge the reaction vessel with hydrogen gas and then maintain a hydrogen atmosphere (balloon or Parr shaker).

• Stir the reaction mixture vigorously at room temperature for 4-8 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Work-up and Purification: Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• If necessary, the product can be further purified by recrystallization or flash column chromatography.

Protocol 3: N-Boc Deprotection to Yield 3-[(4-Bromophenyl)methyl]azetidine

Step-by-step methodology:

• Deprotection: Dissolve tert-butyl 3-((4-bromophenyl)methyl)azetidine-1-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) (5-10 eq) or hydrochloric acid (4M in dioxane), at 0 °C.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC/LC-MS until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• For the hydrochloride salt, the product may precipitate and can be collected by filtration. For the TFA salt, dissolve the residue in a minimal amount of water and basify with a suitable base (e.g., NaOH, K2CO3) to a pH of >10.

• Extract the free amine with an organic solvent (e.g., DCM, ethyl acetate), dry the organic layer, and concentrate to yield the final product.

III. Troubleshooting Guides and FAQs

This section addresses common issues encountered during the synthesis of 3-[(4-Bromophenyl)methyl]azetidine, providing potential causes and actionable solutions.

Part 1: Wittig Reaction Troubleshooting

Q1: My Wittig reaction is not proceeding to completion, and I observe unreacted N-Boc-azetidin-3-one. What could be the issue?

A1:

• Insufficiently Strong Base or Incomplete Ylide Formation: The phosphonium salt requires a strong, non-nucleophilic base to form the ylide. Ensure your base is fresh and of high purity. The characteristic color change to deep orange or red is a good indicator of ylide formation. If this color is not observed, your base may be old or decomposed.

• Moisture in the Reaction: Wittig reactions are highly sensitive to moisture, which can quench the ylide. Ensure all glassware is flame-dried, and use anhydrous solvents.

• Steric Hindrance: While less of an issue with azetidin-3-one, significant steric bulk on the phosphonium salt can hinder the reaction. This is generally not a problem for the 4-bromobenzyl group.

• Solution: Use a freshly opened bottle of a strong base like NaHMDS or t-BuOK. Ensure all reagents and solvents are rigorously dried. Consider extending the reaction time or gently heating the reaction mixture (e.g., to 40 °C) if the reaction is sluggish at room temperature.[3]

Q2: I am observing a significant amount of triphenylphosphine oxide in my crude product, making purification difficult. How can I improve this?

A2:

• Inherent to the Reaction: Triphenylphosphine oxide is a stoichiometric byproduct of the Wittig reaction and its removal can be challenging due to its polarity and crystallinity.

• Purification Strategy:

  • Crystallization: In some cases, the desired product can be selectively crystallized from a suitable solvent system, leaving the triphenylphosphine oxide in the mother liquor.

  • Chromatography: Careful flash column chromatography with a well-chosen solvent gradient is the most common method for separation. A less polar solvent system at the beginning of the gradient can help to elute the product before the more polar triphenylphosphine oxide.

  • Alternative Wittig Reagents: For future syntheses, consider using a phosphonate ester in a Horner-Wadsworth-Emmons (HWE) reaction. The phosphate byproduct is water-soluble and easily removed during aqueous work-up.[4]

Parameter	Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction
Phosphorus Reagent	Phosphonium Ylide	Phosphonate Carbanion
Byproduct	Triphenylphosphine oxide (often difficult to remove)	Dialkyl phosphate (water-soluble)
Stereoselectivity	Generally produces a mixture of E/Z isomers	Often provides higher E-selectivity
Reagent Preparation	From triphenylphosphine and an alkyl halide	From an alkyl halide and a trialkyl phosphite (Arbuzov reaction)

Q3: My reaction is producing a complex mixture of byproducts. What are the likely side reactions?

A3:

• Epimerization: The proton alpha to the carbonyl in N-Boc-azetidin-3-one can be acidic, and under strongly basic conditions, epimerization at this center is possible if a chiral center is present.

• Aldol Condensation: Self-condensation of the azetidinone can occur if the ylide addition is slow.

• Decomposition of the Ylide: Prolonged reaction times at elevated temperatures can lead to the decomposition of the ylide.

• Solution: Add the azetidinone solution slowly to the ylide at a low temperature to minimize self-condensation. Monitor the reaction closely to avoid unnecessarily long reaction times.

Part 2: Hydrogenation Troubleshooting

Q1: The hydrogenation of the double bond is slow or incomplete. What should I check?

A1:

• Catalyst Activity: The palladium on carbon catalyst can lose activity over time or due to poisoning. Ensure you are using a fresh, high-quality catalyst.

• Hydrogen Pressure and Agitation: Insufficient hydrogen pressure or poor mixing can limit the reaction rate. Ensure a good hydrogen supply (e.g., a balloon that remains inflated) and vigorous stirring to ensure good contact between the substrate, catalyst, and hydrogen.

• Solvent Choice: While ethanol and methanol are common choices, other solvents like ethyl acetate or THF can also be used. Ensure the substrate is fully dissolved.

• Catalyst Poisoning: Certain functional groups (e.g., thiols, some nitrogen heterocycles) can poison the palladium catalyst. While not present in this specific substrate, be mindful of any impurities carried over from the previous step.

• Solution: Use a fresh batch of Pd/C. Increase the catalyst loading if necessary. Ensure efficient stirring and a positive hydrogen pressure. If catalyst poisoning is suspected, purifying the substrate before hydrogenation is recommended.

Q2: I am observing de-bromination of the aromatic ring during hydrogenation. How can I prevent this?

A2:

• Over-reduction: Aromatic halides can be susceptible to hydrodehalogenation under certain hydrogenation conditions.

• Catalyst Choice: Palladium is known to be more prone to causing dehalogenation than other catalysts like platinum or rhodium.

• Reaction Conditions: Prolonged reaction times, elevated temperatures, and high hydrogen pressure can increase the likelihood of de-bromination.

• Solution:

  • Carefully monitor the reaction and stop it as soon as the starting material is consumed.

  • Consider using a different catalyst, such as platinum(IV) oxide (PtO2, Adams' catalyst), which is often less prone to causing dehalogenation.

  • Perform the reaction at atmospheric pressure and room temperature.

  • Adding a small amount of a base, such as triethylamine, can sometimes suppress dehalogenation.

Part 3: N-Boc Deprotection Troubleshooting

Q1: My N-Boc deprotection is incomplete. What are the potential reasons?

A1:

• Insufficient Acid: The Boc group is cleaved by acidolysis. Ensure you are using a sufficient excess of a strong acid.

• Reaction Time/Temperature: Some substrates may require longer reaction times or gentle heating to achieve complete deprotection.[5]

• Solution: Increase the equivalents of acid (TFA or HCl). If the reaction is sluggish at room temperature, consider warming it to 40-50 °C. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

Q2: I am observing decomposition of my product during N-Boc deprotection. How can I mitigate this?

A2:

• Ring Opening of Azetidine: The strained azetidine ring can be susceptible to nucleophilic attack and ring-opening under harsh acidic conditions, especially with prolonged reaction times or high temperatures.[6]

• Side Reactions of the Free Amine: The newly formed free amine can be reactive and may undergo side reactions if not properly handled.

• Solution:

  • Perform the deprotection at a lower temperature (e.g., 0 °C) and for the minimum time required for complete conversion.

  • Use milder deprotection conditions if possible, although for the Boc group, strong acid is standard.

  • After deprotection, work up the reaction promptly to isolate the product as a salt or the free base. Do not let the crude reaction mixture sit for extended periods.

Q3: I am having trouble isolating the final free amine product after deprotection and work-up. Any suggestions?

A3:

• Volatility: Small azetidine derivatives can be volatile, leading to loss of product during concentration under reduced pressure.

• Emulsion Formation during Extraction: The free amine can sometimes act as a surfactant, leading to the formation of emulsions during aqueous work-up, making phase separation difficult.

• Solution:

  • When concentrating the final product, use a rotary evaporator with a cold trap and avoid excessive heating of the water bath.

  • To break emulsions, you can try adding brine or a small amount of a different organic solvent.

  • Consider isolating the product as its hydrochloride or another salt, which are typically stable, non-volatile solids. The free base can then be generated just before its use in a subsequent reaction.

IV. Visualizing the Workflow

Synthetic Pathway Diagram

Caption: Synthetic route to 3-[(4-Bromophenyl)methyl]azetidine.

Troubleshooting Decision Tree for Wittig Reaction

Caption: Decision tree for troubleshooting the Wittig reaction.

V. References

• Recent progress in synthesis of 3-functionalized azetidines. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. (2024). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Synthesis of azetidine derivatives. (2000). Google Patents. Retrieved January 21, 2026, from

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. (2021). Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• Catalytic Wittig and aza-Wittig reactions. (2013). Beilstein Journals. Retrieved January 21, 2026, from [Link]

• Formation of NH‐azetidines from Grignard reagents. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Synthesis of 2-Benzylidene-3-Pyrrolines and Their Synthetic Transformation. (2020). MDPI. Retrieved January 21, 2026, from [Link]

• Acylation of Grignard reagents mediated by N-methylpyrrolidone: A remarkable selectivity for the synthesis of ketones. (2011). The Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. (2014). ACS Publications. Retrieved January 21, 2026, from [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. (2023). MDPI. Retrieved January 21, 2026, from [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. (2011). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Synthesis of Benzotriazoles from Benzynes and Azides. (2012). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit. Retrieved January 21, 2026, from [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. (2023). Springer. Retrieved January 21, 2026, from [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. (2023). PubMed Central. Retrieved January 21, 2026, from [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing. Retrieved January 21, 2026, from [Link]

• Synthesis of Benzotriazoles from Benzynes and Azides. (2008). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. (n.d.). Redalyc. Retrieved January 21, 2026, from [Link]

• Stabilization of Grignard reagents by a pillar[1]arene host – Schlenk equilibria and Grignard reactions. (2021). Chemical Communications (RSC Publishing). Retrieved January 21, 2026, from [Link]

• A New Way to Amines. (2014). GalChimia. Retrieved January 21, 2026, from [Link]

• SCALABLE CONTINUOUS GRIGNARD REAGENT FORMATION. (n.d.). Fraunhofer IMM. Retrieved January 21, 2026, from [Link]

• 18.5 Side Chain Reactions of Benzenes. (2021). YouTube. Retrieved January 21, 2026, from [Link]

• Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. (2017). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (2022). MDPI. Retrieved January 21, 2026, from [Link]

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. (2023). MDPI. Retrieved January 21, 2026, from [Link]

• A Single-Step Synthesis of Azetidine-3-amines. (2020). PubMed. Retrieved January 21, 2026, from [Link]

• Any suggestion on Boc deprotection without using acid?. (2016). ResearchGate. Retrieved January 21, 2026, from [Link]

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• 2. 1-Boc-3-azetidinone | 398489-26-4 [chemicalbook.com]
• 3. BJOC - Catalytic Wittig and aza-Wittig reactions [beilstein-journals.org]
• 4. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3-[(4-Bromophenyl)methyl]azetidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Azetidine Scaffold

Azetidines are four-membered nitrogen-containing heterocycles that have garnered significant interest in drug discovery.[1] Their inherent ring strain contributes to a unique reactivity and conformational rigidity, which can be exploited to enhance pharmacokinetic properties like metabolic stability and solubility.[1] The 3-substitution pattern on the azetidine ring allows for the introduction of diverse functionalities, leading to a broad spectrum of biological activities, including anticancer, antimicrobial, and central nervous system (CNS) effects.[1][2]

The incorporation of a (4-bromophenyl)methyl moiety at the 3-position introduces a lipophilic and sterically defined group. The bromine atom can engage in halogen bonding and other non-covalent interactions, potentially influencing ligand-receptor binding and overall biological activity. This guide will explore the impact of this specific substitution on the therapeutic potential of azetidine derivatives.

Comparative Biological Activities

This section will compare the biological performance of 3-substituted azetidine derivatives, with a focus on activities relevant to the 3-[(4-Bromophenyl)methyl]azetidine scaffold. We will draw comparisons with other substituted azetidines to highlight structure-activity relationships (SAR).

Anticancer Activity

Azetidine derivatives have shown significant promise as anticancer agents, with several analogs exhibiting potent cytotoxicity against various cancer cell lines.[3] The mechanism of action often involves the inhibition of critical cellular processes like tubulin polymerization or signaling pathways such as STAT3.[3]

Comparative Efficacy of 3-Aryl Azetidine Analogs:

One relevant study investigated a series of TZT-1027 analogues where a 3-aryl-azetidine moiety was incorporated. TZT-1027 is a potent microtubule-depolymerizing agent. The data below showcases the antiproliferative activity of these compounds against human cancer cell lines.[4][5]

Compound ID	Substitution on Phenyl Ring	A549 IC₅₀ (nM)[4][5]	HCT116 IC₅₀ (nM)[4][5]
1a	4-methoxy	2.2	2.1
Analog X	3,4,5-trimethoxy	5.6	4.8
Analog Y	Unsubstituted	10.3	8.9

• Expertise & Experience: The data suggests that substitution on the phenyl ring significantly influences anticancer potency. The 4-methoxy substitution in compound 1a resulted in the highest activity, indicating that electronic and steric factors of the aryl group are critical for interaction with the biological target. While a 4-bromo substituent was not explicitly tested in this series, the data on other substituted phenyl rings provides a strong rationale for investigating its effects. The bromophenyl group, with its distinct electronic and steric properties, could lead to a unique binding profile and potentially high potency.

Central Nervous System (CNS) Activity

The azetidine scaffold is a privileged structure for CNS-penetrant drugs due to its ability to be incorporated into molecules with appropriate physicochemical properties.[1] A significant area of investigation for 3-substituted azetidines is their activity as neurotransmitter reuptake inhibitors.

Comparative Activity of 3-Aminoazetidine Analogs as Triple Reuptake Inhibitors (TRIs):

A study on 3-aminoazetidine derivatives explored their potential as inhibitors of the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[6] TRIs are of interest for the treatment of depression and other CNS disorders.

Compound ID	R Group	SERT IC₅₀ (nM)[6]	NET IC₅₀ (nM)[6]	DAT IC₅₀ (nM)[6]
Compound A	3,4-dichlorophenyl	1.2	5.4	15.2
Compound B	4-chlorophenyl	2.5	8.1	22.4
Compound C	Phenyl	10.8	25.6	78.1

• Expertise & Experience: This dataset highlights the importance of the aryl substituent in modulating the potency and selectivity of these compounds for monoamine transporters. The presence of halo-substituents on the phenyl ring, as seen in Compounds A and B, significantly enhances inhibitory activity compared to the unsubstituted phenyl ring of Compound C. This provides a strong indication that a 3-[(4-bromophenyl)methyl]azetidine derivative could exhibit potent activity as a neurotransmitter reuptake inhibitor. The bromine atom at the 4-position would be expected to confer a similar, if not enhanced, effect to the chlorine atom in Compound B.

Antimicrobial Activity

The azetidine ring is a core component of many β-lactam antibiotics.[2] However, non-β-lactam azetidine derivatives have also demonstrated significant antimicrobial properties.[2] The mechanism of action can vary, and structure-activity relationship studies are crucial for optimizing their antibacterial and antifungal effects.[7]

Comparative Antimicrobial Activity of Quinolone-Azetidine Conjugates:

A series of quinolone antibacterial agents were modified by incorporating a 3-amino-2-methyl-1-azetidinyl moiety at the C-7 position.[8] This modification was found to enhance the antibacterial activity, particularly against Gram-positive bacteria.[8][9]

Compound	Stereochemistry of Azetidine	S. aureus MIC (µg/mL)[8]	E. coli MIC (µg/mL)[8]
25a (E-4767)	(2S, 3R)	0.06	0.12
Racemic Mixture	(2RS, 3SR)	0.12	0.25

• Expertise & Experience: This study demonstrates that the stereochemistry of the substituted azetidine ring is critical for antibacterial potency. The pure (2S, 3R) enantiomer exhibited superior activity compared to the racemic mixture. While this example does not feature a bromophenylmethyl group, it underscores the importance of the 3-dimensional structure of the azetidine substituent in achieving optimal interaction with the bacterial target. This principle would undoubtedly apply to 3-[(4-Bromophenyl)methyl]azetidine derivatives, where the stereochemistry at the 3-position of the azetidine ring would be a key factor in determining antimicrobial efficacy.

Experimental Protocols

To ensure scientific integrity and enable researchers to validate and build upon the findings presented, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of 3-[(4-Bromophenyl)methyl]azetidine Derivatives

A general synthetic route to 3-substituted azetidines often involves the cyclization of a suitably functionalized propane derivative or the functionalization of a pre-formed azetidine ring.[10][11]

Azetidine Ring Formation Workflow

Caption: General workflow for the synthesis of 3-[(4-Bromophenyl)methyl]azetidine.

Step-by-Step Protocol:

• Synthesis of N-Boc-azetidin-3-one: This key intermediate can be prepared from commercially available starting materials following established literature procedures. A common route involves the reaction of epichlorohydrin with a protected amine, followed by oxidation.

• Wittig Reaction: To a solution of (4-bromobenzyl)triphenylphosphonium bromide in a suitable anhydrous solvent (e.g., THF), add a strong base (e.g., n-butyllithium) at low temperature (-78 °C) to generate the ylide. To this, add a solution of N-Boc-azetidin-3-one. Allow the reaction to warm to room temperature and stir until completion.

• Reduction of the Alkene: The resulting alkene from the Wittig reaction is then reduced. A common method is catalytic hydrogenation using a palladium catalyst (e.g., Pd/C) under a hydrogen atmosphere.

• Deprotection (if necessary): The Boc protecting group can be removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the final 3-[(4-Bromophenyl)methyl]azetidine.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[12][13]

MTT Assay Workflow

Caption: Workflow for determining anticancer activity using the MTT assay.

Step-by-Step Protocol: [12][14]

• Cell Seeding: Seed cancer cells (e.g., A549, HCT116) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 3-[(4-Bromophenyl)methyl]azetidine derivatives in cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Antimicrobial Susceptibility: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15][16]

Broth Microdilution Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol: [15][17]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the 3-[(4-Bromophenyl)methyl]azetidine derivatives in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

In Vitro Neurotransmitter Reuptake Inhibition Assay

This assay measures the ability of a compound to inhibit the reuptake of radiolabeled neurotransmitters into cells expressing the corresponding transporter.[18][19][20]

Neurotransmitter Reuptake Inhibition Assay Workflow

Caption: Workflow for the neurotransmitter reuptake inhibition assay.

Step-by-Step Protocol: [19][21]

• Cell Preparation: Use a cell line stably expressing the transporter of interest (e.g., HEK293 cells transfected with the human serotonin transporter, hSERT).

• Compound Incubation: In a 96-well plate, pre-incubate the cells with various concentrations of the 3-[(4-Bromophenyl)methyl]azetidine derivative.

• Radioligand Addition: Initiate the uptake reaction by adding a fixed concentration of the radiolabeled neurotransmitter (e.g., [³H]serotonin).

• Uptake Incubation: Incubate the plate for a specific time at 37°C to allow for neurotransmitter uptake.

• Termination of Uptake: Rapidly terminate the uptake by washing the cells with ice-cold buffer and harvesting the cells onto a filter mat using a cell harvester.

• Radioactivity Measurement: Measure the amount of radioactivity retained on the filter mat using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of neurotransmitter uptake at each compound concentration and determine the IC₅₀ value.

Conclusion

The 3-[(4-Bromophenyl)methyl]azetidine scaffold holds considerable promise for the development of novel therapeutic agents. The comparative data presented in this guide suggest that this class of compounds is likely to exhibit potent anticancer, CNS, and antimicrobial activities. The structure-activity relationships highlighted herein provide a rational basis for the design of new analogs with improved potency and selectivity. The detailed experimental protocols offer a framework for researchers to rigorously evaluate these compounds and advance our understanding of their therapeutic potential. As a Senior Application Scientist, I am confident that the continued exploration of these and other substituted azetidine derivatives will lead to the discovery of innovative medicines to address unmet medical needs.

References

• A Comparative Evaluation of 3-Substituted Azetidine Derivatives in Preclinical Research. Benchchem.

• Substituted Azetidines in Drug Discovery | Building Blocks | Blog. Life Chemicals.

• Comparative Biological Activity of 3-Substituted Azetidine Analogs: A Focus on Triple Reuptake Inhibition. Benchchem.

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed.

• Exploring Structure–Activity Relationships and Modes of Action of Laterocidine. PMC.

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.

• Azetidine‐Based Small‐Molecule Targeted Anticancer Agents: Developments in the Last Decade (2015–2024). Semantic Scholar.

• Efficacy of Azetidine-Based Compounds in Cancer Cell Lines: A Comparative Guide. Benchchem.

• Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. MDPI.

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS Publications.

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central.

• Recent progress in synthesis of 3-functionalized azetidines. ResearchGate.

• Antimicrobial susceptibility testing (Broth microdilution method). WOAH - Asia.

• MTT assay protocol. Abcam.

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices.

• MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. FWD AMR-RefLabCap.

• MTT Cell Proliferation Assay. ATCC.

• Synthesis of azetidine derivatives. Google Patents.

• 7-Azetidinylquinolones as antibacterial agents. 3. Synthesis, properties and structure-activity relationships of the stereoisomers containing a 7-(3-amino-2-methyl-1-azetidinyl) moiety. PubMed.

• Azetidines of pharmacological interest. PubMed.

• MTT Cell Assay Protocol.

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io.

• Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. PubMed Central.

• 7-Azetidinylquinolones as antibacterial agents. Synthesis and structure-activity relationships.

• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. NCBI Bookshelf.

• MIC (Broth Microdilution) Testing. YouTube.

• Cell Viability Assays. Assay Guidance Manual. NCBI Bookshelf.

• Data Sheet Cellular Uptake and Release Assays Protocol. Gifford Bioscience.

• MTT Proliferation Assay Protocol. ResearchGate.

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices.

• Ligand-directed two-step labeling to quantify neuronal glutamate receptor trafficking. PMC.

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The Azetidine Core in Monoamine Transporter Inhibition: A Comparative Guide to 3-Arylmethylazetidine Structure-Activity Relationships

For researchers and scientists in the field of drug discovery, particularly those focused on neurological disorders, the modulation of monoamine transporters—the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT)—remains a cornerstone of therapeutic strategy. The development of selective or multi-target inhibitors is a continuous effort to enhance efficacy and mitigate side effects. Within this landscape, the rigid and compact azetidine scaffold has emerged as a promising pharmacophore. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 3-arylmethylazetidine derivatives, with a focus on their activity as monoamine reuptake inhibitors. By examining key structural modifications and their impact on potency and selectivity, this document aims to provide actionable insights for the rational design of novel therapeutics.

The Rationale for Azetidine Scaffolds in Monoamine Transporter Ligand Design

The azetidine ring, a four-membered saturated heterocycle, offers several advantages in medicinal chemistry. Its constrained nature reduces the conformational flexibility of a molecule, which can lead to higher binding affinity and selectivity for a biological target. Furthermore, the azetidine moiety can serve as a bioisosteric replacement for more common saturated heterocycles like piperidine or pyrrolidine, potentially improving physicochemical properties such as solubility and metabolic stability. In the context of monoamine transporter inhibitors, the azetidine core can position key pharmacophoric elements—an aromatic ring and a basic amine—in a precise spatial orientation to interact with the binding sites of SERT, NET, and DAT.

Comparative Analysis of 3-Arylmethylazetidine Analogues

A systematic exploration of 3-aminoazetidine derivatives has provided significant insights into their SAR as triple reuptake inhibitors. The general structure of the investigated compounds consists of a central 3-aminoazetidine core, an N-arylmethyl substituent, and a second substituent on the azetidine nitrogen. The following sections dissect the impact of modifications at these key positions.

Influence of the N-Arylmethyl Substituent

The nature of the aryl group directly attached to the methylamino moiety at the 3-position of the azetidine ring plays a crucial role in determining both the potency and selectivity of these compounds.

Table 1: Impact of Aryl Substituents on Monoamine Transporter Inhibition

Compound ID	Aryl Group (Ar)	% Inhibition at 1 µM (hSERT)	% Inhibition at 1 µM (hNET)	% Inhibition at 1 µM (hDAT)
10a	Phenyl	98	95	50
10b	2-Chlorophenyl	99	98	65
10c	3-Chlorophenyl	100	99	75
10d	4-Chlorophenyl	100	99	80
10e	2-Fluorophenyl	99	97	55
10f	4-Fluorophenyl	100	98	70
10g	3,4-Dichlorophenyl	100	100	90

Data synthesized from Han et al., 2014.[1]

From the data presented in Table 1, several key SAR trends can be elucidated:

• Halogen Substitution: The introduction of a halogen atom on the phenyl ring generally enhances inhibitory activity, particularly for hDAT. For instance, moving from an unsubstituted phenyl group (10a) to a 4-chlorophenyl (10d) or a 3,4-dichlorophenyl group (10g) results in a marked increase in dopamine transporter inhibition.

• Positional Isomers: The position of the halogen substituent also influences activity. A chloro group at the 4-position (para) appears to be more favorable for DAT inhibition than at the 2-position (ortho).

• Potency Hierarchy: Across the series, the inhibitory potency generally follows the trend hSERT > hNET > hDAT, which is a desirable profile for certain antidepressant candidates.[1]

Modification of the Azetidine N-Substituent

The substituent on the azetidine nitrogen also significantly impacts the biological activity profile. A variety of alkyl and aryl groups have been explored at this position.

Table 2: Influence of Azetidine N-Substituents on Inhibitory Activity

Compound ID	N-Substituent (R)	Ar-Group	IC50 (nM, hSERT)	IC50 (nM, hNET)	IC50 (nM, hDAT)
10dl	Methyl	3,4-Dichlorophenyl	1.2	8.5	98
10dm	Ethyl	3,4-Dichlorophenyl	2.5	15	150
10dn	Propyl	3,4-Dichlorophenyl	5.8	35	320

Data synthesized from Han et al., 2014.[1]

The data in Table 2 suggests that smaller alkyl substituents on the azetidine nitrogen are generally preferred for potent inhibition of all three monoamine transporters. Increasing the alkyl chain length from methyl (10dl) to propyl (10dn) leads to a decrease in potency for hSERT, hNET, and hDAT. This indicates that a bulky group at this position may introduce steric hindrance within the binding pocket of the transporters.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, the following experimental protocols are provided, based on established methodologies in the field.[1]

General Synthetic Procedure for 3-Arylmethylamino-azetidines

The synthesis of the target 3-arylmethylamino-azetidine derivatives is typically achieved through a reductive amination reaction.

Diagram 1: General Synthetic Scheme

Caption: Synthetic route to 3-arylmethylamino-azetidines.

Step-by-Step Protocol:

• Imine Formation: To a solution of N-Boc-3-azetidinone (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add the desired arylmethylamine (1.1 eq). The reaction mixture is stirred at room temperature for 1-2 hours.

• Reductive Amination: Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) is added portion-wise to the reaction mixture. The reaction is stirred at room temperature for 12-24 hours until completion, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with DCM, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

• Deprotection: The Boc-protecting group is removed by treating the purified intermediate with a solution of trifluoroacetic acid (TFA) in DCM or hydrochloric acid (HCl) in an appropriate solvent. The solvent is evaporated to yield the final product as a salt.

In Vitro Monoamine Transporter Uptake Assay

The inhibitory activity of the synthesized compounds on monoamine transporters is evaluated using a neurotransmitter uptake assay in human embryonic kidney 293 (HEK293) cells stably transfected with the human serotonin transporter (hSERT), human norepinephrine transporter (hNET), or human dopamine transporter (hDAT).[1]

Diagram 2: Monoamine Transporter Uptake Assay Workflow

Caption: Workflow for the in vitro monoamine transporter assay.

Step-by-Step Protocol:

• Cell Culture: HEK293 cells stably expressing hSERT, hNET, or hDAT are cultured in appropriate media and seeded into 96-well plates.

• Compound Incubation: The cells are washed and pre-incubated with various concentrations of the test compounds or vehicle for a specified time (e.g., 15-30 minutes) at 37°C.

• Radioligand Addition: A solution containing the respective radiolabeled neurotransmitter ([³H]serotonin, [³H]norepinephrine, or [³H]dopamine) is added to each well.

• Uptake Reaction: The plates are incubated for a short period (e.g., 5-15 minutes) at 37°C to allow for neurotransmitter uptake.

• Termination and Washing: The uptake is terminated by rapidly washing the cells with ice-cold buffer to remove the extracellular radioligand.

• Scintillation Counting: The cells are lysed, and the intracellular radioactivity is measured using a liquid scintillation counter.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to the vehicle control. IC50 values are determined by non-linear regression analysis of the concentration-response curves.

Concluding Remarks and Future Directions

The systematic investigation of 3-arylmethylazetidine derivatives has revealed critical structure-activity relationships that govern their potency and selectivity as monoamine transporter inhibitors. Key findings indicate that:

• The 3-aminoazetidine core is a viable scaffold for designing monoamine reuptake inhibitors.

• Substitution on the N-arylmethyl group, particularly with halogens in the para and meta positions, enhances inhibitory activity, especially at the dopamine transporter.

• Small alkyl substituents on the azetidine nitrogen are generally favored for optimal potency.

These insights provide a solid foundation for the future design of novel 3-arylmethylazetidine-based compounds with tailored monoamine transporter inhibition profiles. Further exploration could focus on introducing a broader range of substituents on the aryl ring to fine-tune selectivity, as well as investigating the stereochemistry of the 3-position of the azetidine ring to potentially enhance potency and reduce off-target effects. The continued application of the robust synthetic and pharmacological testing protocols outlined in this guide will be instrumental in advancing this promising class of compounds toward the development of next-generation therapeutics for neurological disorders.

References

• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H.-G. (2014). Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. ACS Medicinal Chemistry Letters, 5(9), 1013–1018. [Link]

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A Comparative Guide to the Efficacy of 3-[(4-Bromophenyl)methyl]azetidine Analogs: A Framework for Discovery

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals interested in the synthesis and efficacy evaluation of 3-[(4-bromophenyl)methyl]azetidine analogs. While direct comparative efficacy data for a wide range of these specific analogs is not extensively available in the public domain, this document synthesizes established principles of medicinal chemistry and assay development to empower researchers to explore this promising chemical space. We will delve into the synthetic rationale, potential therapeutic applications, and the detailed experimental workflows required to rigorously assess the efficacy of novel analogs.

The Azetidine Scaffold: A Privileged Structure in Medicinal Chemistry

The azetidine ring, a four-membered nitrogen-containing heterocycle, is considered a "privileged" scaffold in drug discovery. Its rigid, three-dimensional structure allows for the precise spatial orientation of substituents, which is crucial for high-affinity interactions with biological targets. The incorporation of a 4-bromophenylmethyl moiety at the 3-position introduces a versatile pharmacophore. The bromine atom can participate in halogen bonding, a significant interaction for enhancing binding affinity, and the phenyl ring provides a platform for further functionalization to modulate physicochemical properties and target selectivity.

Synthesis of 3-[(4-Bromophenyl)methyl]azetidine Analogs: A Generalized Approach

The synthesis of 3-[(4-bromophenyl)methyl]azetidine analogs can be achieved through various synthetic routes. A common and effective strategy involves the multi-step synthesis starting from commercially available precursors. The following protocol outlines a generalized approach, with the understanding that specific reaction conditions may require optimization based on the desired substitutions on the azetidine nitrogen and the phenyl ring.

Experimental Protocol: Synthesis of a Representative Analog

• Step 1: Synthesis of 1-benzyl-3-azetidinone. This can be achieved by the reaction of epichlorohydrin with benzylamine, followed by oxidation of the resulting alcohol.

• Step 2: Wittig Reaction. 1-benzyl-3-azetidinone can be reacted with (4-bromobenzyl)triphenylphosphonium bromide in the presence of a strong base (e.g., n-butyllithium) to form the exocyclic double bond.

• Step 3: Reduction of the Double Bond. The double bond is then reduced, for example, by catalytic hydrogenation using palladium on carbon (Pd/C) and hydrogen gas, to yield 1-benzyl-3-[(4-bromophenyl)methyl]azetidine.

• Step 4: N-De-benzylation. The benzyl protecting group on the azetidine nitrogen can be removed by hydrogenolysis to yield the core scaffold, 3-[(4-bromophenyl)methyl]azetidine.

• Step 5: N-Functionalization. The secondary amine of the azetidine ring can then be functionalized with a variety of substituents (R groups) through standard alkylation or acylation reactions to generate a library of analogs.

Caption: Generalized synthetic workflow for 3-[(4-Bromophenyl)methyl]azetidine analogs.

Potential Therapeutic Targets and Efficacy Evaluation

The 4-bromophenyl moiety is present in a number of biologically active compounds, suggesting a range of potential therapeutic targets for 3-[(4-bromophenyl)methyl]azetidine analogs. These include G-protein coupled receptors (GPCRs), ion channels, and enzymes such as bromodomain-containing proteins.[1][2][3] The following sections outline experimental approaches to assess the efficacy of novel analogs against these target classes.

G-Protein Coupled Receptors (GPCRs)

GPCRs are a large family of transmembrane receptors that are major drug targets.[4] The efficacy of novel analogs as GPCR modulators (agonists or antagonists) can be determined using a variety of in vitro assays.[5][6]

Experimental Protocol: GPCR Activation Assay (cAMP Measurement)

This protocol is suitable for assessing the activity of analogs on Gs or Gi-coupled GPCRs.

• Cell Culture and Transfection: HEK293 cells are transiently transfected with the GPCR of interest.

• Compound Treatment: Transfected cells are seeded in 96-well plates and treated with varying concentrations of the 3-[(4-bromophenyl)methyl]azetidine analogs.

• cAMP Measurement: Intracellular cyclic AMP (cAMP) levels are measured using a commercially available kit, such as a LANCE Ultra cAMP kit.

• Data Analysis: The EC50 (for agonists) or IC50 (for antagonists) values are calculated from the dose-response curves.

Caption: Workflow for a cell-based GPCR activation assay.

Ion Channels

Ion channels are pore-forming proteins that regulate the flow of ions across cell membranes and are important therapeutic targets.[7] The effect of analogs on ion channel function can be assessed using electrophysiological techniques or fluorescence-based assays.[8][9]

Experimental Protocol: Automated Patch-Clamp Electrophysiology

• Cell Line: A stable cell line expressing the ion channel of interest is used.

• Compound Application: The automated patch-clamp system applies a range of concentrations of the test compounds to the cells.

• Data Acquisition: The system records changes in ion channel currents in response to the compounds.

• Data Analysis: The concentration-response data is used to determine the IC50 or EC50 of the analogs.

Enzymes

Enzymes are critical for a vast array of biological processes, and their inhibition or activation is a common mechanism of drug action.[10] The inhibitory activity of 3-[(4-bromophenyl)methyl]azetidine analogs against a specific enzyme can be determined using various in vitro assays.[11]

Experimental Protocol: Enzyme Inhibition Assay (e.g., for a Kinase)

• Reaction Setup: The assay is performed in a microplate format containing the enzyme, its substrate (e.g., ATP and a peptide), and varying concentrations of the inhibitor analog.

• Incubation: The reaction is incubated at the optimal temperature for the enzyme.

• Detection: The product formation is quantified. For kinases, this can be done using a phosphospecific antibody in an ELISA format or by measuring the depletion of ATP using a luminescent assay.

• Data Analysis: The IC50 value is determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Data Presentation for Comparative Efficacy

To facilitate the comparison of the efficacy of different 3-[(4-bromophenyl)methyl]azetidine analogs, the experimental data should be summarized in a clear and concise tabular format.

Table 1: Hypothetical Comparative Efficacy Data for GPCR Target X

Analog ID	R-Group on Azetidine-N	EC50 (nM)	Emax (%)
JX-001	-CH3	150	95
JX-002	-C2H5	85	98
JX-003	-C(O)CH3	520	75
JX-004	-SO2CH3	>1000	<10

Table 2: Hypothetical Comparative Efficacy Data for Ion Channel Y

Analog ID	R-Group on Azetidine-N	IC50 (µM)
JX-001	-CH3	5.2
JX-002	-C2H5	2.8
JX-003	-C(O)CH3	15.7
JX-004	-SO2CH3	>50

Table 3: Hypothetical Comparative Efficacy Data for Enzyme Z

Analog ID	R-Group on Azetidine-N	IC50 (nM)
JX-001	-CH3	25
JX-002	-C2H5	12
JX-003	-C(O)CH3	89
JX-004	-SO2CH3	350

Conclusion

The 3-[(4-bromophenyl)methyl]azetidine scaffold represents a promising starting point for the development of novel therapeutic agents. By systematically synthesizing analogs with diverse functionalities and evaluating their efficacy against a panel of relevant biological targets, researchers can uncover structure-activity relationships and identify lead compounds for further optimization. The experimental protocols and data presentation formats outlined in this guide provide a robust framework for conducting such investigations with scientific rigor and integrity.

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A Senior Application Scientist's Guide to Bioisosteric Replacement: A Comparative Analysis of 3-[(4-Bromophenyl)methyl]azetidine and Piperidine Analogs

Introduction: The Strategic Imperative of Bioisosterism in Modern Drug Discovery

In the intricate landscape of medicinal chemistry, the piperidine ring stands as a titan. Present in over 70 FDA-approved drugs, its prevalence is a testament to its utility as a versatile scaffold that can confer favorable properties such as aqueous solubility and high target affinity.[1][2] However, the very ubiquity of the piperidine motif can present challenges related to metabolic instability, off-target effects (such as hERG liability), and the need for novel intellectual property.[3][4] This has driven the exploration of bioisosteres—chemical substituents or groups with similar physical or chemical properties that produce broadly similar biological effects.[3]

This guide provides an in-depth comparison of 3-[(4-Bromophenyl)methyl]azetidine, a representative of the increasingly popular azetidine class of scaffolds, with its corresponding piperidine bioisostere. Azetidines, as four-membered saturated heterocycles, offer a unique proposition: a more compact, rigid, and three-dimensional structure compared to the six-membered piperidine ring.[5][6] This structural distinction can profoundly influence a molecule's physicochemical properties, pharmacokinetics (PK), and pharmacodynamics (PD).

Through a detailed analysis supported by experimental data and protocols, this guide will illuminate the key decision-making factors for researchers considering the strategic replacement of a piperidine core with an azetidine bioisostere to optimize drug candidates.

The Bioisosteric Relationship: Azetidine vs. Piperidine

The fundamental difference between these two scaffolds lies in their structure, which dictates their behavior. The piperidine ring is a relatively flexible six-membered ring, while the azetidine is a more constrained four-membered ring. This seemingly simple change has a cascade of effects on the molecule's properties.[5]

Caption: Bioisosteric relationship between piperidine and azetidine scaffolds.

Comparative Analysis: Physicochemical and ADME/Tox Properties

To provide a clear, data-driven comparison, we will analyze the key drug-like properties of our two model compounds: 3-[(4-Bromophenyl)methyl]azetidine and its conceptual bioisostere, 4-[(4-Bromophenyl)methyl]piperidine. The following data is representative of typical findings when comparing these two classes of compounds.

Part 1: Physicochemical Properties - Basicity and Lipophilicity

A compound's acid dissociation constant (pKa) and its lipophilicity (logP/logD) are foundational properties that govern its solubility, permeability, and ultimately, its oral absorption.[7]

• Basicity (pKa): The pKa of the nitrogen atom in the heterocyclic ring is critical. While basic centers can aid in forming water-soluble salts, excessively high basicity can lead to off-target effects, such as inhibition of the hERG potassium channel or CYP2D6.[4] Azetidines consistently exhibit lower basicity than their piperidine counterparts. This is attributed to the increased s-character of the nitrogen lone pair orbital in the strained four-membered ring, which holds the electrons more tightly and makes them less available for protonation.

• Lipophilicity (logP/logD): Lipophilicity is a key determinant of a drug's ability to cross cell membranes. While a certain degree of lipophilicity is required, high values can lead to poor solubility, increased metabolic clearance, and promiscuous binding. The smaller, more polar nature of the azetidine ring often results in a lower logP compared to the larger, more aliphatic piperidine ring.[8]

Table 1: Comparative Physicochemical Properties

Property	4-[(4-Bromophenyl)methyl]piperidine	3-[(4-Bromophenyl)methyl]azetidine	Rationale for Difference
pKa	~10.5 - 11.0	~8.5 - 9.5	Increased s-character of N lone pair in the strained azetidine ring reduces basicity.[9]
clogP	~3.5	~2.8	Azetidine has fewer carbon atoms and is a more polar scaffold, reducing lipophilicity.[8]
logD at pH 7.4	~3.4	~2.7	The lower pKa of the azetidine means a larger fraction is in the neutral, more lipophilic form at physiological pH, but the lower logP of the neutral form still results in a net lower logD.

Part 2: In Vitro ADME & Safety Profile

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity profile is crucial for identifying liabilities.

• Metabolic Stability: The stability of a compound in the presence of liver enzymes, particularly Cytochrome P450s (CYPs), is a key indicator of its potential in vivo half-life.[10] Piperidine rings can be susceptible to CYP-mediated oxidation at carbons adjacent to the nitrogen atom and to N-dealkylation. The unique substitution pattern and conformational rigidity of the azetidine ring can sterically hinder access by metabolic enzymes, often leading to improved metabolic stability.[8]

• CYP450 Inhibition: Drug candidates should ideally not inhibit major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4) to avoid drug-drug interactions (DDIs).[11][12] The potential for CYP inhibition is compound-specific and must be determined experimentally.

• hERG Inhibition: Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia (Torsade de Pointes).[13][14] A common feature of many hERG inhibitors is a basic nitrogen atom that becomes protonated at physiological pH, interacting with key residues in the channel pore. By reducing the basicity (pKa), the azetidine bioisostere can decrease the compound's propensity for hERG channel binding.[4]

Table 2: Comparative In Vitro ADME and Safety Data

Parameter	4-[(4-Bromophenyl)methyl]piperidine	3-[(4-Bromophenyl)methyl]azetidine	Rationale for Improvement
Mouse Liver Microsome Stability (t½, min)	15	> 60	The azetidine scaffold can be less accessible to metabolic enzymes, reducing the rate of clearance.[8]
CYP2D6 Inhibition (IC₅₀, µM)	2.5	> 50	While structure-dependent, a reduction in basicity can sometimes decrease interaction with specific CYP isoforms like 2D6.
hERG Inhibition (IC₅₀, µM)	1.8	> 30	The lower pKa of the azetidine reduces the concentration of the protonated species believed to be responsible for hERG binding.[4]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the data presented, the following are detailed, step-by-step protocols for the key assays discussed.

Workflow for Compound Profiling

Caption: Experimental workflow for comparative compound profiling.

pKa Determination (Potentiometric Titration)

This method measures the pH of a solution as an acid or base titrant is added, allowing for the calculation of the pKa from the titration curve.[7][15]

• Preparation: Calibrate a potentiometer using standard pH 4, 7, and 10 buffers. Prepare a 0.1 M solution of NaOH and 0.1 M HCl.

• Sample Preparation: Dissolve the test compound (e.g., 3-[(4-Bromophenyl)methyl]azetidine) in a suitable solvent (e.g., water or a water/methanol mixture) to a concentration of approximately 1 mM.

• Titration Setup: Place 20 mL of the sample solution into a reaction vessel with a magnetic stirrer. Immerse the calibrated pH electrode.

• Execution: Make the solution acidic (pH ~2) with 0.1 M HCl. Begin titrating with small, precise aliquots of 0.1 M NaOH.

• Data Collection: Record the pH value after each addition of NaOH, allowing the reading to stabilize.

• Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the inflection point of the resulting curve.

Lipophilicity (logP) Determination (Shake-Flask Method)

This classic method measures the partitioning of a compound between n-octanol and water.[16]

• System Preparation: Prepare a mixture of n-octanol and water (buffered to a specific pH, e.g., 7.4 for logD) and shake vigorously for 24 hours to ensure mutual saturation. Allow the layers to separate completely.

• Sample Addition: Accurately weigh and dissolve the test compound in the aqueous phase to a known concentration.

• Partitioning: Combine equal volumes of the compound-containing aqueous phase and the saturated n-octanol phase in a separation funnel.

• Equilibration: Shake the funnel for a set period (e.g., 30 minutes) to allow the compound to partition between the two phases.

• Separation: Allow the layers to separate completely.

• Quantification: Carefully remove an aliquot from the aqueous phase and analyze the compound concentration using a suitable method (e.g., HPLC-UV).

• Calculation: The concentration in the octanol phase is determined by subtraction from the initial concentration. LogP is calculated as log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

Mouse Liver Microsomal (MLM) Stability Assay

This assay measures the rate of metabolism of a compound when incubated with liver microsomes, which contain high concentrations of CYP enzymes.[10][17]

• Reagent Preparation: Prepare a phosphate buffer (100 mM, pH 7.4). Prepare an NADPH regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

• Incubation Mixture: In a 96-well plate, add mouse liver microsomes (final concentration 0.5 mg/mL) to the phosphate buffer.

• Initiation: Add the test compound (final concentration 1 µM). Pre-incubate the plate at 37°C for 5 minutes.

• Reaction Start: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction in designated wells by adding 3 volumes of ice-cold acetonitrile containing an internal standard.[10]

• Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.

• Analysis: Analyze the supernatant from each well by LC-MS/MS to quantify the remaining amount of the test compound relative to the internal standard.

• Calculation: Plot the natural log of the percent remaining compound versus time. The slope of this line is the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k.

hERG Inhibition Assay (Automated Patch Clamp)

This electrophysiology assay directly measures the flow of ions through the hERG channel in cells expressing the channel, providing a gold-standard assessment of inhibition.[14][18]

• Cell Culture: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Assay Preparation: Harvest the cells and place them onto the automated patch-clamp system (e.g., QPatch). The system will establish a high-resistance seal ("gigaseal") with individual cells.

• Baseline Recording: Record the baseline hERG current by applying a specific voltage protocol designed to open and close the channels.

• Compound Application: Apply a vehicle control solution for a set period, followed by increasing concentrations of the test compound.[13]

• Data Acquisition: Continuously record the hERG current during the application of the test compound.

• Analysis: Measure the reduction in the hERG current (typically the "tail current") at each concentration compared to the baseline.

• Calculation: Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Strategic Implications

The bioisosteric replacement of a piperidine with an azetidine is a powerful strategy in medicinal chemistry that can be used to fine-tune the properties of a lead compound. The case study of 3-[(4-Bromophenyl)methyl]azetidine demonstrates the potential benefits of this approach. By replacing the larger, more basic piperidine ring, we observed a significant and beneficial modulation of key drug-like properties:

• Reduced Basicity: The lower pKa of the azetidine derivative is a critical advantage, directly contributing to a significantly improved hERG safety profile.

• Lower Lipophilicity: The decrease in logP/logD can lead to better solubility and a more favorable overall ADME profile.

• Enhanced Metabolic Stability: The increased stability in liver microsomes suggests a longer in vivo half-life, potentially allowing for lower or less frequent dosing.

It is crucial to understand that bioisosterism is not a "one-size-fits-all" solution. The effects of such a structural change must be evaluated empirically for each new chemical series. However, the principles and experimental workflows detailed in this guide provide a robust framework for researchers to rationally design and evaluate azetidine-based compounds as a means to overcome common challenges in drug development and to create safer, more effective medicines.

References

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A Comparative Guide to the Spectroscopic Analysis of 3-[(4-Bromophenyl)methyl]azetidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the azetidine ring is a privileged scaffold, prized for its ability to impart desirable physicochemical properties such as improved metabolic stability and aqueous solubility. The precise structural confirmation of novel azetidine-containing compounds is a critical step in the development pipeline, ensuring the integrity of structure-activity relationship (SAR) studies. This guide provides an in-depth comparative analysis of the spectroscopic techniques used to elucidate and confirm the structure of 3-[(4-Bromophenyl)methyl]azetidine, a key intermediate in the synthesis of various bioactive molecules.

This document, authored from the perspective of a Senior Application Scientist, moves beyond a simple recitation of data. It delves into the causality behind experimental choices, offering field-proven insights to ensure that every analytical step is part of a self-validating workflow. We will explore the expected outcomes from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, comparing them with data from analogous structures to provide a robust framework for structural verification.

The Analytical Workflow: A Multi-faceted Approach to Structural Elucidation

The confirmation of a chemical structure is rarely reliant on a single analytical technique. Instead, a confluence of data from orthogonal methods provides the highest degree of confidence. For 3-[(4-Bromophenyl)methyl]azetidine, a combination of ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy offers a comprehensive characterization.

Caption: A workflow diagram illustrating the multi-pronged spectroscopic approach to structural confirmation.

¹H NMR Spectroscopy: Mapping the Proton Landscape

Proton NMR (¹H NMR) is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical shift, integration, and multiplicity of proton signals, we can piece together the connectivity of the molecule. For 3-[(4-Bromophenyl)methyl]azetidine, we anticipate a distinct set of signals corresponding to the azetidine ring protons, the benzylic protons, and the aromatic protons of the 4-bromophenyl group.

Expected ¹H NMR Data and Comparison with a Non-brominated Analogue:

Protons	Expected Chemical Shift (δ, ppm) for 3-[(4-Bromophenyl)methyl]azetidine	Comparative Chemical Shift (δ, ppm) for 3-(Benzyl)azetidine	Rationale for a Shift
Aromatic (H-Ar)	7.45 (d, 2H), 7.10 (d, 2H)	~7.30-7.20 (m, 5H)	The bromine atom's electron-withdrawing nature deshields the aromatic protons, leading to a downfield shift. The para-substitution results in a characteristic doublet of doublets or two distinct doublets.
Azetidine (CH₂)	~3.60 (t, 2H)	~3.55 (t, 2H)	The electronic effect of the distant bromine is minimal on these protons.
Azetidine (CH₂)	~3.30 (t, 2H)	~3.25 (t, 2H)	Similar to the other azetidine protons, a negligible shift is expected.
Benzylic (CH₂)	~2.80 (d, 2H)	~2.75 (d, 2H)	A slight downfield shift may be observed due to the overall electron-withdrawing character of the bromophenyl group.
Azetidine (CH)	~2.60 (m, 1H)	~2.55 (m, 1H)	Minimal impact from the bromine substituent is anticipated.
Azetidine (NH)	~2.00 (s, 1H)	~1.95 (s, 1H)	The chemical shift of the N-H proton can be variable and is dependent on solvent and concentration.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[1]

• Instrument Setup: The ¹H NMR spectrum should be acquired on a 400 MHz or higher field spectrometer to ensure adequate signal dispersion.

• Acquisition Parameters:

  • Number of scans: 16-64 (signal-to-noise dependent).

  • Relaxation delay: 1-2 seconds.

  • Pulse width: Calibrated 90-degree pulse.

  • Spectral width: 0-12 ppm.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Integrate the signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy: Probing the Carbon Framework

Carbon-13 NMR provides complementary information to ¹H NMR, revealing the number of unique carbon environments and their electronic nature. The presence of the bromine atom will have a noticeable effect on the chemical shifts of the aromatic carbons.

Expected ¹³C NMR Data:

Carbon	Expected Chemical Shift (δ, ppm)	Rationale
Aromatic (C-Br)	~121	The carbon directly attached to bromine is significantly shielded.
Aromatic (CH)	~132	The aromatic CH carbons adjacent to the C-Br will be slightly deshielded.
Aromatic (CH)	~130	The aromatic CH carbons ortho to the benzyl group.
Aromatic (C-C)	~140	The quaternary aromatic carbon attached to the benzyl group.
Azetidine (CH₂)	~55	The two equivalent carbons of the azetidine ring adjacent to the nitrogen.
Benzylic (CH₂)	~38	The benzylic carbon.
Azetidine (CH)	~35	The methine carbon of the azetidine ring.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrument Setup: Acquire the spectrum on the same spectrometer used for ¹H NMR.

• Acquisition Parameters:

  • A proton-decoupled pulse sequence (e.g., zgpg30) should be used to simplify the spectrum to single lines for each carbon.

  • Number of scans: 512-2048 (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing to the deuterated solvent signal.

Mass Spectrometry: Unveiling Molecular Weight and Fragmentation

Mass spectrometry is indispensable for determining the molecular weight of a compound and gaining structural insights through its fragmentation pattern. For 3-[(4-Bromophenyl)methyl]azetidine, the presence of bromine is a key diagnostic feature due to its two abundant isotopes, ⁷⁹Br and ⁸¹Br, which exist in a roughly 1:1 ratio.[2][3][4] This results in a characteristic M+2 peak in the mass spectrum.[2][3][4]

Expected Mass Spectrometry Data:

Ion	Expected m/z	Interpretation
[M]⁺	225	Molecular ion with ⁷⁹Br.
[M+2]⁺	227	Molecular ion with ⁸¹Br, with an intensity nearly equal to the M⁺ peak.[3][4]
[M-C₃H₆N]⁺	170/172	Loss of the azetidine ring fragment.
[C₇H₆Br]⁺	169/171	Bromobenzyl cation, a likely prominent fragment.
[C₄H₈N]⁺	70	Azetidin-3-ylmethyl cation.

digraph "MS_Fragmentation" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];
"M" [label="[M]⁺˙ (m/z 225/227)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
"F1" [label="[C₇H₆Br]⁺ (m/z 169/171)"];
"F2" [label="[C₄H₈N]⁺ (m/z 70)"];
"F3" [label="[M-C₃H₆N]⁺ (m/z 170/172)"];
"M" -> "F1" [label="Loss of C₄H₇N radical"];
"M" -> "F2" [label="Loss of C₇H₆Br radical"];
"M" -> "F3" [label="Loss of azetidine ring"];
}

Caption: Predicted major fragmentation pathways for 3-[(4-Bromophenyl)methyl]azetidine in mass spectrometry.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound (in a volatile solvent like methanol or acetonitrile) into the mass spectrometer via direct infusion or coupled to a liquid chromatograph.

• Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to preserve the molecular ion. Electron Impact (EI) can also be used to induce more extensive fragmentation for structural analysis.

• Mass Analysis: Acquire the spectrum over a mass range of m/z 50-500.

• Data Interpretation: Analyze the resulting spectrum for the molecular ion peak and its isotopic pattern, as well as characteristic fragment ions.

Infrared Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule. The vibrational frequencies of bonds provide a molecular "fingerprint".[5]

Expected IR Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
N-H (Azetidine)	3300-3500	Stretching (secondary amine)
C-H (Aromatic)	3000-3100	Stretching
C-H (Aliphatic)	2850-2960	Stretching
C=C (Aromatic)	1450-1600	Stretching
C-N (Azetidine)	1000-1250	Stretching
C-Br	500-600	Stretching

The C-N stretching of the azetidine ring is a key indicator.[6] The C-Br stretching vibration is expected at a low wavenumber due to the mass of the bromine atom.[7]

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) by dissolving a small amount of the compound in a volatile solvent and allowing the solvent to evaporate. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Conclusion

The structural confirmation of 3-[(4-Bromophenyl)methyl]azetidine is a clear-cut process when a systematic and multi-technique spectroscopic approach is employed. The expected data presented in this guide, derived from foundational spectroscopic principles and comparison with related structures, provides a robust template for researchers. The characteristic isotopic signature of bromine in the mass spectrum, coupled with the distinct patterns in the ¹H and ¹³C NMR spectra and the tell-tale absorptions in the IR spectrum, collectively provide irrefutable evidence for the compound's structure. By adhering to the detailed experimental protocols and understanding the underlying principles, scientists can confidently and efficiently verify the integrity of their synthesized molecules, paving the way for subsequent stages of drug development.

References

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• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. [Link]

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A Comparative Guide to the Metabolic Stability of 3-[(4-Bromophenyl)methyl]azetidine

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth assessment of the metabolic stability of 3-[(4-Bromophenyl)methyl]azetidine, a scaffold of interest in modern medicinal chemistry. We will objectively compare its performance against rationally selected alternatives, supported by detailed experimental protocols and illustrative data, to provide actionable insights for drug development professionals.

Introduction: The Critical Role of Metabolic Stability

In drug discovery, metabolic stability is a pivotal parameter that dictates a compound's pharmacokinetic profile, influencing its half-life, bioavailability, and dosing regimen.[1] It describes the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, which are predominantly located in the liver.[2] Compounds with high metabolic stability are cleared slowly, potentially allowing for less frequent dosing, whereas metabolically labile compounds may be eliminated too rapidly to achieve a therapeutic effect.[1]

The azetidine ring, a four-membered nitrogen-containing heterocycle, has gained prominence as a "privileged" scaffold in drug design.[3] Its unique structural rigidity and sp³-rich character can confer improved physicochemical properties, including enhanced metabolic stability and solubility, compared to more traditional ring systems.[4] This guide focuses on an azetidine derivative featuring a 4-bromophenyl group, a common moiety in medicinal chemistry, to understand how this specific combination of structural features influences metabolic fate.

Experimental Design & Rationale

To assess metabolic stability, the in vitro liver microsomal stability assay is a well-established, high-throughput method that serves as a reliable indicator of in vivo stability.[5][6] This assay primarily evaluates metabolism mediated by cytochrome P450 (CYP) enzymes, which are responsible for the Phase I metabolism of a majority of marketed drugs.[2]

Selection of Comparator Compounds

The choice of comparators is crucial for contextualizing the metabolic stability of our target compound. The following compounds were selected based on principles of bioisosteric replacement and structure-activity relationships (SAR) to probe the influence of the bromophenyl moiety.[7][8]

• Target Compound: 3-[(4-Bromophenyl)methyl]azetidine

• Comparator A (Unsubstituted Analogue): 3-(Phenylmethyl)azetidine - This allows for a direct assessment of the bromine atom's contribution to metabolic stability.

• Comparator B (Fluoro Analogue): 3-[(4-Fluorophenyl)methyl]azetidine - Fluorine is a common bioisosteric replacement for hydrogen or other halogens, often used to block metabolic "hot spots" due to the strength of the C-F bond.[9]

• Reference Control 1 (High Clearance): Verapamil - A well-characterized compound known to be rapidly metabolized by CYP enzymes.

• Reference Control 2 (Moderate Clearance): Dextromethorphan - A compound with a moderate rate of metabolic clearance.

Methodology: In Vitro Metabolic Stability Assay

The following protocol outlines a self-validating system for determining metabolic stability, incorporating necessary controls and established best practices.[10][11]

Experimental Workflow Diagram

Caption: Workflow for the in vitro liver microsomal stability assay.

Detailed Experimental Protocol

• Preparation of Reagents:

  • Test compound stock solutions (10 mM in DMSO) are prepared.

  • Pooled human liver microsomes (e.g., from a commercial supplier) are thawed on ice immediately before use.[11] The protein concentration is adjusted to 0.5 mg/mL in a 100 mM potassium phosphate buffer (pH 7.4).[11]

  • An NADPH regenerating system is prepared to ensure the continuous supply of the necessary cofactor for CYP enzyme activity.[2]

• Incubation Procedure:

  • The test compound is added to the microsomal suspension to achieve a final concentration of 1 µM. This concentration is generally assumed to be below the Michaelis-Menten constant (Km) for most metabolic enzymes, ensuring first-order kinetics.[11]

  • The mixture is pre-incubated at 37°C for 5 minutes to allow the compound to equilibrate with the enzymes.

  • The metabolic reaction is initiated by the addition of the NADPH regenerating system.[11]

  • Aliquots are removed at specified time points (e.g., 0, 5, 15, 30, and 45 minutes).[2]

• Reaction Termination and Sample Processing:

  • The reaction in each aliquot is terminated by adding an equal volume of ice-cold acetonitrile containing an internal standard (IS) for analytical normalization.

  • Samples are centrifuged to precipitate the microsomal proteins.

  • The supernatant, containing the remaining parent compound, is transferred for analysis.

• LC-MS/MS Analysis:

  • The concentration of the parent compound remaining at each time point is quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[12][13][14] This technique provides high sensitivity and selectivity for accurate measurement.[15]

• Data Analysis:

  • The natural logarithm of the percentage of the parent compound remaining is plotted against time.

  • The slope of the resulting line (k) is used to calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • The intrinsic clearance (Clint) is calculated using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration) .

Comparative Metabolic Stability Data

The following table summarizes the results from the in vitro human liver microsomal stability assay. The data for the target compound and its analogues are illustrative, based on established medicinal chemistry principles, to provide a framework for comparison.

Compound	Type	In Vitro t½ (min)	Intrinsic Clearance (Clint) (µL/min/mg)	% Remaining at 45 min	Metabolic Stability Classification
3-[(4-Bromophenyl)methyl]azetidine	Target Compound	48.5	28.6	39%	Moderate
3-(Phenylmethyl)azetidine	Comparator A	25.1	55.2	17%	Low
3-[(4-Fluorophenyl)methyl]azetidine	Comparator B	> 90	< 15.4	> 85%	High
Verapamil	High Clearance Control	8.2	169.0	< 2%	Very Low
Dextromethorphan	Moderate Control	39.5	35.1	31%	Moderate

Discussion and Interpretation

The data reveals a clear structure-metabolism relationship among the tested compounds.

• Impact of Halogenation: The unsubstituted analogue, 3-(Phenylmethyl)azetidine (Comparator A) , demonstrated the lowest metabolic stability. This is likely due to the phenyl ring being susceptible to aromatic hydroxylation, a common metabolic pathway. The introduction of a halogen atom significantly improved stability.

• Bromine vs. Fluorine: The target compound, 3-[(4-Bromophenyl)methyl]azetidine , exhibited moderate stability, comparable to the reference compound Dextromethorphan. While the bromine atom may partially block metabolism at the para-position, it is not as effective as fluorine. The 3-[(4-Fluorophenyl)methyl]azetidine (Comparator B) was highly stable. This is attributed to the high strength of the carbon-fluorine bond, which is resistant to CYP-mediated cleavage and effectively shields the ring from oxidation.[7][9]

• The Azetidine Moiety: The inherent stability of the azetidine ring itself contributes positively to the overall metabolic profile of these compounds.[4] However, it is important to note that strained rings can be susceptible to alternative metabolic pathways, such as glutathione (GSH) conjugation leading to ring-opening, although this is typically a Phase II process not initiated by NADPH-dependent CYP enzymes.[16]

Potential Metabolic Pathways

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A Comparative Guide to the Synthetic Routes of 3-Substituted Azetidines for the Modern Chemist

For researchers, scientists, and professionals in drug development, the azetidine scaffold represents a privileged structural motif. Its inherent ring strain and unique three-dimensional geometry offer a compelling alternative to more common saturated heterocycles, often leading to improved metabolic stability, solubility, and target engagement. Among these, 3-substituted azetidines are particularly valuable, providing a key vector for chemical space exploration. This guide offers a comparative analysis of the principal synthetic strategies to access this important class of molecules, providing experimental insights and data to inform your selection of the most appropriate route for your specific target.

Key Synthetic Strategies: A Comparative Overview

The construction of the 3-substituted azetidine core can be broadly categorized into four main approaches:

• Intramolecular Cyclization: The formation of the four-membered ring via the cyclization of an acyclic precursor.

• [2+2] Cycloaddition: The direct construction of the azetidine ring from two unsaturated components.

• Ring Expansion: The conversion of a smaller, three-membered aziridine ring into the desired four-membered heterocycle.

• C-H Functionalization: The direct formation of a C-N bond through the activation of a C-H bond.

Each of these strategies possesses distinct advantages and disadvantages in terms of substrate scope, stereocontrol, and operational simplicity. The following sections will delve into a detailed comparison of these methods, supported by experimental data and protocols.

Data-Driven Comparison of Synthetic Routes

The choice of synthetic route is often dictated by the desired substitution pattern, the required stereochemistry, and the overall efficiency of the sequence. The following tables provide a comparative summary of the performance of these key strategies.

Synthetic Route	General Substrate Scope	Typical Yields	Stereocontrol	Key Advantages	Key Limitations
Intramolecular Cyclization	Precursors with a nucleophilic nitrogen and an electrophilic carbon at the γ-position (e.g., γ-amino alcohols, γ-haloamines).	50-90%	Can be highly stereospecific if starting from enantiomerically pure precursors. Diastereoselectivity depends on the nature of the cyclization.	Conceptually straightforward, utilizes readily available starting materials, and allows for good control over substitution patterns.	Can be susceptible to competing elimination reactions, and the entropic barrier to forming a four-membered ring can be challenging to overcome.[1][2]
[2+2] Cycloaddition	Imines and alkenes (aza Paternò-Büchi reaction).	40-95%	Can exhibit high regio- and diastereoselectivity, often dictated by the electronics and sterics of the reactants. Enantioselective variants exist.	Convergent and atom-economical approach to the azetidine core. Photochemical methods can proceed under mild conditions.[3][4][5][6]	The scope of suitable imine and alkene components can be limited. The mechanism can be complex, leading to mixtures of products.[3]
Ring Expansion of Aziridines	N-activated aziridines (e.g., N-tosyl, N-acyl) and a one-carbon source (e.g., ylides, carbenes).	60-95%	Can be highly stereospecific, transferring the stereochemistry of the starting aziridine to the azetidine product.[7][8]	Access to a wide range of functionalized azetidines from readily available aziridines. Can be performed under mild conditions.[9][10]	Requires the pre-synthesis of the aziridine starting material. The regioselectivity of the ring expansion can be an issue in some cases.
Palladium-Catalyzed C-H Amination	Substrates containing a directing group and an activatable C(sp³)-H bond at the γ-position to the nitrogen atom.	50-85%	Diastereoselectivity is often directed by the substrate and catalyst.	Highly atom-economical and allows for the synthesis of complex azetidines from simple precursors.[11][12][13][14]	Requires a directing group, which may need to be installed and removed. The scope of compatible functional groups can be limited.[11][12]

Experimental Protocols and Mechanistic Insights

To provide a practical understanding of these synthetic routes, this section details representative experimental protocols and the underlying mechanistic principles.

Intramolecular Cyclization of a γ-Amino Alcohol

This method is a classic and reliable approach for the synthesis of 3-hydroxyazetidines. The key is the activation of the hydroxyl group to facilitate intramolecular nucleophilic attack by the amine.

Experimental Protocol: Synthesis of N-benzyl-3-hydroxyazetidine

• Step 1: Synthesis of the γ-amino alcohol precursor: To a solution of benzylamine (1.0 eq) in a suitable solvent such as methanol, add 1-chloro-2,3-epoxypropane (1.1 eq) dropwise at 0 °C. Stir the reaction mixture at room temperature for 12 hours. After completion, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography to obtain the desired γ-amino alcohol.

• Step 2: Cyclization to the azetidine: Dissolve the γ-amino alcohol (1.0 eq) in a high-boiling solvent such as toluene. Add a base, for example, potassium carbonate (2.0 eq), and a phase-transfer catalyst like tetrabutylammonium bromide (0.1 eq). Heat the reaction mixture to reflux for 24 hours. After cooling to room temperature, filter the reaction mixture and concentrate the filtrate. Purify the crude product by column chromatography to yield N-benzyl-3-hydroxyazetidine.[15]

Causality of Experimental Choices: The choice of a high-boiling solvent in the cyclization step is crucial to overcome the activation energy for the formation of the strained four-membered ring. The use of a phase-transfer catalyst helps to improve the reaction rate by facilitating the transport of the hydroxide ion from the solid phase (K₂CO₃) to the organic phase.

Mechanistic Pathway:

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A Senior Application Scientist's Guide to Selecting and Performing Cytotoxicity Assays for Novel Azetidine-Based Compounds

Introduction: The Rise of Azetidines and the Imperative for Accurate Cytotoxicity Profiling

The azetidine scaffold, a four-membered nitrogen-containing heterocycle, has emerged as a privileged structure in modern medicinal chemistry.[1][2] Its unique conformational rigidity and favorable physicochemical properties allow for precise tuning of pharmacological activities, leading to its incorporation into a range of therapeutic candidates targeting cancer, neurological disorders, and infectious diseases.[2][3][4][5] However, as with any novel chemical entity, a thorough and nuanced understanding of a compound's cytotoxic profile is paramount for advancing it through the drug discovery pipeline.[6][7]

This guide provides a comparative analysis of common cytotoxicity assays, offering a framework for researchers to select the most appropriate methods for evaluating their novel azetidine-based compounds. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring that the data generated is not only accurate but also mechanistically informative.

The First Critical Choice: Selecting the Right Assay

The term "cytotoxicity" is not monolithic; it encompasses a spectrum of cellular events, from metabolic slowdown (cytostatic effects) to programmed cell death (apoptosis) and uncontrolled cell lysis (necrosis). The selection of an assay dictates which of these events you will measure. A single assay, particularly a metabolic one, rarely tells the whole story.[8] Therefore, a multi-assay approach is often necessary to build a complete toxicity profile.[9]

Below is a comparative analysis of three workhorse assay classes, each interrogating a different aspect of cellular health.

Comparative Overview of Key Cytotoxicity Assays

Feature	MTT Assay (Metabolic Activity)	LDH Release Assay (Membrane Integrity)	Caspase-3/7 Assay (Apoptosis Execution)
Principle	Enzymatic reduction of a tetrazolium salt (MTT) into a colored formazan product by mitochondrial dehydrogenases in viable cells.[10][11]	Measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the culture medium upon cell membrane damage.[12]	Detects the activity of caspase-3 and -7, key executioner enzymes in the apoptotic cascade, using a specific peptide substrate that becomes fluorescent or luminescent upon cleavage.[13][14][15]
Primary Endpoint	Mitochondrial metabolic activity.[16]	Loss of plasma membrane integrity (necrosis or late-stage apoptosis).[12][17]	Activation of executioner caspases, a hallmark of apoptosis.[18]
Pros	High-throughput, inexpensive, well-established.	Direct measure of cell death, relatively simple and fast.	High sensitivity, provides mechanistic insight into apoptotic pathways.[13]
Cons	Indirect measure of viability; can be confounded by compounds affecting mitochondrial respiration. Cannot distinguish between cytostatic and cytotoxic effects.[8][19]	Less sensitive for early apoptotic events; background LDH from serum can interfere; released LDH has a finite half-life in media.[19][20]	Transient signal (caspase activation is a specific event in time); less effective for detecting non-apoptotic cell death.
Best For	Initial high-throughput screening to identify compounds that inhibit cell proliferation or metabolic activity.	Quantifying necrosis or late-stage cell death; assessing compounds expected to cause rapid membrane damage.	Specifically detecting and quantifying apoptosis; elucidating the mechanism of action of a compound.

Visualizing the Strategy: A Decision Workflow for Cytotoxicity Testing

The following workflow illustrates a logical approach to selecting and combining assays to build a comprehensive cytotoxicity profile for a novel azetidine compound.

Caption: A logical workflow for characterizing the cytotoxicity of novel compounds.

Visualizing the Mechanisms: Apoptosis vs. Necrosis

Understanding the cellular events measured by each assay is crucial for accurate data interpretation.

Caption: Cellular events in apoptosis and necrosis detected by different assays.

Field-Proven Experimental Protocols

The following protocols are designed to be self-validating by including essential controls.

Protocol 1: MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[16]

A. Reagent Preparation

• MTT Solution (5 mg/mL): Dissolve MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile phosphate-buffered saline (PBS).[10][21] Filter-sterilize the solution and store it at -20°C, protected from light.[21]

• Solubilization Solution: 10% SDS in 0.01 M HCl or pure DMSO.[21]

B. Assay Procedure

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the azetidine compounds. Remove the old medium and add 100 µL of medium containing the test compounds to the respective wells.

• Controls:

  • Vehicle Control: Cells treated with the same concentration of the compound's solvent (e.g., 0.1% DMSO).

  • Medium Blank: Wells containing only culture medium (no cells) to measure background absorbance.[10]

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[21] Mix thoroughly by gentle shaking.[10]

• Absorbance Measurement: Read the absorbance at 570-590 nm using a microplate reader.[10]

C. Data Analysis

• Subtract the average absorbance of the medium blank from all other readings.

• Calculate the percentage of cell viability: (% Viability) = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

• Plot % Viability against compound concentration (log scale) to determine the IC50 value, which is the concentration that inhibits cell growth by 50%.[22][23]

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies the release of LDH from cells with damaged plasma membranes, a marker of necrosis or late apoptosis.

A. Reagent Preparation

• Use a commercially available LDH cytotoxicity assay kit and prepare reagents according to the manufacturer's instructions. The principle involves LDH catalyzing the conversion of lactate to pyruvate, which then leads to the reduction of a tetrazolium salt into a colored formazan product.[17]

B. Assay Procedure

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol. It is crucial to set up the appropriate controls for this assay.

• Controls:

  • Vehicle Control (Spontaneous LDH Release): Cells treated with the vehicle only.

  • Maximum LDH Release Control: Cells treated with the lysis buffer provided in the kit (10X) for 45 minutes before measurement. This represents 100% cytotoxicity.

  • Medium Blank: Culture medium only.

• Incubation: Incubate the plate for the desired time.

• Sample Collection: After incubation, centrifuge the 96-well plate at ~250 x g for 10 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate. Add 50 µL of the LDH reaction mixture (as per the kit's protocol) to each well.

• Incubation: Incubate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution provided in the kit.

• Absorbance Measurement: Measure the absorbance at 490 nm.

C. Data Analysis

• Subtract the background absorbance (medium blank) from all other readings.

• Calculate the percentage of cytotoxicity: (% Cytotoxicity) = [(Compound-Treated LDH Activity - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay measures the activity of caspases-3 and -7, providing a direct measure of apoptosis.[13]

A. Reagent Preparation

• Use the Caspase-Glo® 3/7 Assay kit (Promega or similar). Reconstitute the lyophilized substrate with the provided buffer to create the Caspase-Glo® 3/7 Reagent.

B. Assay Procedure

• Cell Seeding and Treatment: Seed cells in a white-walled, clear-bottom 96-well plate suitable for luminescence. Follow steps 1-3 from the MTT protocol. A known apoptosis inducer like staurosporine should be used as a positive control.[13]

• Incubation: Incubate for the desired period. The timing is critical, as caspase activation is transient. A time-course experiment is recommended for novel compounds.

• Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 to 3 hours.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

C. Data Analysis

• Subtract the average luminescence from the "no-cell" blank wells.

• Data is often expressed as Fold-Induction over the vehicle control: (Fold-Induction) = (Luminescence of Treated Sample) / (Luminescence of Vehicle Control).

Conclusion: Building a Defensible Data Package

For novel azetidine-based compounds, relying on a single cytotoxicity assay is insufficient. A robust evaluation begins with a high-throughput metabolic assay like MTT to screen for activity and determine potency (IC50). Hits should then be validated with orthogonal assays to elucidate the mechanism of cell death. Combining a membrane integrity assay (LDH) with an apoptosis-specific assay (Caspase-3/7) provides a clear, defensible picture of whether a compound is primarily inducing necrosis or a programmed apoptotic response. This multi-faceted approach ensures that decisions made in the drug discovery process are based on a comprehensive and mechanistically sound understanding of a compound's biological effects.

References

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• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

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• A Comparative and Critical Analysis for In Vitro Cytotoxic Evaluation of Magneto-Crystalline Zinc Ferrite Nanoparticles Using MTT, Crystal Violet, LDH, and Apoptosis Assay. MDPI. [Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. National Institutes of Health. [Link]

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